trans-Phenothrin

• CAS: 74430-94-7

Core Science & Biosynthesis

trans-Phenothrin chemical and physical properties

An In-depth Technical Guide to the Chemical and Physical Properties of trans-Phenothrin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of trans-Phenothrin. The information is curated for researchers, scientists, and professionals in drug development, with a focus on delivering precise data and methodological insights.

Chemical Identity and Structure

trans-Phenothrin, a synthetic pyrethroid insecticide, is chemically designated as (3-phenoxyphenyl)methyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate. It is one of the stereoisomers of phenothrin, known for its potent insecticidal activity. The "trans" configuration refers to the stereochemistry at the cyclopropane (B1198618) ring.

Identifier	Value
IUPAC Name	(3-phenoxyphenyl)methyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
CAS Number	26046-85-5[1][2][3][4][5]
Molecular Formula	C₂₃H₂₆O₃[1][2][6]
Molecular Weight	350.45 g/mol [1][6]
SMILES	CC(=C[C@@H]1--INVALID-LINK--C(=O)OCC2=CC(=CC=C2)OC3=CC=CC=C3)C[1][5]
InChI Key	SBNFWQZLDJGRLK-RTWAWAEBSA-N[1][5]

Physicochemical Properties

The physicochemical properties of trans-Phenothrin are crucial for understanding its environmental fate, bioavailability, and interaction with biological systems. These properties are summarized in the tables below.

Table 2.1: General Physical Properties

Property	Value	Conditions
Physical State	Pale yellow to yellow-brown viscous liquid[2][7]	Ambient
Melting Point	< 25 °C[8][9]
Boiling Point	> 290 °C[7][8]
Density	1.058 - 1.061 g/cm³	at 25 °C
Refractive Index	1.5483	at 25 °C/D[10]

Table 2.2: Solubility and Partitioning Behavior

Property	Value	Conditions
Water Solubility	< 9.7 µg/L	at 25 °C[7][11]
Solubility in Organic Solvents	Soluble in xylene, acetone, methanol, and hexane[2][7]
Vapor Pressure	1.43 x 10⁻⁷ mmHg	at 21 °C[7][11]
Octanol-Water Partition Coefficient (log Kow)	6.01[11]
Henry's Law Constant	6.80 x 10⁻⁶ atm·m³/mol

Experimental Protocols

Detailed methodologies are essential for the replication and validation of physicochemical data. The following sections outline the protocols for determining key properties of trans-Phenothrin.

Determination of Melting Point

The melting point of trans-Phenothrin, being a liquid at room temperature, is determined by observing the freezing point.

• Apparatus : A digital melting point apparatus or a Thiele tube setup can be adapted for freezing point determination. A cooling bath (e.g., dry ice/acetone) is required.

• Procedure :

  • A small sample of trans-Phenothrin is placed in a capillary tube.

  • The capillary tube is attached to a thermometer and placed in the cooling bath.

  • The sample is cooled until it solidifies.

  • The cooling bath is then allowed to warm slowly.

  • The temperature at which the solid begins to melt and the temperature at which it becomes completely liquid are recorded as the melting range.

Determination of Boiling Point

The boiling point is determined using a micro-boiling point method due to the high boiling temperature of trans-Phenothrin.

• Apparatus : Thiele tube, mineral oil, thermometer, and a small test tube with a capillary tube.

• Procedure :

  • A small amount of trans-Phenothrin is placed in the small test tube.

  • A capillary tube, sealed at one end, is placed open-end-down into the test tube.

  • The test tube is attached to a thermometer and immersed in the Thiele tube containing mineral oil.

  • The Thiele tube is heated gently.

  • As the temperature rises, a stream of bubbles will emerge from the capillary tube.

  • Heating is stopped, and the oil is allowed to cool.

  • The boiling point is the temperature at which the liquid is drawn into the capillary tube.

Determination of Water Solubility

The column elution method is suitable for substances with low water solubility like trans-Phenothrin.

• Apparatus : A column with a temperature jacket, a support material (e.g., glass beads), a pump for controlled elution, and an analytical instrument for quantification (e.g., HPLC-UV).

• Procedure :

  • The support material is coated with an excess of trans-Phenothrin.

  • The coated support material is packed into the column.

  • Distilled water is pumped through the column at a low, constant flow rate.

  • The eluate is collected in fractions.

  • The concentration of trans-Phenothrin in each fraction is determined using a calibrated HPLC-UV system.

  • The solubility is determined from the plateau of the concentration curve.

Determination of Octanol-Water Partition Coefficient (Kow)

The shake-flask method is a common technique for determining the octanol-water partition coefficient.

• Apparatus : Separatory funnel, mechanical shaker, centrifuge, and an analytical instrument for quantification (e.g., GC-MS or HPLC-UV).

• Procedure :

  • A solution of trans-Phenothrin in n-octanol (saturated with water) is prepared.

  • A known volume of this solution is mixed with a known volume of water (saturated with n-octanol) in a separatory funnel.

  • The mixture is shaken until equilibrium is reached.

  • The mixture is centrifuged to ensure complete phase separation.

  • The concentration of trans-Phenothrin in both the n-octanol and water phases is determined.

  • The Kow is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Metabolic Pathway

In mammals, trans-Phenothrin is primarily metabolized in the liver through hydrolysis of the ester linkage and oxidation. The trans-isomers are more rapidly hydrolyzed than the cis-isomers.[12] The major metabolic pathways involve carboxylesterases and cytochrome P450 enzymes.[13]

Caption: Metabolic pathway of trans-Phenothrin in mammals.

The primary metabolic route for trans-Phenothrin is the cleavage of the ester bond by carboxylesterases, yielding 3-phenoxybenzyl alcohol and trans-chrysanthemic acid.[3] The 3-phenoxybenzyl alcohol is subsequently oxidized to 3-phenoxybenzoic acid, which can be further hydroxylated to 4'-hydroxy-3-phenoxybenzoic acid by cytochrome P450 enzymes. These acidic metabolites and trans-chrysanthemic acid are then conjugated (e.g., with glucuronic acid or glycine) and excreted.

Stability and Reactivity

• Stability : trans-Phenothrin is relatively stable under neutral and weakly acidic conditions.[7] It is, however, susceptible to hydrolysis in alkaline media.[7]

• Photostability : It is unstable to ultraviolet (UV) light and can undergo photodegradation.[7]

• Thermal Stability : The compound is stable to heat, with a high boiling point.

Analytical Methods

The quantification of trans-Phenothrin in various matrices is typically performed using chromatographic techniques.

• Gas Chromatography (GC) : GC coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is a common method for the analysis of trans-Phenothrin.

• High-Performance Liquid Chromatography (HPLC) : HPLC with a UV detector is also widely used, particularly for analyzing residues in environmental and biological samples. A chiral stationary phase can be employed to separate the different stereoisomers.

The choice of analytical method depends on the sample matrix, the required sensitivity, and the specific isomers of interest.

This guide provides a foundational understanding of the chemical and physical properties of trans-Phenothrin. For further in-depth study, consulting the cited literature and relevant chemical databases is recommended.

References

• 1. rc.usf.edu [rc.usf.edu]
• 2. Determination of octanol-water partition coefficients of pesticides by microemulsion electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation, metabolism and toxicity of synthetic pyrethroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comparative Metabolism of Stereoisomers of Cyphenothrin and Phenothrin Isomers in Rats [jstage.jst.go.jp]
• 6. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 7. Determination of n-octanol/water partition coefficient (Kow) of pesticide critical review and comparison of methods | CoLab [colab.ws]
• 8. Stereoselective biotransformation of permethrin to estrogenic metabolites in fish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 12. d-Phenothrin (UK PID) [inchem.org]
• 13. Metabolism of bifenthrin, β-cyfluthrin, λ-cyhalothrin, cyphenothrin and esfenvalerate by rat and human cytochrome P450 and carboxylesterase enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

(1R)-trans-Phenothrin CAS number and molecular structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-trans-Phenothrin, also known as d-phenothrin, is a synthetic pyrethroid insecticide valued for its potent and rapid insecticidal activity against a broad spectrum of pests.[1][2] As a member of the Type I pyrethroids, it is a key active ingredient in various formulations for public health, domestic, and veterinary applications.[1] This technical guide provides a comprehensive overview of (1R)-trans-Phenothrin, focusing on its chemical identity, molecular structure, physico-chemical properties, mechanism of action, analytical methodologies, and toxicological profile to support research and development activities.

Chemical Identity and Molecular Structure

(1R)-trans-Phenothrin is the most insecticidally active isomer of phenothrin (B69414).[3] Its chemical identity is defined by its specific stereochemistry, which is crucial for its biological activity.

Identifier	Value
CAS Number	26046-85-5[4]
Molecular Formula	C₂₃H₂₆O₃[4]
IUPAC Name	(3-phenoxyphenyl)methyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
Synonyms	d-Phenothrin, Sumithrin
Molecular Weight	350.45 g/mol

Molecular Structure:

A simplified 2D representation of the molecular structure of (1R)-trans-Phenothrin.

Physico-chemical Properties

A summary of the key physico-chemical properties of (1R)-trans-Phenothrin is presented in the table below. This data is essential for formulation development, environmental fate assessment, and toxicological studies.

Property	Value	Reference
Appearance	Pale yellow to yellow-brown viscous liquid	[5]
Boiling Point	>290 °C	[6]
Melting Point	<25 °C	[6]
Vapor Pressure	0.16 mPa (20 °C)	[3]
Water Solubility	2 mg/L (25 °C)	[3]
Solubility in Organic Solvents	Soluble in hexane, acetone, methanol, and xylene (>1 kg/kg )	[3]
Stability	Fairly stable in air but unstable to light and in alkaline media.	[3]

Mechanism of Action

(1R)-trans-Phenothrin, like other pyrethroids, is a neurotoxin that primarily targets the voltage-gated sodium channels in the nerve cells of insects.[7] Its mechanism of action leads to the rapid paralysis and death of the target pest.

The key steps in the signaling pathway are as follows:

• Binding to Sodium Channels: (1R)-trans-Phenothrin binds to a specific site on the alpha-subunit of the voltage-gated sodium channels in the neuronal membrane.

• Prolonged Channel Opening: This binding modifies the channel's gating kinetics, causing a significant delay in the closing of the channel after activation.

• Persistent Sodium Influx: The prolonged opening leads to a persistent influx of sodium ions (Na+) into the neuron.

• Hyperexcitation: The continuous influx of Na+ causes a state of hyperexcitation, leading to repetitive nerve discharges.

• Paralysis and Death: The uncontrolled nerve firing ultimately results in paralysis and the death of the insect.

Mechanism of action of (1R)-trans-Phenothrin on insect neuronal sodium channels.

Experimental Protocols: Analytical Methods

The accurate determination of (1R)-trans-Phenothrin content and its isomeric purity is critical for quality control and regulatory compliance. The Collaborative International Pesticides Analytical Council (CIPAC) has established standardized methods for this purpose.

Determination of Total Phenothrin Content

Method: Gas Chromatography with Flame Ionization Detection (GC-FID) (CIPAC Method 356/TC/(M)/3)[7]

Principle: This method quantifies the total amount of phenothrin isomers in a sample. A gas chromatograph separates the components of the sample, and a flame ionization detector provides a response proportional to the amount of each component.

General Procedure:

• Sample Preparation: A known weight of the (1R)-trans-Phenothrin technical material is dissolved in a suitable solvent to a specific concentration.

• Internal Standard: An internal standard, such as m-terphenyl, is added to both the sample and calibration standards to correct for variations in injection volume and detector response.[7]

• GC Analysis: The prepared sample is injected into the gas chromatograph. The instrument is equipped with a capillary column suitable for separating pyrethroids.

• Quantification: The peak areas of the phenothrin isomers and the internal standard are measured. The concentration of total phenothrin is calculated by comparing the peak area ratios of the sample to those of a calibration curve prepared with certified reference standards.

Determination of Isomer Ratio

Method: High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CIPAC Method 356/TC/(M)/2)[7]

Principle: This method separates the different stereoisomers of phenothrin, allowing for the determination of the (1R)-trans isomer content. A chiral stationary phase in the HPLC column interacts differently with each enantiomer, resulting in their separation.

General Procedure:

• Sample Preparation: A solution of the technical material is prepared in the mobile phase.

• HPLC Analysis: The sample is injected into the HPLC system equipped with a chiral column.

• Isomer Separation: The mobile phase composition and flow rate are optimized to achieve baseline separation of the (1R)-trans, (1R)-cis, (1S)-trans, and (1S)-cis isomers.

• Detection: A UV detector is typically used to monitor the elution of the isomers.

• Calculation: The percentage of each isomer is calculated from the respective peak areas in the chromatogram. The content of (1R)-trans-phenothrin is then determined by multiplying the total isomer content (from GC-FID) by the percentage of the (1R)-trans isomer.[7]

Workflow for the analytical determination of (1R)-trans-Phenothrin content and isomer ratio.

Toxicology Profile

The toxicological profile of (1R)-trans-Phenothrin indicates low acute toxicity to mammals. However, it is highly toxic to aquatic organisms and bees.

Acute Toxicity Data:

Species	Route	LD₅₀ / LC₅₀	Reference
Rat	Oral	>5000 mg/kg	[8]
Rat	Dermal	>2000 mg/kg	[8]
Bobwhite Quail	Oral	>2510 mg/kg	[8]
Bobwhite Quail	Dietary (5-day)	>5620 ppm	[7][9]
Honey Bee	Contact	0.067 µ g/bee	[8]
Mysid Shrimp	-	0.03 ppb	[6]

No-Observed-Adverse-Effect-Level (NOAEL):

Species	Study Type	NOAEL	Reference
Rat	2-generation reproduction	1000 mg/kg diet	[3]
Rabbit	Teratogenicity (oral)	300 mg/kg bw/d (Maternal and Developmental)	[7]

Environmental Fate

(1R)-trans-Phenothrin is susceptible to degradation in the environment, particularly by sunlight (photodegradation).[2] In soil, it undergoes rapid decomposition under upland conditions with a half-life of 1-2 days.[3] However, degradation is slower under flooded conditions.[3] Its high toxicity to non-target organisms like aquatic invertebrates and bees necessitates careful management to minimize environmental exposure.

Conclusion

(1R)-trans-Phenothrin is a highly effective insecticide with a well-defined chemical profile and mechanism of action. This guide provides essential technical information for researchers and professionals working with this compound. The provided data on its physico-chemical properties, analytical methods, and toxicology are critical for ensuring its safe and effective use in the development of new products and for conducting further research. For detailed experimental protocols, consultation of the official CIPAC handbooks is recommended.

References

• 1. Discovery and development of pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. endura.it [endura.it]
• 3. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 4. (1R)-trans-Phenothrin｜lookchem [lookchem.com]
• 5. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Phenothrin - Wikipedia [en.wikipedia.org]
• 7. extranet.who.int [extranet.who.int]
• 8. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 9. extranet.who.int [extranet.who.int]

An In-depth Technical Guide to the Mechanism of Action of trans-Phenothrin on Insect Sodium Channels

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

trans-Phenothrin, a synthetic Type I pyrethroid insecticide, exerts its neurotoxic effects on insects by targeting voltage-gated sodium channels (VGSCs), crucial proteins for the generation and propagation of nerve impulses. This technical guide delineates the molecular mechanism of action of trans-phenothrin, focusing on its interaction with insect sodium channels. The primary action of trans-phenothrin is to modify the gating kinetics of these channels, causing them to remain open for an extended period. This disruption of normal nerve function leads to hyperexcitation of the insect's nervous system, resulting in paralysis and eventual death. This document provides a comprehensive overview of the signaling pathways, experimental validation, and quantitative data related to this mechanism, intended for an audience of researchers, scientists, and professionals in drug development.

Introduction to Insect Voltage-Gated Sodium Channels

Voltage-gated sodium channels are transmembrane proteins that initiate and propagate action potentials in electrically excitable cells, such as neurons.[1] In insects, a single gene, often referred to as para, encodes the primary pore-forming α-subunit of the VGSC. This α-subunit is a large polypeptide organized into four homologous domains (I-IV), each containing six transmembrane segments (S1-S6). The S1-S4 segments form the voltage-sensing domain (VSD), while the S5-S6 segments and the intervening P-loop from each domain assemble to form the central ion pore. The movement of the positively charged S4 segment in response to changes in membrane potential initiates a conformational change that opens the channel pore, allowing an influx of sodium ions and depolarization of the nerve membrane. This is followed by a rapid inactivation process, which is crucial for the proper termination of the action potential.

The Molecular Mechanism of trans-Phenothrin Action

trans-Phenothrin, like other pyrethroids, disrupts the normal gating process of insect VGSCs. The core of its mechanism is the prolongation of the open state of the sodium channel.[1] This is achieved by inhibiting two key processes: channel deactivation (the return to the closed resting state upon repolarization) and inactivation (the closing of an inactivation gate during prolonged depolarization).[1] This leads to a persistent influx of sodium ions, causing prolonged membrane depolarization and repetitive firing of action potentials, ultimately leading to paralysis.

State-Dependent Binding

A critical aspect of the mechanism of action of pyrethroids is their state-dependent binding to the sodium channel. trans-Phenothrin preferentially binds to the open state of the channel.[1] This means that the insecticide has a higher affinity for channels that have been activated by a nerve impulse. This use-dependent action is a key feature of its toxicity. Evidence for this comes from electrophysiological studies where repeated depolarization of a neuron in the presence of pyrethroids leads to a progressive increase in the modification of sodium currents.[2]

Pyrethroid Receptor Sites

Computational modeling and site-directed mutagenesis studies have identified two putative pyrethroid receptor sites on the insect sodium channel, designated PyR1 and PyR2.[3][4] These sites are located in the interfaces between different domains of the channel protein. It is hypothesized that the simultaneous binding of a pyrethroid molecule to both sites is necessary to effectively lock the channel in the open conformation.[4] The locations of many knockdown resistance (kdr) mutations, which confer resistance to pyrethroids, are found within or near these proposed binding sites, providing strong evidence for their role in the insecticide's action.

Quantitative Analysis of trans-Phenothrin's Effects

Parameter	Description	Typical Value Range for Type I Pyrethroids	Reference Insect/Channel
EC50 for tail current induction	The concentration of the pyrethroid that induces a tail current that is 50% of the maximum. Tail currents are the slow-decaying currents observed upon repolarization and are a hallmark of pyrethroid action.	10 nM - 1 µM	Varies depending on the specific pyrethroid and insect species.
Time Constant of Tail Current Decay (τ)	A measure of how slowly the modified channels deactivate. Longer time constants indicate a more persistent open state.	10s - 100s of milliseconds	Varies; generally shorter for Type I than Type II pyrethroids.[1]
Percentage of Modified Channels	The proportion of sodium channels in a neuron that are affected by the pyrethroid at a given concentration.	Concentration-dependent	Can be estimated from the relative amplitudes of the peak sodium current and the tail current.

Note: The table presents typical data for Type I pyrethroids as a proxy, due to the lack of specific published values for trans-phenothrin in the conducted search.

Experimental Protocols for Studying trans-Phenothrin's Mechanism

The investigation of the mechanism of action of trans-phenothrin on insect sodium channels relies on several key experimental techniques.

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This is a widely used method to study the function of ion channels in a controlled environment.

Methodology:

• Channel Expression: Messenger RNA (mRNA) encoding the insect sodium channel α-subunit (and often an auxiliary β-subunit) is injected into Xenopus laevis oocytes. The oocytes then translate the mRNA and express functional sodium channels on their cell membrane.

• Electrophysiological Recording: Two microelectrodes are inserted into the oocyte. One electrode measures the membrane potential, and the other injects current to "clamp" the voltage at a desired level.

• Application of trans-Phenothrin: trans-Phenothrin is applied to the bath solution surrounding the oocyte.

• Data Acquisition: A series of voltage steps are applied to the oocyte to elicit sodium currents. The resulting currents are recorded in the absence and presence of trans-phenothrin. Key parameters measured include the peak sodium current, the rate of inactivation, and the presence and decay kinetics of a tail current upon repolarization.

Site-Directed Mutagenesis

This technique is used to identify specific amino acid residues in the sodium channel that are crucial for trans-phenothrin binding and action.

Methodology:

• Mutation Induction: The cDNA encoding the insect sodium channel is altered to replace a specific amino acid with another. This is often done at residues located in the putative pyrethroid binding sites.

• Expression and Analysis: The mutated channel is then expressed in Xenopus oocytes, and its sensitivity to trans-phenothrin is compared to the wild-type channel using the TEVC technique.

• Interpretation: A significant reduction in the effect of trans-phenothrin on the mutated channel indicates that the altered amino acid is important for the insecticide's action.

Visualizing the Mechanism of Action

Signaling Pathway of trans-Phenothrin

Caption: Signaling pathway of trans-phenothrin's action on an insect neuron.

Experimental Workflow for TEVC Analysis

Caption: Experimental workflow for analyzing trans-phenothrin's effect using TEVC.

Logical Relationship of the Mechanism

Caption: Logical relationship of trans-phenothrin's mechanism of action.

Conclusion and Future Directions

trans-Phenothrin is a potent neurotoxin in insects due to its specific action on voltage-gated sodium channels. Its mechanism, characterized by the prolongation of the channel's open state through state-dependent binding, leads to fatal disruption of nerve function. The experimental approaches outlined in this guide, particularly electrophysiological analysis of channels expressed in Xenopus oocytes and site-directed mutagenesis, have been instrumental in elucidating this mechanism.

For future research, a key area of focus should be the acquisition of specific quantitative data for trans-phenothrin, including its binding affinity and the precise kinetics of its interaction with various insect sodium channel isoforms. Furthermore, a deeper understanding of the structural basis of its interaction with the dual pyrethroid receptor sites could pave the way for the development of novel insecticides with improved efficacy and selectivity, and could provide strategies to combat the growing issue of insecticide resistance. High-resolution structural studies of insect sodium channels in complex with trans-phenothrin would be invaluable in this regard.

References

• 1. Voltage-Gated Sodium Channels as Insecticide Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. State-Dependent Modification of Voltage-Gated Sodium Channels by Pyrethroids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rupress.org [rupress.org]
• 4. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Synthesis of (1R)-trans-Phenothrin

For Researchers, Scientists, and Drug Development Professionals

(1R)-trans-Phenothrin, a key active component in a number of commercial insecticides, is a synthetic pyrethroid valued for its potent insecticidal activity and relatively low mammalian toxicity. As a specific stereoisomer, its synthesis requires careful control of chirality, making the synthetic pathway a subject of significant interest in organic and industrial chemistry. This technical guide provides a detailed overview of the primary synthesis pathways for (1R)-trans-Phenothrin, including experimental protocols for key reactions, quantitative data, and visual representations of the synthetic routes.

Overview of the Main Synthetic Pathway

The most common and industrially viable synthesis of (1R)-trans-Phenothrin is a convergent synthesis that involves the preparation of two key intermediates, (1R)-trans-chrysanthemic acid and 3-phenoxybenzyl alcohol , followed by their esterification.

The overall synthetic scheme can be visualized as follows:

Caption: Overall synthetic workflow for (1R)-trans-Phenothrin.

Synthesis of (1R)-trans-Chrysanthemic Acid

The crucial step in the synthesis of (1R)-trans-Phenothrin is securing the stereochemically pure (1R)-trans-chrysanthemic acid. While several methods for its asymmetric synthesis exist, enzymatic kinetic resolution of a racemic mixture of chrysanthemic acid esters is a widely employed and efficient method.

Enzymatic Kinetic Resolution of Racemic Chrysanthemate

This method leverages the high stereoselectivity of lipases to preferentially hydrolyze one enantiomer of a racemic ester, allowing for the separation of the desired enantiomer.

Experimental Protocol:

• Preparation of the Racemic Ester: Racemic trans-chrysanthemic acid is esterified with ethanol (B145695) in the presence of an acid catalyst (e.g., sulfuric acid) to produce ethyl (±)-trans-chrysanthemate.

• Enzymatic Hydrolysis:

  • A buffered aqueous solution (e.g., phosphate (B84403) buffer, pH 7.0) is prepared.

  • Ethyl (±)-trans-chrysanthemate is added to the buffer to form a suspension.

  • A lipase, such as Candida antarctica lipase B (immobilized as Novozym 435) or a lipase from Pseudomonas cepacia, is added to the mixture.

  • The reaction mixture is stirred at a controlled temperature (typically 25-40 °C). The pH is maintained at 7.0 by the controlled addition of a dilute sodium hydroxide (B78521) solution.

  • The reaction is monitored by techniques such as chiral HPLC until approximately 50% conversion is reached.

• Work-up and Separation:

  • Once the desired conversion is achieved, the enzyme is removed by filtration.

  • The aqueous solution is acidified with a mineral acid (e.g., HCl) to a pH of approximately 2.

  • The acidified solution is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • The organic extracts are combined, dried over an anhydrous salt (e.g., Na₂SO₄), and the solvent is removed under reduced pressure.

  • The resulting mixture contains unreacted ethyl (1R)-trans-chrysanthemate and (1S)-trans-chrysanthemic acid.

  • The (1S)-trans-chrysanthemic acid can be removed by extraction with an aqueous sodium bicarbonate solution. The unreacted ethyl (1R)-trans-chrysanthemate remains in the organic phase.

  • The ethyl (1R)-trans-chrysanthemate is then hydrolyzed under basic conditions (e.g., refluxing with aqueous NaOH) to yield (1R)-trans-chrysanthemic acid.

Parameter	Value/Range
Enzyme	Candida antarctica lipase B (Novozym 435)
Substrate	Ethyl (±)-trans-chrysanthemate
Solvent	Phosphate buffer (pH 7.0)
Temperature	30-40 °C
Reaction Time	24-48 hours (or until ~50% conversion)
Enantiomeric Excess (e.e.) of recovered acid	>95%

Synthesis of 3-Phenoxybenzyl Alcohol

Several routes exist for the synthesis of 3-phenoxybenzyl alcohol. A common and efficient method is the reduction of 3-phenoxybenzaldehyde.

Reduction of 3-Phenoxybenzaldehyde

Experimental Protocol:

• Reaction Setup: 3-Phenoxybenzaldehyde is dissolved in a suitable solvent, such as methanol (B129727) or ethanol, in a reaction flask.

• Reduction: The solution is cooled in an ice bath. A reducing agent, such as sodium borohydride (B1222165) (NaBH₄), is added portion-wise to the stirred solution.

• Reaction Monitoring: The reaction is typically exothermic. The temperature is maintained below 20 °C during the addition of the reducing agent. The reaction is monitored by thin-layer chromatography (TLC) until the starting aldehyde is consumed.

• Work-up:

  • The reaction is quenched by the slow addition of water or dilute acid (e.g., 1 M HCl) to destroy the excess borohydride.

  • The organic solvent is removed under reduced pressure.

  • The aqueous residue is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield the crude 3-phenoxybenzyl alcohol.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Parameter	Value/Range
Starting Material	3-Phenoxybenzaldehyde
Reducing Agent	Sodium borohydride (NaBH₄)
Solvent	Methanol or Ethanol
Temperature	0-20 °C
Yield	>90%

Esterification to form (1R)-trans-Phenothrin

The final step in the synthesis is the esterification of (1R)-trans-chrysanthemic acid with 3-phenoxybenzyl alcohol. To facilitate the reaction, the carboxylic acid is typically converted to its more reactive acid chloride derivative.

Caption: Final esterification process for (1R)-trans-Phenothrin.

Experimental Protocol:

• Preparation of (1R)-trans-Chrysanthemoyl Chloride:

  • (1R)-trans-chrysanthemic acid is dissolved in a dry, inert solvent such as toluene or dichloromethane.

  • Thionyl chloride (SOCl₂) is added dropwise to the solution at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

  • The mixture is then heated to reflux and maintained at that temperature until the evolution of HCl and SO₂ gases ceases.

  • The excess thionyl chloride and solvent are removed by distillation under reduced pressure to yield the crude (1R)-trans-chrysanthemoyl chloride, which is often used in the next step without further purification.

• Esterification:

  • 3-Phenoxybenzyl alcohol is dissolved in a dry, inert solvent such as toluene in a separate reaction vessel.

  • A base, such as pyridine or triethylamine, is added to the solution to act as an acid scavenger.

  • The crude (1R)-trans-chrysanthemoyl chloride, dissolved in a small amount of the same solvent, is added dropwise to the alcohol solution, typically at a low temperature (0-5 °C) to control the exothermic reaction.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred until the reaction is complete (monitored by TLC or GC).

• Work-up and Purification:

  • The reaction mixture is washed successively with dilute hydrochloric acid (to remove the base), water, and brine.

  • The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to give the crude (1R)-trans-Phenothrin.

  • The crude product is then purified, typically by vacuum distillation or column chromatography, to yield the final product as a viscous, pale yellow oil.

Parameter	Value/Range
Acylating Agent	(1R)-trans-Chrysanthemoyl Chloride
Alcohol	3-Phenoxybenzyl Alcohol
Solvent	Toluene or Dichloromethane
Base	Pyridine or Triethylamine
Temperature	0 °C to room temperature
Purity of final product	>95% (sum of isomers)
Purity of (1R)-trans isomer	>93%

Conclusion

The synthesis of (1R)-trans-Phenothrin is a well-established process that relies on the efficient and stereocontrolled synthesis of its key precursors. The use of enzymatic kinetic resolution for the preparation of optically pure (1R)-trans-chrysanthemic acid is a hallmark of modern, greener chemical synthesis. The subsequent esterification with 3-phenoxybenzyl alcohol is a robust and high-yielding reaction. The protocols and data presented in this guide provide a comprehensive technical overview for researchers and professionals involved in the development and manufacturing of this important insecticide. Further research may focus on the development of more direct asymmetric syntheses of (1R)-trans-chrysanthemic acid to further improve the overall efficiency of the process.

An In-depth Technical Guide on the Metabolic Pathways of trans-Phenothrin in Mammals and Insects

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathways of trans-phenothrin in both mammals and insects. The document details the principal biochemical transformations, involved enzyme systems, and resultant metabolites. Quantitative data are summarized in tabular format for comparative analysis. Detailed experimental protocols for key analytical and in vitro methodologies are also provided, alongside visualizations of metabolic pathways and experimental workflows to facilitate understanding.

Core Metabolic Pathways

trans-Phenothrin, a Type I pyrethroid insecticide, undergoes extensive metabolism in both mammals and insects, primarily through two major enzymatic routes: hydrolysis of the central ester bond and oxidation at multiple sites on both the acid and alcohol moieties of the molecule. These phase I reactions are typically followed by phase II conjugation, which increases the water solubility of the metabolites and facilitates their excretion.

Mammalian Metabolism of trans-Phenothrin

In mammals, trans-phenothrin is rapidly metabolized and eliminated from the body. The primary metabolic pathways are ester cleavage and oxidation. Cleavage of the ester bond is a more predominant pathway for the trans-isomer compared to the cis-isomer[1].

The major metabolic reactions in mammals include:

• Ester Hydrolysis: Carboxylesterases cleave the ester linkage to yield 3-phenoxybenzyl alcohol (PBAlc) and chrysanthemic acid.

• Oxidation: Cytochrome P450 (CYP) enzymes catalyze oxidative reactions at several positions:

  • Hydroxylation of the phenoxybenzyl moiety, most notably at the 4'-position.

  • Oxidation of the isobutenyl group on the chrysanthemic acid moiety.

• Further Oxidation: The initial oxidation products can be further oxidized. For example, 3-phenoxybenzyl alcohol is oxidized to 3-phenoxybenzoic acid (PBAcid).

• Conjugation: The hydroxylated metabolites and carboxylic acids undergo phase II conjugation with glucuronic acid, sulfate (B86663), or glycine (B1666218) to form more polar and readily excretable products[1].

The major metabolite of trans-phenothrin in rats, following a single oral dose, is 3-(4'-hydroxyphenoxy)benzoic acid (4'-OH-PBAcid), accounting for a significant portion of the administered dose[1].

Diagram 1: Mammalian metabolic pathway of trans-Phenothrin.

Insect Metabolism of trans-Phenothrin

In insects, the metabolic pathways of trans-phenothrin are qualitatively similar to those in mammals, involving ester hydrolysis and oxidative detoxification. These metabolic processes are critical for insecticide tolerance and the development of resistance. The primary enzyme families involved are carboxylesterases and cytochrome P450 monooxygenases.

• Ester Hydrolysis: Insect carboxylesterases play a significant role in hydrolyzing the ester bond of trans-phenothrin, which is generally a detoxification step.

• Oxidative Metabolism: Cytochrome P450s are crucial for the oxidative metabolism of pyrethroids in insects. Increased expression and activity of specific P450s are major mechanisms of insecticide resistance. Oxidative modifications can occur on both the chrysanthemic acid and the 3-phenoxybenzyl moieties.

Diagram 2: Generalized insect metabolic pathway of trans-Phenothrin.

Data Presentation: Quantitative Analysis of trans-Phenothrin Metabolites in Rats

The following tables summarize the quantitative data on the excretion of radiolabeled trans-phenothrin and its metabolites in rats following oral administration.

Table 1: Excretion of Radiocarbon from [14C]-trans-Phenothrin in Rats within 3 Days After a Single Oral Dose.

Dose (mg/kg body weight)	Excretion Route	% of Administered Dose	Reference
200	Urine	57%	Miyamoto et al., 1974[1]
200	Feces	43%	Miyamoto et al., 1974[1]

Table 2: Major Metabolites of [1R, trans]-Phenothrin in Rat Urine and Feces Following a Single Oral Dose.

Dose (mg/kg)	Metabolite	% of Dose	Excretion Route	Reference
200	3-(4'-hydroxyphenoxy)benzoic acid (4'-OH-PBAcid)	54%	Not specified	Miyamoto et al., 1974[1]
200	3-phenoxybenzoic acid (PBAcid)	9.5%	Not specified	Miyamoto et al., 1974[1]
4	Sulfate conjugate of 4'-OH-PBAcid	28%	Urine	Kaneko et al., 1981; Isobe et al., 1987[1]
10	Sulfate conjugate of 4'-OH-PBAcid	43%	Urine	Kaneko et al., 1981; Isobe et al., 1987[1]
200	Sulfate conjugate of 4'-OH-PBAcid	28%	Urine	Kaneko et al., 1981; Isobe et al., 1987[1]
4 (repeated)	Sulfate conjugate of 4'-OH-PBAcid	55%	Urine	Kaneko et al., 1981; Isobe et al., 1987[1]
10	Unmetabolized trans-phenothrin	0.4-1.2%	Feces	Kaneko et al., 1981[1]
10	Ester-form metabolites (hydroxymethyl or carboxyl derivatives)	0.4-1.2%	Feces	Kaneko et al., 1981[1]

Experimental Protocols

In Vitro Metabolism of trans-Phenothrin using Mammalian Liver Microsomes

This protocol outlines a general procedure for studying the metabolism of trans-phenothrin using rat or human liver microsomes.

Diagram 3: Workflow for in vitro metabolism study.

Materials:

• Cryopreserved liver microsomes (e.g., rat, human)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system or NADPH stock solution

• trans-Phenothrin stock solution (in a suitable organic solvent like methanol (B129727) or acetonitrile)

• Ice-cold organic solvent for reaction termination (e.g., acetonitrile)

• Microcentrifuge tubes

• Incubator/water bath at 37°C

• Centrifuge

Procedure:

• Thaw Microsomes: Thaw the cryopreserved liver microsomes on ice.

• Prepare Reaction Mixture: In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer and the desired concentration of liver microsomes (e.g., 0.5 mg/mL).

• Add Substrate: Add the trans-phenothrin stock solution to the reaction mixture to achieve the desired final concentration. The final concentration of the organic solvent should be kept low (typically <1%) to avoid inhibiting enzyme activity.

• Pre-incubation: Pre-incubate the mixture for a few minutes at 37°C to bring it to the reaction temperature.

• Initiate Reaction: Start the metabolic reaction by adding the NADPH solution.

• Incubation: Incubate the reaction mixture at 37°C with gentle agitation for a specified time course.

• Terminate Reaction: Stop the reaction by adding an equal volume of ice-cold organic solvent.

• Protein Precipitation: Centrifuge the mixture to pellet the precipitated proteins.

• Sample Collection: Collect the supernatant for analysis.

• Analysis: Analyze the supernatant for the presence of metabolites using analytical techniques such as LC-MS/MS or GC-MS.

Analysis of trans-Phenothrin Metabolites in Urine by GC-MS

This protocol describes a general method for the extraction, derivatization, and analysis of trans-phenothrin metabolites from urine samples using gas chromatography-mass spectrometry (GC-MS).

Diagram 4: Workflow for GC-MS analysis of urinary metabolites.

Materials:

• Urine sample

• β-glucuronidase/arylsulfatase for enzymatic hydrolysis or acid for acid hydrolysis

• Extraction solvent (e.g., a mixture of hexane and diethyl ether)

• Anhydrous sodium sulfate

• Derivatizing agent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA)

• Pyridine

• GC-MS system with a suitable capillary column

Procedure:

• Hydrolysis of Conjugates: To measure total metabolite concentrations, conjugated metabolites must first be cleaved. This can be achieved by enzymatic hydrolysis using β-glucuronidase/arylsulfatase or by acid hydrolysis.

• Extraction: After hydrolysis, the metabolites are extracted from the aqueous urine matrix into an organic solvent using liquid-liquid extraction.

• Drying and Evaporation: The organic extract is dried over anhydrous sodium sulfate and then evaporated to dryness under a gentle stream of nitrogen.

• Derivatization: The dried residue is reconstituted in a small volume of a suitable solvent (e.g., pyridine), and a derivatizing agent such as MSTFA is added. The mixture is heated to convert the polar metabolites into more volatile and thermally stable derivatives suitable for GC analysis.

• GC-MS Analysis: The derivatized sample is injected into the GC-MS system. The gas chromatograph separates the different metabolite derivatives, and the mass spectrometer provides mass spectral data for their identification and quantification.

• Quantification: Quantification is typically performed using an internal standard and a calibration curve prepared with analytical standards of the target metabolites.

Conclusion

The metabolism of trans-phenothrin is a complex process involving multiple enzymatic pathways that lead to its detoxification and excretion. In mammals, the pathways are well-characterized, with ester hydrolysis and oxidation being the predominant routes, and quantitative data on the excretion of major metabolites are available. In insects, similar metabolic pathways are operative and play a crucial role in insecticide tolerance and resistance, although specific quantitative data for trans-phenothrin are limited. The experimental protocols provided herein offer a foundation for further research into the metabolism of this and other pyrethroid insecticides. A deeper understanding of these metabolic pathways is essential for assessing the toxicological risks to non-target organisms and for developing strategies to manage insecticide resistance in pest populations.

References

• 1. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Environmental Fate and Degradation of trans-Phenothrin in Soil and Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and degradation of trans-Phenothrin, a Type I pyrethroid insecticide. The document synthesizes key data on its behavior in soil and aquatic systems, details primary degradation pathways, and outlines standardized experimental protocols for its analysis.

Environmental Fate in Soil Systems

Trans-Phenothrin's behavior in soil is characterized by rapid degradation under aerobic conditions and strong adsorption to soil particles, resulting in low mobility.

Persistence and Degradation: The persistence of trans-Phenothrin in soil is highly dependent on environmental conditions, particularly moisture and the presence of oxygen. Under typical upland (aerobic) soil conditions, it degrades rapidly with reported half-lives of just 1 to 2 days.[1] However, in flooded or anaerobic environments, its degradation is significantly slower, with the half-life for the trans-isomer extending to 2 to 4 weeks.[1] Photodegradation also plays a role on the soil surface; studies using a xenon arc lamp on a thin soil layer determined a half-life of 5.7 to 5.9 days, compared to a dark control half-life of 21-24 days.[2][3][4]

Mobility: Trans-Phenothrin exhibits very low mobility in soil.[1] This is attributed to its strong adsorption to soil organic matter and clay particles. The estimated soil organic carbon-water (B12546825) partitioning coefficient (Koc) is approximately 1.25 x 10⁵, which classifies the compound as immobile. Laboratory studies confirm this, showing that very little movement (<2%) of phenothrin (B69414) occurs through soil columns.[1] Consequently, the potential for trans-Phenothrin to leach into groundwater is considered low.

Degradation Pathways: The primary degradation routes for trans-Phenothrin in soil are microbial metabolism and photodegradation. These processes involve two main chemical reactions:

• Ester Hydrolysis: Cleavage of the central ester bond, a common pathway for pyrethroids, yields 3-phenoxybenzyl alcohol (PBAlc) and chrysanthemic acid.

• Oxidation: This can occur at multiple sites on the molecule. Oxidation of the alcohol moiety (PBAlc) can lead to the formation of 3-phenoxybenzoic acid (PBAcid).[1] On the acid moiety, photoinduced oxidation of the 2-methylprop-1-enyl group is a key pathway, leading to alcohol and ketone derivatives.[3][4]

Identified metabolites in soil include 3-(4'-hydroxyphenoxy)benzoic acid and 3-(4'-hydroxyphenoxy)benzyl alcohol.[1] These initial degradation products are generally not persistent and are further broken down, ultimately leading to mineralization to CO₂ and the formation of bound residues within the soil organic matter.[1][2]

Table 1: Quantitative Data on trans-Phenothrin in Soil

Parameter	Condition	Value	Reference(s)
Half-Life (DT₅₀)	Aerobic / Upland Soil	1–2 days	[1]
Anaerobic / Flooded Soil	2–4 weeks	[1]
Soil Surface Photodegradation	5.7–5.9 days	[2][3][4]
Mobility (Koc)	Estimated	1.25 x 10⁵ L/kg	[1]
Leaching	Column Study	<2% movement	[1]

Environmental Fate in Aquatic Systems

In aquatic environments, trans-Phenothrin is generally non-persistent due to rapid partitioning to sediment and degradation by sunlight. Its breakdown is primarily driven by photolysis and, to a lesser extent, hydrolysis, especially under alkaline conditions.

Partitioning and Persistence: Due to its hydrophobic nature and low water solubility, trans-Phenothrin rapidly partitions from the water column to suspended solids and sediment. This strong adsorption limits its bioavailability in the aqueous phase but can lead to accumulation in benthic zones.

Degradation:

• Aqueous Photolysis: Degradation by sunlight is a major dissipation pathway in water. In clear, shallow water, trans-Phenothrin is readily degraded with a reported photolytic half-life of approximately 6.5 days.

• Hydrolysis: The ester linkage of trans-Phenothrin is susceptible to hydrolysis, particularly in alkaline waters. It is relatively stable in neutral and acidic conditions. Reported hydrolysis half-lives are 301 days at pH 5, 495–578 days at pH 7, and significantly faster at 91–120 days at pH 9.

• Biodegradation: In water-sediment systems, microbial activity significantly contributes to degradation. While specific data for trans-phenothrin is limited, studies on the closely related pyrethroid cyphenothrin (B1669663) show a rapid half-life of 2.0 days for the trans-isomer in a total water-sediment system, indicating that biodegradation is a critical process.[5]

Degradation Pathways: The main degradation pathways in water are photolysis and hydrolysis.

• Hydrolysis cleaves the ester bond to form 3-phenoxybenzyl alcohol (PBAlc) and chrysanthemic acid. PBAlc can be further oxidized to 3-phenoxybenzaldehyde (B142659) (PBAld) and 3-phenoxybenzoic acid (PBAcid).[6]

• Photolysis can also cleave the ester bond and, similar to soil, causes oxidation of the isobutenyl group on the chrysanthemic acid moiety.

Table 2: Quantitative Data on trans-Phenothrin in Water

Parameter	Condition	Value	Reference(s)
Half-Life (DT₅₀)	Aqueous Photolysis	6.5 days
Hydrolysis (pH 5, sterile)	301 days
Hydrolysis (pH 7, sterile)	495–578 days
Hydrolysis (pH 9, sterile)	91–120 days
Anaerobic Aquatic Metabolism	173 days

Key Degradation Pathways Visualization

The degradation of trans-Phenothrin proceeds through several key steps, primarily initiated by the cleavage of the ester linkage or oxidation at various points on the molecule.

Caption: Primary degradation pathways of trans-Phenothrin in environmental systems.

Experimental Protocols

Accurate determination of trans-Phenothrin and its metabolites in environmental matrices requires robust analytical protocols. The following sections detail validated methodologies for soil and water analysis.

Protocol: Determination of trans-Phenothrin in Soil by GC-MS

This protocol outlines a method for the extraction, cleanup, and quantification of trans-Phenothrin isomers in soil samples.[7][8]

Methodology:

• Sample Preparation: A 20 g aliquot of soil is weighed into a polypropylene (B1209903) bottle. Fortification with analytical standards is performed at this stage for quality control samples.

• Extraction: 40 mL of methanol (B129727) (MeOH) is added to the soil, and the sample is extracted on an orbital shaker for 10 minutes. The extract is filtered under vacuum through glass fiber paper. The extraction step is repeated, and the filtrates are combined in a separatory funnel.

• Liquid-Liquid Partitioning: The methanol extract is partitioned against a nonpolar solvent like hexane (B92381) to transfer the analyte into the organic phase, which is then collected.

• Cleanup: The extract is concentrated and passed through a Florisil solid-phase extraction (SPE) column to remove co-extracted matrix interferences. The column is eluted with a hexane:ethyl acetate (B1210297) solvent mixture.

• Concentration and Analysis: The eluate is concentrated to near dryness under a stream of nitrogen and reconstituted in 1.0 mL of toluene. The final extract is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS or GC-MS/MS).

  • Instrumentation: A GC system equipped with a capillary column (e.g., DB-5ms) coupled to a mass spectrometer operating in Selected Ion Monitoring (SIM) or MS/MS mode.

  • Quantification: Based on a multi-level calibration curve prepared from analytical standards. The limit of quantification (LOQ) is typically 0.01 mg/kg.[7]

Caption: Experimental workflow for the analysis of trans-Phenothrin in soil.

Protocol: Determination of trans-Phenothrin in Water by LC-MS/MS

This protocol describes a method for analyzing trans-Phenothrin in surface water samples using liquid-liquid extraction and LC-MS/MS.

Methodology:

• Sample Preparation: A 500 mL water sample is transferred to a 1 L separatory funnel.

• Liquid-Liquid Extraction (LLE): 200 mL of n-hexane is added, and the funnel is shaken for approximately 1 minute. The n-hexane (upper) phase is collected. The extraction is repeated with a fresh aliquot of n-hexane.

• Concentration: The combined hexane extracts are concentrated to approximately 2 mL using a rotary evaporator at <35°C.

• Solvent Exchange & Final Concentration: The concentrate is transferred to a graduated centrifuge tube. The flask is rinsed with acetone, and the rinses are added to the tube. The sample is concentrated to incipient dryness under a gentle stream of nitrogen.

• Reconstitution and Analysis: The residue is reconstituted in a known volume of acetonitrile/water. The final extract is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Instrumentation: An HPLC or UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Quantification: Performed using an external calibration curve. The LOQ can reach low ng/L levels (e.g., 0.005 µg/L).

Caption: Experimental workflow for the analysis of trans-Phenothrin in water.

Conclusion

The environmental fate of trans-Phenothrin is dictated by its susceptibility to rapid degradation under aerobic and photolytic conditions and its tendency to bind strongly to soil and sediment. Its half-life is short in aerobic soils (1-2 days) and sunlit surface waters but increases significantly in anaerobic or dark environments. Due to its high Koc value, trans-Phenothrin is immobile in soil, posing a low risk of groundwater contamination through leaching. The primary degradation mechanisms are ester hydrolysis and oxidation, leading to the formation of less complex molecules that are further mineralized to carbon dioxide. The standardized analytical protocols provided herein, utilizing GC-MS for soil and LC-MS/MS for water, are essential for accurately monitoring its presence and assessing its environmental risk.

References

• 1. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 2. Photoinduced Oxidation of the Insecticide Phenothrin on Soil Surfaces [agris.fao.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photoinduced oxidation of the insecticide phenothrin on soil surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New Insights into the Microbial Degradation of D-Cyphenothrin in Contaminated Water/Soil Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The in vitro metabolism of a pyrethroid insecticide, permethrin, and its hydrolysis products in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Primary degradation products of trans-Phenothrin under aerobic conditions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary degradation products of trans-phenothrin under aerobic conditions. The document details the metabolic pathways, summarizes quantitative degradation data, and outlines the experimental protocols used to assess the environmental fate of this synthetic pyrethroid insecticide.

Introduction

trans-Phenothrin, a key active ingredient in various insecticidal formulations, undergoes degradation in the environment through a combination of biotic and abiotic processes. Understanding its transformation under aerobic conditions is crucial for environmental risk assessment and the development of new, more sustainable pest control agents. Aerobic metabolism, primarily driven by soil microorganisms, is a major route of dissipation for trans-phenothrin in terrestrial environments.

Primary Aerobic Degradation Pathway

Under aerobic conditions, the degradation of trans-phenothrin is initiated by two primary enzymatic reactions: ester hydrolysis and oxidation. The major pathway involves the cleavage of the ester linkage, a reaction catalyzed by carboxylesterases present in soil microorganisms. This hydrolysis yields two primary metabolites: 3-phenoxybenzyl alcohol and trans-chrysanthemic acid. Subsequently, 3-phenoxybenzyl alcohol is rapidly oxidized to its corresponding aldehyde and then to the more stable 3-phenoxybenzoic acid.

A minor degradation pathway involves the oxidation of the isobutenyl group on the chrysanthemic acid moiety. This can occur prior to or after ester hydrolysis. Mineralization of the parent compound and its degradation products to carbon dioxide has also been observed, indicating complete breakdown in the environment.[1]

Below is a diagram illustrating the primary aerobic degradation pathway of trans-phenothrin.

References

• 1. Phenothrin, d- (EHC 96, 1990) [inchem.org]

An In-depth Technical Guide to the Solubility and Stability of trans-Phenothrin in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of trans-Phenothrin (also known as d-Phenothrin) in a range of common organic solvents. The information presented herein is critical for the development of stable and effective formulations, analytical method development, and for understanding the environmental fate of this active ingredient.

Solubility of trans-Phenothrin

trans-Phenothrin is a synthetic pyrethroid insecticide characterized by its lipophilic nature, which dictates its high solubility in most organic solvents and very low solubility in water.[1] Understanding its solubility profile is fundamental for formulation development, enabling the creation of concentrated solutions for various applications.

Quantitative Solubility Data

The solubility of trans-Phenothrin in several common organic solvents is summarized in the table below. It is important to note that there are some discrepancies in the reported values from different sources, which may be attributed to variations in experimental conditions and the purity of the trans-Phenothrin used.

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)	Source(s)
Xylene	20	> 50	[2][3]
Acetone	20	> 50	[2][3]
Hexane (B92381)	25	> 50	[2][3][4]
Ethanol	Not Specified	> 50	[2][3]
Methanol (B129727)	25	> 50	[4]
Chloroform	Not Specified	> 50	[2][3]
Refined Kerosene	Not Specified	> 50	[2][3]

Note on Data Discrepancies: Some sources report exceptionally high solubility values for methanol (>5000 g/L) and hexane (>4960 g/L), which may be indicative of complete miscibility rather than a measured saturation point.[4] The ">50 g/100 mL" value from technical data sheets provides a more conservative and practical indication of its high solubility.[2][3]

Qualitative Solubility

trans-Phenothrin is described as being soluble in xylene and acetone.[5] It is also reported to be highly soluble in isopropanol, ethylcellosolve, diethyl ether, n-hexane, alpha-methylnaphthalene, cyclohexane, acetonitrile, and dimethylformamide.[6]

Stability of trans-Phenothrin

The stability of trans-Phenothrin in organic solvents is influenced by several factors, including the nature of the solvent, temperature, and exposure to light.

General Stability

Under normal storage conditions, trans-Phenothrin is generally stable.[5] Technical grade d-Phenothrin is reported to be stable for two years at normal temperatures and for three months at 60°C.[2][3] It is stable in neutral and weakly acidic media but is susceptible to hydrolysis under alkaline conditions.[4][5]

Photostability

trans-Phenothrin is known to be unstable to ultraviolet (UV) irradiation and can degrade when exposed to sunlight, although it is more resistant to photolysis than natural pyrethrins.[5][6] The photodegradation of a related isomer, [1RS, trans]-phenothrin, has been studied in an oxygenated benzene (B151609) solution under UV light (360 nm), indicating that photodegradation pathways exist in organic media.[6] The primary degradation mechanism involves the photo-labile isobutenyl group.[6]

Thermal Stability

As indicated by its stability for three months at 60°C, trans-Phenothrin exhibits good thermal stability in the absence of destabilizing factors.[2][3] However, at decomposition temperatures, it can emit acrid smoke and fumes.[4]

Stability in Specific Solvents

There are conflicting reports regarding the stability of phenothrin (B69414) in specific organic solvents. While some sources state it is "stable in most organic solvents," others claim it is "unstable in most solvents except methanol, ethyl cellosolve, o-cresol (B1677501) and dimethylsulfoxide."[5] This discrepancy likely arises from the varying experimental conditions, particularly the presence or absence of light. The general consensus is that in the dark and at ambient temperatures, trans-Phenothrin is stable in most common organic solvents. However, its stability may be compromised in certain solvents when exposed to UV light or elevated temperatures.

Experimental Protocols

The following sections outline generalized protocols for determining the solubility and stability of trans-Phenothrin in organic solvents. These protocols are based on established scientific principles and can be adapted to specific laboratory capabilities.

Protocol for Solubility Determination

This protocol is based on the equilibrium shake-flask method, which is suitable for highly soluble compounds.

Objective: To determine the saturation concentration of trans-Phenothrin in a specific organic solvent at a controlled temperature.

Materials:

• trans-Phenothrin (of known purity)

• Selected organic solvent (analytical grade)

• Thermostatically controlled shaker or water bath

• Volumetric flasks and pipettes

• Centrifuge

• Analytical instrument (e.g., HPLC-UV or GC-FID)

• Syringe filters (solvent-compatible, e.g., PTFE)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of trans-Phenothrin to a known volume of the organic solvent in a sealed container (e.g., a glass flask with a screw cap). The excess solid should be clearly visible.

  • Place the container in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period to reach equilibrium (e.g., 24-48 hours). A preliminary test can determine the time required to reach a plateau in concentration.

• Sample Preparation:

  • After the equilibration period, allow the mixture to stand undisturbed at the set temperature for at least 24 hours to allow undissolved material to settle.

  • Carefully withdraw a sample from the clear supernatant using a pipette.

  • To remove any remaining suspended particles, either centrifuge the sample at the test temperature or filter it through a solvent-compatible syringe filter.

• Analysis:

  • Accurately dilute the clear, saturated solution with the same organic solvent to a concentration that falls within the calibrated range of the analytical instrument.

  • Analyze the diluted sample using a validated analytical method (e.g., HPLC-UV or GC-FID) to determine the concentration of trans-Phenothrin.

• Calculation:

  • Calculate the solubility of trans-Phenothrin in the solvent, taking into account the dilution factor. Express the result in g/100 mL or other appropriate units.

  • The experiment should be performed in triplicate to ensure the reproducibility of the results.

Protocol for Stability Assessment

This protocol outlines a method for evaluating the stability of trans-Phenothrin in an organic solvent under specific storage conditions.

Objective: To determine the degradation rate of trans-Phenothrin in a selected organic solvent over time under controlled temperature and light conditions.

Materials:

• trans-Phenothrin (of known purity)

• Selected organic solvent (analytical grade)

• Volumetric flasks

• Storage containers (e.g., amber glass vials to protect from light, or clear glass vials for photostability studies)

• Controlled environment chambers (for temperature and humidity control)

• UV light source (for photostability studies)

• Analytical instrument (e.g., HPLC-UV or GC-FID)

Procedure:

• Preparation of Stock Solution:

  • Prepare a stock solution of trans-Phenothrin in the chosen organic solvent at a known concentration (e.g., 1 mg/mL).

• Storage Conditions:

  • Aliquot the stock solution into several storage containers.

  • For thermal stability testing, store the containers in controlled environment chambers at different temperatures (e.g., ambient, 40°C, 60°C) in the dark.

  • For photostability testing, expose the containers to a controlled UV light source at a constant temperature. Include a set of control samples stored in the dark at the same temperature.

• Sampling and Analysis:

  • At predetermined time intervals (e.g., 0, 7, 14, 30, 60, 90 days), remove a container from each storage condition.

  • Analyze the sample using a validated analytical method to determine the concentration of trans-Phenothrin. The analytical method should also be capable of separating and identifying major degradation products if necessary.

• Data Analysis:

  • Plot the concentration of trans-Phenothrin as a function of time for each storage condition.

  • Determine the degradation kinetics (e.g., by fitting the data to a first-order or second-order rate equation).

  • Calculate the half-life (t½) of trans-Phenothrin under each condition.

Visualizations

The following diagrams illustrate the logical workflows for the experimental protocols described above.

Caption: Workflow for Determining the Solubility of trans-Phenothrin.

Caption: Workflow for Assessing the Stability of trans-Phenothrin.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 3. Chiral stability of synthetic pyrethroid insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 6. pubs.acs.org [pubs.acs.org]

Ecotoxicology of trans-Phenothrin on Non-Target Aquatic Organisms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the ecotoxicological effects of trans-phenothrin on non-target aquatic organisms. As a synthetic pyrethroid insecticide, trans-phenothrin's high efficacy against insects raises concerns about its potential impact on aquatic ecosystems. This document synthesizes available data on the acute and chronic toxicity of trans-phenothrin and its related isomers to key aquatic taxa, including fish, invertebrates, and algae. Detailed experimental protocols, based on internationally recognized guidelines, are provided to facilitate the understanding and replication of ecotoxicological studies. Furthermore, this guide illustrates the mechanism of action of Type I pyrethroids and a general experimental workflow for aquatic toxicity testing through detailed diagrams. All quantitative data are presented in structured tables for ease of comparison and analysis, providing a critical resource for environmental risk assessment and the development of safer chemical alternatives.

Introduction

Phenothrin (B69414) is a broad-spectrum synthetic pyrethroid insecticide used in various applications, from public health to agriculture.[1][2][3][4] It exists as a mixture of four stereoisomers.[5] The commercial product, d-phenothrin (B1212162), is an enriched mixture of the more insecticidally active (1R)-isomers, with a typical cis:trans ratio of 1:4.[5][6][7] The trans-isomer, specifically 1R-trans-phenothrin, is noted for its potent insecticidal activity.[7] While effective against target pests, the introduction of trans-phenothrin into aquatic environments through runoff or drift poses a significant risk to non-target organisms.[8][9] Pyrethroids, in general, are known to be highly toxic to aquatic life.[1][4][10][11] This guide focuses on the ecotoxicology of trans-phenothrin, providing a detailed examination of its effects on various aquatic species.

Physicochemical Properties and Environmental Fate

trans-Phenothrin is characterized by its low water solubility and high octanol-water partition coefficient (log Kow), indicating a strong tendency to partition from water to sediment and organic matter.[6][12] It is relatively stable in neutral and acidic water but is susceptible to hydrolysis under alkaline conditions.[5][13] Photodegradation is a significant route of dissipation in clear, shallow waters, with a reported half-life of 6.5 days for d-phenothrin.[6] In soil, d-phenothrin degrades more rapidly under upland conditions (half-life of 1-2 days) compared to flooded conditions (half-life of 2 weeks to 2 months).[6] Due to its high affinity for soil and sediment, trans-phenothrin is not expected to be mobile in the soil column and has a low potential for groundwater contamination.[6] However, it can enter surface waters through runoff adsorbed to soil particles.[6]

Ecotoxicity to Non-Target Aquatic Organisms

The toxicity of phenothrin to aquatic organisms is influenced by its isomeric composition, with the (1R)-isomers being significantly more toxic than the (1S)-isomers.[5][14] The toxicity of pyrethroids, including phenothrin, is also known to be inversely related to temperature, exhibiting higher toxicity at cooler temperatures.[15]

Aquatic Vertebrates (Fish)

trans-Phenothrin is very highly toxic to both freshwater and estuarine/marine fish.[6][10] Acute toxicity is typically measured by the 96-hour median lethal concentration (LC50), the concentration at which 50% of the test organisms die within 96 hours. Chronic effects are often assessed through early-life stage toxicity tests, which can reveal impacts on survival, growth, and development at much lower concentrations.[6]

Table 1: Acute and Chronic Toxicity of Phenothrin to Fish

Species	Chemical	Exposure Duration	Endpoint	Value (µg/L)	Reference
Rainbow Trout (Oncorhynchus mykiss)	d-Phenothrin	96-hour	LC50	2.7 - 16.7	[6][15]
Rainbow Trout (Oncorhynchus mykiss)	Racemic Phenothrin	96-hour	LC50	17-18	[5][15]
Rainbow Trout (Oncorhynchus mykiss)	d-Phenothrin	60-day post-hatch	Survival Decrease	> 1.1	[6]
Bluegill Sunfish (Lepomis macrochirus)	d-Phenothrin	96-hour	LC50	15.8 - 16	[6][15]
Killifish (Oryzias latipes)	Racemic Phenothrin	48-hour	LC50	200	[15]
Killifish (Oryzias latipes)	(1R)-isomers	96-hour	LC50	120-200	[5]
Killifish (Oryzias latipes)	(1S)-isomers	96-hour	LC50	10,000	[5]
Inland Silverside (Menidia beryllina)	d-Phenothrin	96-hour	LC50	>38.3 - 94	[6]

Aquatic Invertebrates

Aquatic invertebrates, particularly crustaceans, are often more sensitive to pyrethroid insecticides than fish.[6][14] This heightened sensitivity makes them crucial indicators of pyrethroid contamination in aquatic ecosystems.

Table 2: Acute and Chronic Toxicity of Phenothrin to Aquatic Invertebrates

Species	Chemical	Exposure Duration	Endpoint	Value (µg/L)	Reference
Daphnia magna (Water Flea)	d-Phenothrin	48-hour	LC50	4.4	[6]
Daphnia magna (Water Flea)	d-Phenothrin	21-day	NOAEC (reproduction)	0.47	[6][16]
Mysid Shrimp	Phenothrin	-	-	0.03 (lethal concentration)	[3]

Aquatic Plants (Algae)

Data on the toxicity of trans-phenothrin to aquatic plants is less abundant in the reviewed literature. However, the U.S. EPA has identified a need for data on the toxicity of d-phenothrin to both aquatic vascular and non-vascular plants for a complete risk assessment.[7]

Mechanism of Action

trans-Phenothrin, as a Type I pyrethroid, exerts its toxic effects by acting as a neurotoxicant.[7][15] The primary target is the voltage-gated sodium channels in the nerve cell membranes of susceptible organisms.[7] Phenothrin binds to the sodium channels, slowing down both their activation and inactivation kinetics. This leads to a prolonged opening of the channels, resulting in a persistent influx of sodium ions. The continuous sodium influx causes repetitive nerve impulses, leading to hyperexcitation, tremors, paralysis, and ultimately, death of the organism.[7]

Mechanism of neurotoxicity for trans-phenothrin.

Experimental Protocols

The following protocols are generalized descriptions based on standard OECD guidelines for ecotoxicity testing. Specific parameters may vary between individual studies.

Fish Acute Toxicity Test (Based on OECD 203)

• Test Organism: Recommended species include Rainbow Trout (Oncorhynchus mykiss), Bluegill Sunfish (Lepomis macrochirus), and Zebrafish (Danio rerio).

• Test Duration: 96 hours.

• Test System: Static, semi-static, or flow-through systems can be used. For a substance like trans-phenothrin, which is susceptible to degradation and adsorption, a semi-static or flow-through system is preferred to maintain stable exposure concentrations.

• Test Concentrations: A minimum of five concentrations in a geometric series and a control group. A solvent control is also used if a carrier solvent is necessary to dissolve the test substance.

• Test Conditions: Temperature, pH, and dissolved oxygen are maintained within narrow limits suitable for the test species. A 12-16 hour photoperiod is typically used.

• Observations: Mortalities and any sublethal effects (e.g., abnormal behavior) are recorded at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 and its 95% confidence limits are calculated for each observation period using appropriate statistical methods (e.g., probit analysis).

Aquatic Invertebrate Acute Immobilisation Test (Based on OECD 202)

• Test Organism: Daphnia magna is a commonly used species. Neonates (<24 hours old) are used for the test.

• Test Duration: 48 hours.

• Test System: Static test.

• Test Concentrations: At least five concentrations in a geometric series and a control.

• Test Conditions: Temperature is maintained at 20 ± 1°C with a 16-hour light/8-hour dark photoperiod.

• Observations: The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis: The EC50 (median effective concentration for immobilisation) and its 95% confidence limits are calculated for the 48-hour exposure period.

Algal Growth Inhibition Test (Based on OECD 201)

• Test Organism: Species such as Pseudokirchneriella subcapitata or Scenedesmus subspicatus.

• Test Duration: 72 hours.

• Test System: Batch culture with constant illumination and temperature.

• Test Concentrations: A minimum of five concentrations and a control, with three replicates per concentration.

• Observations: Algal growth is measured at least every 24 hours using methods such as cell counts or spectrophotometry.

• Data Analysis: The average specific growth rate is calculated for each concentration. The EC50 for growth rate inhibition is then determined.

Analytical Methods

The accurate determination of exposure concentrations is critical for reliable ecotoxicity data. Due to the low water solubility and high adsorption potential of trans-phenothrin, analytical verification of test concentrations in water and, if applicable, sediment is essential. Common analytical techniques for pyrethroids include gas chromatography (GC) and high-performance liquid chromatography (HPLC), often coupled with mass spectrometry (MS) for sensitive and specific quantification.

General experimental workflow for aquatic toxicity testing.

Conclusion

The data presented in this guide clearly indicate that trans-phenothrin is highly toxic to a range of non-target aquatic organisms, particularly fish and invertebrates. Its persistence in sediment, coupled with its high toxicity, suggests a potential for long-term adverse effects in aquatic ecosystems. The provided experimental protocols, based on standardized guidelines, offer a framework for conducting further research and for the ecotoxicological evaluation of new and existing chemical compounds. A thorough understanding of the ecotoxicology of trans-phenothrin is essential for implementing effective risk mitigation strategies and for the development of more environmentally benign alternatives. Future research should focus on the sublethal and chronic effects of trans-phenothrin on a wider range of aquatic species, including sediment-dwelling organisms, and should investigate the potential for bioaccumulation and biomagnification in aquatic food webs.

References

• 1. biotecnologiebt.it [biotecnologiebt.it]
• 2. OECD 218/219 - Sediment-Water Toxicity Test - Situ Biosciences [situbiosciences.com]
• 3. swedenwaterresearch.se [swedenwaterresearch.se]
• 4. multisearch.mq.edu.au [multisearch.mq.edu.au]
• 5. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 6. biotecnologiebt.it [biotecnologiebt.it]
• 7. catalog.labcorp.com [catalog.labcorp.com]
• 8. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 9. fera.co.uk [fera.co.uk]
• 10. OECD 211: Daphnia Magna Reproduction Test - Situ Biosciences [situbiosciences.com]
• 11. oecd.org [oecd.org]
• 12. ect.de [ect.de]
• 13. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
• 14. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]
• 15. OECD 210: Fish, Early-life Stage Toxicity Test - Situ Biosciences [situbiosciences.com]
• 16. Bioaccumulation in Fish: Aqueous and Dietary Exposure - Fraunhofer IME [ime.fraunhofer.de]

The Bioaccumulation Potential of trans-Phenothrin in Ecosystems: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

trans-Phenothrin, a synthetic pyrethroid insecticide, is widely utilized for controlling insect pests in various settings. Its chemical properties, particularly its high lipophilicity, raise concerns about its potential for bioaccumulation in ecosystems. This technical guide provides a comprehensive overview of the bioaccumulation potential of trans-Phenothrin, presenting key quantitative data, detailed experimental protocols for its assessment, and a visualization of its toxicological signaling pathways. Understanding the environmental fate and bioaccumulation of this compound is critical for assessing its ecological risk and for the development of safer alternatives.

Data Presentation: Quantitative Bioaccumulation Metrics

The potential for a chemical to bioaccumulate is often assessed using several key metrics. The following table summarizes the available quantitative data for trans-Phenothrin.

Parameter	Value	Reference
Log P (Octanol-Water Partition Coefficient)	6.01	[1]
Octanol/Water Partition Coefficient (Kow)	1 x 10^6	[2]
Bioconcentration Factor (BCF) in Bluegill Sunfish (Lepomis macrochirus)	[2]
- Whole Fish	1,805	[2]
- Edible Tissue	645	[2]
- Non-edible Tissue	4,000	[2]

These data indicate a high potential for trans-Phenothrin to partition from water into the fatty tissues of aquatic organisms. The high Log P and Kow values suggest strong lipophilicity, a key driver of bioaccumulation. The Bioconcentration Factors (BCFs) in bluegill sunfish confirm this potential, with significant accumulation observed, particularly in non-edible tissues which often have higher lipid content.

Experimental Protocols: Bioconcentration Factor (BCF) Determination in Fish

The Bioconcentration Factor (BCF) is a critical measure for assessing the bioaccumulation potential of a chemical. The standardized protocol for its determination in fish is outlined in the OECD Test Guideline 305. A detailed methodology based on this guideline is provided below.

Objective:

To determine the bioconcentration factor (BCF) of trans-Phenothrin in a suitable fish species, such as the bluegill sunfish (Lepomis macrochirus), under flow-through conditions.

Materials and Apparatus:

• Test Organisms: A species of fish with a low fat content, such as the bluegill sunfish, of a uniform size and age.

• Test Substance: trans-Phenothrin, with a known purity. Radiolabeled substance can be used to facilitate analysis.

• Apparatus: Flow-through test system with a means of delivering a constant concentration of the test substance, aquaria, analytical instrumentation for measuring the test substance in water and fish tissue (e.g., gas chromatography-mass spectrometry (GC-MS) or liquid scintillation counter for radiolabeled compounds).

Experimental Procedure:

The test consists of two phases: an uptake phase and a depuration phase.

1. Uptake Phase:

• Fish are exposed to a constant, sublethal concentration of trans-Phenothrin in a flow-through system.

• At least two test concentrations are recommended, along with a control group that is not exposed to the test substance.

• Water samples are collected regularly to monitor the concentration of trans-Phenothrin.

• Fish are sampled at predetermined intervals (e.g., 2, 4, 8, 16, and 28 days).

• The concentration of trans-Phenothrin in the fish tissue is determined for each sampling point.

• This phase continues until a steady-state concentration in the fish is reached, or for a maximum of 28 days.

2. Depuration Phase:

• After the uptake phase, the remaining fish are transferred to a clean, flow-through system with no trans-Phenothrin.

• Fish are sampled at regular intervals (e.g., 1, 2, 4, 8, and 14 days after transfer).

• The concentration of trans-Phenothrin in the fish tissue is measured to determine the rate of elimination.

Data Analysis:

• The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration of trans-Phenothrin in the fish (Cf) to the concentration in the water (Cw) at steady state.

• BCF = Cf / Cw

• The uptake rate constant (k1) and the depuration rate constant (k2) are also calculated from the data collected during the uptake and depuration phases, respectively. The BCF can also be calculated as the ratio of these two constants (BCF = k1/k2).

Mandatory Visualization: Signaling Pathways of trans-Phenothrin Toxicity

The primary mode of action for pyrethroid insecticides like trans-Phenothrin is the disruption of nerve function. This is initiated by the interaction with voltage-gated sodium channels. The subsequent cascade of events can lead to secondary effects such as oxidative stress.

Caption: Primary neurotoxic mechanism of trans-Phenothrin.

The prolonged neuronal firing and ionic imbalance induced by trans-Phenothrin can lead to a state of cellular stress, including the generation of reactive oxygen species (ROS) and subsequent oxidative stress.

Caption: Downstream signaling cascade leading to oxidative stress.

Conclusion

The available data strongly indicate that trans-Phenothrin has a high potential for bioaccumulation in aquatic ecosystems. Its lipophilic nature, confirmed by a high Log P value, and the significant BCFs observed in fish, underscore the need for careful consideration of its environmental impact. The primary neurotoxic mechanism, involving the disruption of voltage-gated sodium channels, can lead to a cascade of downstream effects, including oxidative stress, further contributing to its toxicity in non-target organisms. Researchers and professionals in drug development and environmental science should consider these factors when evaluating the risks associated with trans-Phenothrin and when designing and developing more environmentally benign alternatives. Further research into the biomagnification potential of trans-Phenothrin in higher trophic levels is warranted to fully understand its ecological risk.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanisms of pyrethroid insecticide-induced stimulation of calcium influx in neocortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of trans-Phenothrin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phenothrin is a synthetic pyrethroid insecticide. The technical grade product is a mixture of cis and trans isomers, with the trans-isomer, trans-Phenothrin, often being a significant component. Accurate detection and quantification of trans-Phenothrin in various matrices are crucial for environmental monitoring, toxicological studies, and quality control in pharmaceutical and agricultural products. This document provides detailed application notes and protocols for the analysis of trans-Phenothrin using various chromatographic techniques.

Analytical Methods Overview

A variety of analytical methods are available for the determination of trans-Phenothrin. The choice of method often depends on the sample matrix, the required sensitivity, and the available instrumentation. The most common techniques include High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with mass spectrometry (MS) for enhanced selectivity and sensitivity.

Commonly Employed Techniques:

• High-Performance Liquid Chromatography (HPLC): Often used with Ultraviolet (UV) detection for routine analysis. Reverse-phase HPLC is a common approach.[1][2][3]

• Gas Chromatography (GC): A widely used technique for pyrethroid analysis, frequently coupled with detectors like Flame Ionization Detector (FID), Electron Capture Detector (ECD), or Mass Spectrometry (MS).[4][5][6]

• Gas Chromatography-Mass Spectrometry (GC-MS and GC-MS/MS): Provides high sensitivity and specificity, making it suitable for complex matrices and trace-level analysis.[7][8][9][10]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): An increasingly popular alternative to GC-MS, offering high sensitivity and specificity without the need for derivatization.[11][12][13]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for various analytical methods used for trans-Phenothrin quantification.

Table 1: Gas Chromatography (GC) Based Methods

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Reference
GC-MS(SIM)	Soil	0.002 mg/kg	0.010 mg/kg	40 - 2500 ng/mL	~104	[7]
GC-MS	Surface Water	~0.02 µg/L	0.1 µg/L	3.9 - (not specified) ng/mL	Not Specified	[8]
GC-FID	Tobacco	Not Specified	0.008 µg/mL	Not Specified	>85	[5]
GC/NCI-MS	Rat Plasma	Not Specified	1.0 ng/mL	1.0 - 400.0 ng/mL	Not Specified	[9]
GC/NCI-MS	Rat Brain	Not Specified	4.0 ng/mL	4.0 - 400.0 ng/mL	Not Specified	[9]

Table 2: High-Performance Liquid Chromatography (HPLC) Based Methods

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Reference
HPLC-UV	Wine	Not Specified	Not Specified	0.55 - 4.40 mg/L	93.95 - 96.58	[3]
UPLC-MS/MS	Rat Plasma	Not Specified	7.8 ng/mL	7.8 - 2000 ng/mL	Not Specified	[13]
LC-MS/MS	Rat (various)	Not Specified	4 - 80 ng/mL	Not Specified	47 - 136	[12]

Experimental Protocols

Protocol 1: Analysis of trans-Phenothrin in Soil by GC-MS

This protocol is based on the methodology for determining d-Phenothrin (a mixture of isomers including trans-Phenothrin) in soil.[7]

1. Sample Preparation (Extraction and Cleanup)

• Extraction:

  • Weigh 20 g of the soil sample into a suitable container.

  • Extract the sample with an appropriate solvent (e.g., a mixture of dichloromethane (B109758) and methanol). Microwave-assisted extraction (MAE) can be employed for efficient extraction.[10]

  • Filter the extract to remove solid particles.

• Cleanup (if necessary):

  • For complex matrices, a cleanup step using Solid-Phase Extraction (SPE) with cartridges such as Florisil or stacked graphitized carbon and alumina (B75360) may be required to remove interferences.[7][10]

  • Elute the analyte from the SPE cartridge with a suitable solvent like dichloromethane.[10]

  • Concentrate the eluate to a final volume of 1.0 mL in toluene (B28343) for GC-MS analysis.[7]

2. Instrumental Analysis (GC-MS)

• Gas Chromatograph (GC) Conditions:

  • Column: Optima 5-MS Accent (30 m x 250 µm i.d., 0.25 µm film thickness) or similar.[8]

  • Injector Temperature: 225°C.[8]

  • Injection Volume: 1-2 µL, splitless mode.[8][10]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[10]

  • Oven Temperature Program: 95°C for 0.75 min, then ramp at 15°C/min to 250°C, then at 10°C/min to 275°C, and hold for 7 min.[8]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) or Negative Chemical Ionization (NCI).[8][9]

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher selectivity.[7][8]

  • Monitored Ions (for d-Phenothrin): Quantitation: m/z 183 → 168; Confirmation: m/z 183 → 165 and m/z 183 → 153.[8]

3. Quantification

• Prepare a calibration curve using standard solutions of trans-Phenothrin in the appropriate solvent over a concentration range that brackets the expected sample concentrations.[7]

• Quantify the amount of trans-Phenothrin in the sample by comparing the peak area to the calibration curve.

Protocol 2: Analysis of trans-Phenothrin in Water by HPLC-UV

This protocol provides a general framework for the analysis of pyrethroids in aqueous samples.[3]

1. Sample Preparation (Solid-Phase Extraction)

• Condition a C18 SPE cartridge by passing methanol (B129727) followed by deionized water.

• Load a known volume of the water sample (e.g., 1 L) onto the SPE cartridge.[10]

• Wash the cartridge with water to remove polar impurities.

• Dry the cartridge thoroughly.

• Elute the trapped analytes with a small volume of a suitable organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for HPLC analysis.[8]

2. Instrumental Analysis (HPLC-UV)

• High-Performance Liquid Chromatograph (HPLC) Conditions:

  • Column: Reverse-phase C18 column (e.g., 25 cm × 4.6 mm i.d., 5 µm particle size).[3]

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).[3]

  • Flow Rate: 1.0 - 2.0 mL/min.[3]

  • Column Temperature: 25°C.[3]

  • Injection Volume: 20 - 50 µL.

  • Detector: UV detector set at a wavelength of 215 nm or 226 nm.[2][3]

3. Quantification

• Construct a calibration curve by injecting standard solutions of trans-Phenothrin of known concentrations.

• Determine the concentration of trans-Phenothrin in the sample extract from the calibration curve.

Visualizations

Caption: Workflow for GC-MS analysis of trans-Phenothrin.

Caption: Workflow for HPLC-UV analysis of trans-Phenothrin.

Caption: Key parameters for analytical method validation.

References

• 1. Separation of Phenothrin [(1R)-trans- isomer] on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. A high-throughput HPLC method for simultaneous quantification of pyrethroid and pyriproxyfen in long-lasting insecticide-treated nets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijariit.com [ijariit.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. Gas chromatography/negative chemical ionization mass spectrometry of transfluthrin in rat plasma and brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.usgs.gov [pubs.usgs.gov]
• 11. researchgate.net [researchgate.net]
• 12. Determination of maternal and foetal distribution of cis- and trans-permethrin isomers and their metabolites in pregnant rats by liquid chromatography tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Validation of a Rapid and Sensitive UPLC–MS-MS Method Coupled with Protein Precipitation for the Simultaneous Determination of Seven Pyrethroids in 100 µL of Rat Plasma by Using Ammonium Adduct as Precursor Ion - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of trans-Phenothrin Residues in Surface Water by GC-MS

This document provides a detailed protocol for the quantitative analysis of trans-Phenothrin residues in surface water samples using Gas Chromatography-Mass Spectrometry (GC-MS). The method is intended for researchers, scientists, and professionals in drug development and environmental monitoring.

Introduction

trans-Phenothrin is a synthetic pyrethroid insecticide used in various applications, leading to its potential presence in surface water bodies. Monitoring its residue levels is crucial due to its toxicity to aquatic organisms. This protocol outlines a sensitive and reliable method for the extraction, identification, and quantification of trans-Phenothrin in surface water using Solid-Phase Extraction (SPE) followed by GC-MS analysis.

Experimental Protocol

The following sections detail the necessary reagents, equipment, and step-by-step procedures for the analysis.

Reagents and Materials

• trans-Phenothrin analytical standard

• Internal Standard (e.g., cis/trans-Permethrin-d6)

• Solvents: Acetone, Dichloromethane (DCM), Ethyl Acetate (B1210297), Hexane, Methanol (all pesticide residue grade)

• Reagent Water: Deionized water, free of interfering substances

• Sodium sulfate, anhydrous

• Solid-Phase Extraction (SPE) Cartridges: Hydrophilic-Lipophilic Balanced (HLB) or C18 cartridges

• Glass fiber filters (0.7 µm)

• Nitrogen gas, high purity

• Helium gas, high purity (carrier gas for GC)

Sample Collection and Preservation

Collect water samples in 1-liter amber glass bottles.[1] To minimize degradation, samples should be chilled immediately to 4°C and extracted as soon as possible, preferably within 48 hours of collection.[1] If immediate extraction is not possible, samples should be frozen at -20°C and can be stored for up to 30 days.[2]

Sample Preparation and Extraction

This protocol utilizes Solid-Phase Extraction (SPE) for the extraction and pre-concentration of trans-Phenothrin from water samples.[2][3]

• Filtration: Filter the water sample (1 L) through a glass fiber filter to remove suspended solids.[2]

• Spiking: Spike the filtered water sample with an internal standard to correct for matrix effects and variations in extraction efficiency.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 10 mL of ethyl acetate, followed by 10 mL of acetone, and then two 10 mL aliquots of reagent water.[3] Ensure the cartridge does not go dry during conditioning.

• Sample Loading: Pass the entire 1 L water sample through the conditioned SPE cartridge at a flow rate of 4-5 mL/min.[3]

• Cartridge Washing: After loading, wash the cartridge with 10 mL of reagent water to remove any polar impurities.[3] Dry the cartridge under vacuum for approximately 20 minutes.[3]

• Elution: Elute the trapped analytes by passing 10 mL of ethyl acetate through the cartridge.[3]

• Drying and Concentration: Dry the eluate by passing it through a small column of anhydrous sodium sulfate. Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen gas at 40°C.[3]

• Final Sample Preparation: Transfer the concentrated extract to a 2 mL autosampler vial for GC-MS analysis.[2]

GC-MS Analysis

The instrumental analysis is performed using a gas chromatograph coupled with a mass spectrometer.

Table 1: GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[4]
Injection Volume	1-2 µL[1][5]
Inlet Temperature	250°C[4][5]
Injection Mode	Pulsed Splitless[1]
Oven Program	Initial 150°C, hold for 1 min; ramp at 30°C/min to 220°C, hold for 1 min; ramp at 5°C/min to 300°C, hold for 2 min[1]
Carrier Gas	Helium at a constant flow of 1.2 mL/min[6]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) or Negative Chemical Ionization (NCI)[1]
Source Temperature	200-230°C[5]
Transfer Line Temp.	275-300°C[1][5]
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher sensitivity and selectivity[1][3]

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of pyrethroids, including phenothrin, in water samples.

Table 2: Method Performance Data

Parameter	Typical Value	Reference
Method Detection Limit (MDL)	2.0 - 6.0 ng/L (GC/MS)	[2]
0.5 - 1.0 ng/L (GC/MS/MS)	[2]
0.03 - 35.8 ng/L (GC-NCI-MS)	[7]
Recovery	83 - 107% at 10 ng/L fortification	[2]
71 - 111% at 0.02 and 0.10 ng/mL fortification	[3]
Linearity (r²)	> 0.99	[1][8]
Relative Standard Deviation (RSD)	5 - 9% in water samples	[2]
4 - 22%	[3]

Experimental Workflow and Diagrams

The overall experimental workflow is depicted in the following diagram.

Caption: Experimental workflow for trans-Phenothrin analysis.

The logical relationship for the Solid-Phase Extraction (SPE) step is detailed below.

Caption: Detailed Solid-Phase Extraction (SPE) workflow.

Conclusion

The described GC-MS method provides a robust and sensitive approach for the determination of trans-Phenothrin residues in surface water. The use of Solid-Phase Extraction allows for effective pre-concentration of the analyte, leading to low detection limits. Adherence to the outlined quality control measures will ensure the generation of accurate and reliable data for environmental monitoring and risk assessment.

References

• 1. agilent.com [agilent.com]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. tools.thermofisher.cn [tools.thermofisher.cn]
• 4. researchgate.net [researchgate.net]
• 5. medwinpublishers.com [medwinpublishers.com]
• 6. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Development and application of GC-MS method for monitoring of long-term exposure to the pesticide cypermethrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chiral Separation of trans-Phenothrin Isomers by HPLC

Abstract

This application note details a High-Performance Liquid Chromatography (HPLC) method for the chiral separation of trans-Phenothrin isomers. Phenothrin (B69414), a synthetic pyrethroid insecticide, contains multiple chiral centers, resulting in several stereoisomers with varying biological activities. The method outlined below provides a robust protocol for the resolution of the enantiomers of trans-phenothrin, which is crucial for quality control, toxicological studies, and regulatory compliance. This protocol is intended for researchers, scientists, and professionals in the fields of analytical chemistry, drug development, and environmental science.

Introduction

Phenothrin is a widely used insecticide effective against a broad spectrum of pests. It possesses two chiral centers in the cyclopropane (B1198618) ring of the chrysanthemic acid moiety and, in some cases, a third in the alcohol moiety. The trans-isomers of phenothrin, specifically the (1R)-trans and (1S)-trans enantiomers, exhibit different insecticidal activities and toxicological profiles. Therefore, a reliable analytical method to separate and quantify these enantiomers is essential. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a powerful technique for achieving such separations.[1][2] This application note describes a method utilizing a Pirkle-type chiral stationary phase for the effective resolution of trans-phenothrin enantiomers.[3]

Experimental Protocol

This protocol is based on established methods for the chiral separation of pyrethroid isomers.[3][4]

1. Instrumentation and Materials:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chiral Column: Sumichiral OA-2000 ((R)-N-(3,5-Dinitrobenzoyl)phenylglycine) or equivalent Pirkle-type column. For complete separation of all four isomers of d-phenothrin, connecting two columns in series may be required.[3]

• Solvents: HPLC-grade n-hexane, 1,2-dichloroethane, and ethanol.

• Sample: Standard of trans-Phenothrin (racemic mixture of (1R)-trans and (1S)-trans isomers).

2. Chromatographic Conditions:

The following table summarizes the HPLC parameters for the chiral separation of trans-Phenothrin isomers.

Parameter	Condition
Column	Sumichiral OA-2000, 250 x 4.6 mm, 5 µm (or two columns in series)
Mobile Phase	n-Hexane / 1,2-Dichloroethane (500:1, v/v)
Flow Rate	0.6 mL/min
Temperature	Ambient
Detection	UV at 230 nm
Injection Volume	10 µL

3. Sample Preparation:

• Prepare a stock solution of trans-Phenothrin standard in the mobile phase at a concentration of 1 mg/mL.

• From the stock solution, prepare working standards at appropriate concentrations (e.g., 10-100 µg/mL) by diluting with the mobile phase.

• Filter all solutions through a 0.45 µm syringe filter before injection.

4. Experimental Workflow:

The overall workflow for the chiral separation of trans-Phenothrin isomers is depicted in the following diagram.

Caption: Experimental workflow for the chiral HPLC separation of trans-Phenothrin isomers.

Results and Data Presentation

The described HPLC method should effectively separate the (1R)-trans and (1S)-trans enantiomers of phenothrin. Based on published chromatograms for d-phenothrin, the elution order on a Sumichiral OA-2000 column is typically the l-trans isomer followed by the d-trans isomer.[4]

The following table presents the expected elution order and approximate retention times for the four isomers of d-phenothrin, including the trans-isomers of interest. Actual retention times may vary depending on the specific column and system conditions.

Isomer	Elution Order	Approximate Retention Time (min)
l-cis	1	~40
d-cis	2	~45
l-trans	3	~50
d-trans	4	~55

Note: Retention times are estimated from graphical data presented in the literature and should be confirmed experimentally.[4]

Discussion

The separation mechanism on a Pirkle-type chiral stationary phase, such as the Sumichiral OA-2000, involves a combination of π-π interactions, hydrogen bonding, and steric hindrance between the analyte and the chiral selector.[3] The 3,5-dinitrobenzoyl group on the stationary phase acts as a π-acceptor, interacting with the aromatic rings of phenothrin. The specific stereochemistry of the enantiomers dictates the stability of the transient diastereomeric complexes formed, leading to different retention times and enabling their separation.

For optimal and reproducible results, it is crucial to ensure the quality of the solvents and the proper equilibration of the column with the mobile phase before analysis. The mobile phase composition is a critical parameter; slight variations can significantly affect the resolution of the enantiomers.

Conclusion

The HPLC method detailed in this application note provides a reliable and effective protocol for the chiral separation of trans-Phenothrin isomers. By utilizing a Sumichiral OA-2000 column with a mobile phase of n-hexane and 1,2-dichloroethane, baseline separation of the enantiomers can be achieved. This method is suitable for quality control of technical-grade phenothrin and formulated products, as well as for research in toxicology and environmental fate studies.

Signaling Pathway and Logical Relationship Diagrams

The following diagram illustrates the logical relationship in the chiral recognition process.

Caption: Logical diagram of the chiral recognition mechanism in HPLC.

References

• 1. jfda-online.com [jfda-online.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]

Development of Immunoassays for Rapid trans-Phenothrin Screening

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Phenothrin is a synthetic pyrethroid insecticide widely used in public health and agriculture. Its trans-isomer, trans-Phenothrin, is a key active component. The increasing use of this insecticide necessitates the development of rapid, sensitive, and specific screening methods to monitor its presence in environmental and biological samples. Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a powerful platform for achieving this due to their high throughput, cost-effectiveness, and ease of use.

These application notes provide a comprehensive guide to the development of a competitive immunoassay for the detection of trans-Phenothrin. The protocols outlined below cover hapten synthesis, immunogen and coating antigen preparation, polyclonal antibody production, and the establishment of an indirect competitive ELISA (icELISA).

Principle of the Immunoassay

The developed immunoassay is a competitive ELISA. In this format, free trans-Phenothrin in a sample competes with a hapten-protein conjugate (coating antigen) immobilized on a microplate well for binding to a limited amount of specific anti-trans-Phenothrin antibody. The amount of antibody bound to the plate is inversely proportional to the concentration of trans-Phenothrin in the sample. The bound antibody is then detected using an enzyme-labeled secondary antibody, and the resulting colorimetric signal is measured.

Data Presentation

Table 1: Representative Immunoassay Performance for Pyrethroids

Analyte	Antibody Type	IC50 (µg/L)	Limit of Detection (LOD) (µg/L)	Reference
trans-Permethrin Metabolite	Polyclonal	1.3 - 2.2	~0.4	[1][2]
Cypermethrin	Monoclonal	1.7 - 129.1	~0.1 - 24.4	[3][4]
Deltamethrin	Polyclonal	1.5 - 4.2	0.2 - 0.7	[5]
Fenpropathrin (B1672528)	Polyclonal	340	9.3	[4]

Table 2: Cross-Reactivity of a Representative Pyrethroid Immunoassay

Compound	Cross-Reactivity (%)
Cypermethrin	100
β-Cypermethrin	64.7
Cyfluthrin	59.9
Fenpropathrin	58.6
λ-Cyhalothrin	56.9
Deltamethrin	21.8
Fenvalerate	16.9
Permethrin	<1.0
trans-Phenothrin	To be determined

Data adapted from a broad-spectrum monoclonal antibody-based ic-ELISA for multiple pyrethroids.[3]

Experimental Protocols

Hapten Synthesis and Conjugation

The design of the hapten is a critical step in developing a specific immunoassay. Based on the metabolism of phenothrin, which involves the cleavage of the ester linkage, a suitable hapten can be designed using a metabolite to elicit antibodies that recognize the parent compound.[6][7] The major metabolites of trans-phenothrin are formed by hydrolysis of the ester linkage and oxidation of 3-phenoxybenzyl alcohol to 3-phenoxybenzoic acid. Therefore, 3-phenoxybenzoic acid (PBA) is an excellent candidate for hapten design.

Protocol 1.1: Synthesis of Hapten (PBA-linker)

This protocol describes the synthesis of a hapten by attaching a linker arm to 3-phenoxybenzoic acid (PBA).

• Materials: 3-phenoxybenzoic acid (PBA), 3-aminopropionic acid methyl ester, dicyclohexylcarbodiimide (B1669883) (DCC), N-hydroxysuccinimide (NHS), dimethylformamide (DMF), sodium hydroxide (B78521) (NaOH), hydrochloric acid (HCl).

• Procedure:

  • Dissolve PBA in DMF.

  • Add 3-aminopropionic acid methyl ester to the solution.

  • Add DCC and NHS to the reaction mixture to facilitate the formation of an amide bond, creating 3-(3-phenoxy-benzoylamino)-propionic acid methyl ester (PAME).[6]

  • Stir the reaction at room temperature overnight.

  • Hydrolyze the methyl ester of PAME using NaOH to yield the hapten with a carboxylic acid linker (PBA-COOH).

  • Acidify the solution with HCl to precipitate the hapten.

  • Filter, wash, and dry the synthesized hapten.

Protocol 1.2: Conjugation of Hapten to Carrier Proteins

The hapten is conjugated to a carrier protein to make it immunogenic. Keyhole limpet hemocyanin (KLH) is commonly used for immunization, while bovine serum albumin (BSA) or ovalbumin (OVA) are used for the coating antigen.

• Materials: Synthesized hapten (PBA-COOH), KLH, BSA, EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), NHS, phosphate-buffered saline (PBS).

• Procedure for Immunogen (Hapten-KLH) and Coating Antigen (Hapten-BSA) Preparation:

  • Dissolve the hapten in DMF.

  • Add EDC and NHS to activate the carboxylic acid group of the hapten.

  • Separately, dissolve KLH or BSA in PBS.

  • Slowly add the activated hapten solution to the protein solution while stirring.

  • Allow the reaction to proceed overnight at 4°C.

  • Purify the conjugate by dialysis against PBS to remove unconjugated hapten and byproducts.

  • Lyophilize the purified conjugate and store at -20°C.

Caption: Workflow for hapten synthesis and conjugation.

Polyclonal Antibody Production

Protocol 2.1: Immunization and Antiserum Collection

• Materials: Hapten-KLH conjugate (immunogen), Freund's Complete Adjuvant (FCA), Freund's Incomplete Adjuvant (FIA), New Zealand white rabbits.

• Procedure:

  • Pre-immune Serum: Collect blood from the rabbits before the first immunization to obtain pre-immune serum.

  • Primary Immunization: Emulsify the immunogen (e.g., 500 µg) with FCA. Inject the emulsion subcutaneously at multiple sites on the back of each rabbit.

  • Booster Injections: Administer booster injections of the immunogen (e.g., 250 µg) emulsified with FIA every 3-4 weeks.

  • Titer Monitoring: Collect small blood samples 7-10 days after each booster injection. Determine the antibody titer using an indirect ELISA with the hapten-BSA conjugate as the coating antigen.

  • Antiserum Collection: Once a high antibody titer is achieved (typically after 3-4 boosters), collect a larger volume of blood. Allow the blood to clot, and separate the antiserum by centrifugation. Store the antiserum at -20°C or -80°C.

References

• 1. benchchem.com [benchchem.com]
• 2. d-Phenothrin (UK PID) [inchem.org]
• 3. mdpi.com [mdpi.com]
• 4. Development of an enzyme-linked immunosorbent assay for the pyrethroid fenpropathrin | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 7. Degradation, metabolism and toxicity of synthetic pyrethroids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for trans-Phenothrin in Public Health Pest Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trans-Phenothrin, a synthetic pyrethroid insecticide, is a critical tool in public health for the control of a wide range of pest insects. As a neurotoxicant, it targets the voltage-gated sodium channels of insects, leading to paralysis and death.[1] This document provides detailed application notes, experimental protocols, and efficacy data for the use of trans-Phenothrin against key public health pests, including mosquitoes, cockroaches, and house flies.

Mechanism of Action

Trans-Phenothrin, like other Type I pyrethroids, primarily acts on the voltage-gated sodium channels in the nerve cell membranes of insects. It binds to the open state of these channels, preventing their closure and leading to a prolonged influx of sodium ions. This results in nerve cell hyperexcitability, repetitive neuronal discharge, paralysis, and eventual death of the insect.

Signaling Pathway of trans-Phenothrin

Caption: Mechanism of action of trans-Phenothrin on insect nerve cells.

Efficacy Data

The efficacy of trans-Phenothrin varies depending on the target pest, application method, and environmental conditions. The following tables summarize available quantitative data.

Table 1: Efficacy of trans-Phenothrin against Mosquitoes

Species	Assay Type	Concentration/Dosage	Knockdown Time (KT₅₀)	Mortality (%)	Citation(s)
Aedes aegypti	Aerosol Spray	35 g/100 m³ (2% formulation)	< 3 minutes	100	[2][3]
Culex quinquefasciatus	Residual on Foliage	Field Application	-	>90% (up to 48h)	[4][5][6][7]
Anopheles spp.	Aerosol Spray	35 g/100 m³ (2% formulation)	< 3 minutes	100	[2][3]

Table 2: Efficacy of trans-Phenothrin against Cockroaches

Species	Assay Type	Concentration/Dosage	Knockdown Time	Mortality (%)	Citation(s)
Blattella germanica	Aerosol Spray	Commercial Aerosol	-	<20% (limited exposure)	[8][9][10]
Periplaneta americana	Aerosol Spray	Commercial Aerosol	-	<20% (limited exposure)	[8][9][10]

Note: The efficacy of aerosolized pyrethroids against cockroaches can be low with limited exposure due to their hiding behavior. Direct spray is often more effective.

Table 3: Efficacy of trans-Phenothrin against House Flies

Species	Assay Type	Concentration/Dosage	Knockdown Time (KT₅₀)	Mortality (%)	Citation(s)
Musca domestica	Topical Application	Varies	-	LD₅₀ varies by strain	[11][12]
Musca domestica	Aerosol Spray	35 g/100 m³ (2% formulation)	< 3 minutes	100	[2][3]

Synergistic Effects

The efficacy of trans-Phenothrin can be significantly increased by the addition of a synergist such as Piperonyl Butoxide (PBO). PBO inhibits metabolic enzymes in the insect, such as cytochrome P450s, which would otherwise detoxify the insecticide.[13][14][15][16][17] This leads to a higher concentration of the active ingredient reaching the target site.

Experimental Protocols

Protocol 1: WHO Cone Bioassay for Residual Efficacy

This protocol is adapted from WHO guidelines for testing the residual efficacy of insecticides on various surfaces.[4][18][19]

Objective: To determine the residual efficacy of trans-Phenothrin on different surfaces against adult mosquitoes.

Materials:

• WHO plastic cones

• Treated surfaces (e.g., wood, glass, ceramic tiles)

• Untreated control surfaces

• Adult female mosquitoes (2-5 days old, non-blood-fed) of a susceptible strain

• Aspirator

• Holding cups with access to a sugar solution

• Timer

• Environmental chamber (27±2°C, 80±10% RH)

Procedure:

• Prepare test surfaces by treating them with a known concentration of trans-Phenothrin and allow them to dry for a specified period.

• Attach a WHO cone to the treated surface.

• Introduce 5-10 adult female mosquitoes into the cone using an aspirator.

• Expose the mosquitoes to the treated surface for a fixed period (e.g., 3 minutes).

• After the exposure period, transfer the mosquitoes to a clean holding cup.

• Provide the mosquitoes with access to a 10% sugar solution.

• Record knockdown at 60 minutes post-exposure.

• Record mortality at 24 hours post-exposure.

• Repeat the procedure for each test surface and include untreated control surfaces.

• If control mortality is between 5% and 20%, correct the observed mortality using Abbott's formula. If control mortality is greater than 20%, the test is invalid.

Experimental Workflow for WHO Cone Bioassay

Caption: Workflow for the WHO cone bioassay.

Protocol 2: Topical Application Bioassay

This protocol is used to determine the intrinsic toxicity of an insecticide to an insect by direct application.[13][20][21]

Objective: To determine the median lethal dose (LD₅₀) of trans-Phenothrin for a specific insect pest.

Materials:

• Technical grade trans-Phenothrin

• Acetone or other suitable solvent

• Microsyringe or micro-applicator

• Adult insects of a known age and weight

• Holding containers with food and water

• CO₂ or cold anesthesia for immobilizing insects

• Environmental chamber

Procedure:

• Prepare serial dilutions of trans-Phenothrin in the chosen solvent.

• Immobilize the insects using CO₂ or cold anesthesia.

• Apply a precise volume (e.g., 0.1-1 µL) of the insecticide solution to the dorsal thorax of each insect using a microsyringe.

• Treat a control group with the solvent only.

• Place the treated insects in holding containers with access to food and water.

• Maintain the insects in an environmental chamber under controlled conditions.

• Record mortality at 24 hours post-treatment.

• Calculate the LD₅₀ value using probit analysis.

Experimental Workflow for Topical Application Bioassay

Caption: Workflow for the topical application bioassay.

Application in Public Health Programs

Trans-Phenothrin is utilized in various formulations for public health pest control, including:

• Aerosol Sprays: For rapid knockdown of flying insects in indoor spaces.[2][3]

• Indoor Residual Spraying (IRS): For long-lasting control of disease vectors like mosquitoes that rest on indoor surfaces.[10][22][23]

• Space Spraying (ULV): For the control of adult mosquito populations over larger areas, particularly during disease outbreaks.[18]

Application rates should always follow the manufacturer's label and local regulations. For indoor residual spraying, the target dosage and application frequency will depend on the surface type, environmental conditions, and the target pest's susceptibility.

Conclusion

Trans-Phenothrin remains a valuable insecticide for the control of public health pests. Understanding its mechanism of action, efficacy against specific pests, and proper application through standardized protocols is essential for its effective and sustainable use in integrated pest management programs. The inclusion of synergists like PBO can further enhance its performance, particularly against resistant insect populations. Continued research and monitoring are crucial to optimize its use and mitigate the development of insecticide resistance.

References

• 1. Insecticide Resistance of Cimex lectularius L. Populations and the Performance of Selected Neonicotinoid-Pyrethroid Mixture Sprays and an Inorganic Dust - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. a graphvis `dot` script example · GitHub [gist.github.com]
• 4. researchgate.net [researchgate.net]
• 5. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 6. Residual efficacy of field-applied permethrin, d-phenothrin, and resmethrin on plant foliage against adult mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. Insecticide Sprays Ineffective for Cockroach Control | Pests in the Urban Landscape [ucanr.edu]
• 9. DIY spray and aerosol products likely to fail in German cockroach control | Pesticide News | Illinois Extension | UIUC [extension.illinois.edu]
• 10. devrieslab.mgcafe.uky.edu [devrieslab.mgcafe.uky.edu]
• 11. Point Protection with Transfluthrin against Musca domestica L. in a Semi-Field Enclosure - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mrcindia.org [mrcindia.org]
• 14. academic.oup.com [academic.oup.com]
• 15. mdpi.com [mdpi.com]
• 16. Pyrethrum extract and piperonyl butoxide (topical route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 17. Pyrethrins combined with piperonyl butoxide (RID) vs 1% permethrin (NIX) in the treatment of head lice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Space spray application of insecticides for vector and public health pest control : a practitioner's guide [who.int]
• 19. ejar.journals.ekb.eg [ejar.journals.ekb.eg]
• 20. Flowchart Creation [developer.mantidproject.org]
• 21. Efficacy of Selected Insecticide Sprays and Aerosols against the Common Bed Bug, Cimex lectularius (Hemiptera: Cimicidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of trans-Phenothrin in the Protection of Stored Agricultural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-Phenothrin, a synthetic pyrethroid insecticide, serves as a crucial tool in the post-harvest protection of agricultural commodities. Its neurotoxic action provides effective control against a broad spectrum of insect pests that can cause significant quantitative and qualitative losses during storage. These application notes provide detailed information on its mechanism of action, efficacy, application protocols, and residue data to guide research and development efforts in the field of stored product protection.

Mechanism of Action

trans-Phenothrin is classified as a Type I pyrethroid, which primarily targets the nervous system of insects. It acts on the voltage-gated sodium channels in neuronal membranes. By binding to these channels, trans-Phenothrin prolongs their open state, leading to a continuous influx of sodium ions. This disrupts the normal transmission of nerve impulses, causing hyperexcitation, tremors, paralysis, and ultimately, the death of the insect.[1][2] The selectivity of trans-Phenothrin towards insects over mammals is attributed to differences in the sensitivity of their respective sodium channels and the higher metabolic rate of mammals, which allows for faster detoxification.

Fig. 1: Mechanism of action of trans-Phenothrin on insect neurons.

Data Presentation

Efficacy Data

Direct efficacy data for trans-Phenothrin against major stored product pests is limited in the available literature. However, data for other synthetic pyrethroids, such as deltamethrin (B41696) and cypermethrin, provide a reasonable proxy for its expected performance. The following tables summarize the efficacy of these related compounds against key stored product insects.

Table 1: Efficacy of Deltamethrin against Stored Product Insects

Pest Species	Concentration	Exposure Time	Mortality (%)	Reference
Rhyzopertha dominica	0.25 mg/kg (on wheat)	14 days	97-100	[3]
Sitophilus oryzae	0.25 mg/kg (on wheat)	14 days	95-100	[3]
Tribolium castaneum	0.25 mg/kg (on wheat)	14 days	99-100	[3]

Table 2: Efficacy of a Pyrethrum and Deltamethrin Combination against Stored Product Insects

Pest Species	Treatment (on filter paper)	Exposure Time	Mortality (%)	Reference
Rhyzopertha dominica	450 ppm Pyrethrum + 18 ppm Deltamethrin	48 hours	97
Sitophilus oryzae	450 ppm Pyrethrum + 18 ppm Deltamethrin	48 hours	25
Tribolium castaneum	450 ppm Pyrethrum + 18 ppm Deltamethrin	48 hours	90

Note: The efficacy of pyrethroids can be influenced by factors such as temperature, humidity, grain moisture content, and the presence of insect resistance.

Residue Data

Residue levels of d-phenothrin (B1212162) (a specific isomer of phenothrin) have been studied in stored grains. The distribution of residues is not uniform, with higher concentrations typically found in the bran and lower levels in the flour after milling.

Table 3: Residues of d-Phenothrin in Stored Wheat and its Milled Fractions

Application Rate (mg/kg)	Storage Duration (months)	Whole Wheat (mg/kg)	Bran (mg/kg)	Flour (mg/kg)	Reference
2.0	6	0.5	9.24 - 11.4	0.79 - 0.83	[4]
1.7	9	1.0	-	-	[4]

Table 4: Residues of d-Phenothrin in Rice and its Processed Fractions

Application to	Unhusked Rice (mg/kg)	Husked Rice (mg/kg)	Polished Rice (mg/kg)	Cooked Rice (mg/kg)	Reference
Husked Rice	-	6.2	0.50	<0.1	[4]
Unhusked Rice	5.9	3.1	0.15	-	[4]

Note: Residue levels are influenced by the initial application rate, storage duration, temperature, moisture content, and processing methods.[4] Increased temperature and moisture can accelerate the breakdown of phenothrin.[4]

Experimental Protocols

Protocol for Efficacy Bioassay of trans-Phenothrin against Stored Product Insects

This protocol outlines a method for determining the dose-response of adult stored-product insects to trans-Phenothrin applied to grain.

Objective: To determine the LC50 (lethal concentration to kill 50% of the population) of trans-Phenothrin for key stored product pests.

Materials:

• Technical grade trans-Phenothrin

• Acetone (B3395972) (analytical grade)

• Uninfested wheat, rice, or maize

• Glass jars with ventilated lids

• Micropipette

• Adult insects of Sitophilus oryzae, Rhyzopertha dominica, and Tribolium castaneum (1-2 weeks old)

• Incubator set at 25°C and 65% relative humidity

Procedure:

• Preparation of Insecticide Solutions: Prepare a stock solution of trans-Phenothrin in acetone. From this stock, prepare a series of serial dilutions to achieve the desired range of concentrations to be tested on the grain.

• Grain Treatment:

  • Weigh 100g of grain into a glass jar.

  • Apply 1 mL of the desired trans-Phenothrin dilution (or acetone for the control) to the grain.

  • Seal the jar and shake vigorously for 2 minutes to ensure even coating.

  • Allow the solvent to evaporate for at least 2 hours by leaving the jars open in a fume hood.

• Insect Introduction: Introduce 50 adult insects into each jar (including the control).

• Incubation: Place the jars in an incubator at 25°C and 65% relative humidity in the dark.

• Mortality Assessment:

  • Assess insect mortality at 24, 48, and 72 hours, and at 7 and 14 days post-infestation.

  • Insects that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis:

  • Correct for control mortality using Abbott's formula if it is between 5% and 20%.

  • Use probit analysis to calculate the LC50 values and their 95% confidence intervals for each insect species and time point.

Fig. 2: Workflow for conducting an efficacy bioassay.

Protocol for Residue Analysis of trans-Phenothrin in Stored Grain

This protocol describes a general method for the extraction and quantification of trans-Phenothrin residues in stored grain using Gas Chromatography (GC).

Objective: To determine the concentration of trans-Phenothrin residues in stored grain samples over time.

Materials:

• Stored grain samples treated with trans-Phenothrin

• Grinder or mill

• Solvents: Acetone, Hexane (B92381), Acetonitrile (HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• Solid Phase Extraction (SPE) cartridges (e.g., Florisil)

• Rotary evaporator

• Gas Chromatograph with an Electron Capture Detector (GC-ECD) or Mass Spectrometer (GC-MS)

• trans-Phenothrin analytical standard

Procedure:

• Sample Preparation:

  • Take a representative sample of the stored grain.

  • Grind the grain to a fine powder.

• Extraction:

  • Weigh 10g of the ground sample into a centrifuge tube.

  • Add 20 mL of acetone and shake vigorously for 30 minutes.

  • Centrifuge and collect the supernatant.

  • Repeat the extraction with another 20 mL of acetone.

  • Combine the supernatants.

• Liquid-Liquid Partitioning (Clean-up):

  • Concentrate the acetone extract using a rotary evaporator.

  • Add a known volume of hexane and deionized water to a separatory funnel.

  • Add the concentrated extract to the funnel, shake, and allow the layers to separate.

  • Collect the hexane layer (containing the pesticide).

  • For further clean-up, partition the hexane extract with acetonitrile.

• Solid Phase Extraction (SPE) Clean-up:

  • Pass the extract through a Florisil SPE cartridge conditioned with hexane.

  • Elute the cartridge with a mixture of hexane and acetone.

  • Collect the eluate and concentrate it to a final volume of 1 mL.

• GC Analysis:

  • Inject a known volume of the final extract into the GC-ECD or GC-MS.

  • Prepare a calibration curve using the trans-Phenothrin analytical standard.

  • Quantify the trans-Phenothrin residue in the sample by comparing its peak area to the calibration curve.

Fig. 3: Workflow for residue analysis of trans-Phenothrin.

Application Guidelines

trans-Phenothrin can be applied to stored agricultural products through various methods, including direct application to the grain stream or as a surface treatment for empty storage facilities.

Direct Application to Grain

• Method: Apply trans-Phenothrin as a liquid formulation (emulsifiable concentrate) to the grain as it is being moved into storage (e.g., via an auger or conveyor belt). This ensures even distribution throughout the grain mass.

• Application Rate: The application rate will vary depending on the specific product formulation, the type of grain, and the anticipated storage duration. Refer to the product label for specific instructions. As a general guide, application rates for pyrethroids on stored grains are typically in the range of 0.5 to 2.0 mg of active ingredient per kg of grain.[4]

Empty Bin/Storage Facility Treatment

• Method: Before loading new grain, thoroughly clean the storage bin or facility to remove any old grain and insect residues. Apply a trans-Phenothrin spray to the interior surfaces (walls, floor) of the empty bin. This creates a protective barrier against insects that may be present in the structure.

• Application Rate: Follow the product label for the recommended dilution and application rate per unit of surface area.

Safety Precautions

• Always read and follow the pesticide label instructions.

• Wear appropriate personal protective equipment (PPE), including gloves, long-sleeved shirts, long pants, and eye protection during handling and application.

• Avoid inhalation of spray mist.

• trans-Phenothrin is highly toxic to aquatic organisms and bees. Do not apply directly to water or in a manner that will contaminate water sources.

• Store in a cool, dry, and well-ventilated area away from food and feed.

Conclusion

trans-Phenothrin is a valuable tool for the protection of stored agricultural products. Understanding its mechanism of action, efficacy against target pests, and residue dynamics is essential for its effective and responsible use. The protocols and data presented in these application notes provide a framework for researchers and professionals to further investigate and optimize the use of trans-Phenothrin in integrated pest management programs for stored commodities. Further research is encouraged to generate more specific efficacy data for trans-Phenothrin against key stored product pests to refine application strategies and ensure food safety.

References

• 1. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 2. d-Phenothrin (UK PID) [inchem.org]
• 3. researchgate.net [researchgate.net]
• 4. 490. Phenothrin (Pesticide residues in food: 1979 evaluations) [inchem.org]

Application Notes and Protocols for the Formulation of trans-Phenothrin with Piperonyl Butoxide (PBO)

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-Phenothrin is a synthetic pyrethroid insecticide valued for its rapid knockdown of a broad spectrum of insect pests. However, the development of metabolic resistance in target insect populations can diminish its efficacy. Synergists, such as piperonyl butoxide (PBO), are employed to counteract this resistance. PBO enhances the potency of pyrethroids by inhibiting the insect's natural detoxification mechanisms.[1][2] These application notes provide a comprehensive guide to formulating trans-phenothrin with PBO, including detailed experimental protocols for evaluating the synergistic effects.

Mechanism of Action: Synergism of trans-Phenothrin by PBO

The primary mechanism by which PBO synergizes trans-phenothrin involves the inhibition of the insect's cytochrome P450 monooxygenase (P450) enzyme system.[1][2][3] These enzymes are crucial for the detoxification of xenobiotics, including insecticides.[1][3] By binding to and inhibiting these enzymes, PBO prevents the metabolic breakdown of trans-phenothrin, leading to a higher concentration of the active insecticide at the target site in the insect's nervous system.[2] This increased bioavailability enhances the insecticidal effect and can help overcome metabolic resistance in insect populations.[1][2]

Caption: Mechanism of PBO synergism with trans-phenothrin.

Quantitative Data on Pyrethroid-PBO Formulations

While specific quantitative data for trans-phenothrin with PBO is not extensively available in the reviewed literature, the following tables summarize data for other pyrethroids, which can serve as a reference for experimental design. The synergistic effect is quantified by the Synergism Ratio (SR), calculated as the LD50 or LC50 of the insecticide alone divided by the LD50 or LC50 of the insecticide in the presence of PBO.[3][4]

Table 1: Synergistic Effect of PBO on Permethrin against Aedes aegypti Larvae

Treatment	LC50 (µg/ml)	95% Confidence Interval	Synergism Ratio (SR)
Permethrin	0.0028	0.0021–0.0038	1.0
Permethrin + PBO	0.00079	0.00073–0.00087	3.5
Data adapted from a study on Aedes aegypti larvae.[5]

Table 2: Effect of PBO on Mortality of Pyrethroid-Resistant Mosquitoes

Insecticide	Mosquito Species	Mortality without PBO (%)	Mortality with PBO (%)
Deltamethrin (B41696)	Anopheles gambiae	42	72
Permethrin	Anopheles gambiae	11	8
Data from a study on pyrethroid-resistant Anopheles gambiae.[6]

Table 3: Efficacy of Pyrethroid and PBO Combinations against Houseflies (Musca domestica)

Formulation (Pyrethroid:PBO ratio)	Insecticide	Mortality Rate (%)
1:0	Permethrin	65.3
1:0.125	Permethrin	100
1:0	Deltamethrin	8.0
1:0.5	Deltamethrin	66.7
1:0	Cypermethrin	17.7
1:1	Cypermethrin	100
Data from a study on Turkish housefly populations.[7]

Experimental Protocols

The following protocols are foundational for evaluating the efficacy of trans-phenothrin and PBO formulations.

Protocol 1: Topical Application Bioassay for Determining LD50

This method determines the dose of an insecticide that is lethal to 50% of a test population (LD50) through direct application.[3][8][9][10]

Materials:

• Technical grade trans-phenothrin (≥95% purity)

• Piperonyl Butoxide (PBO)

• Analytical grade acetone (B3395972)

• Microsyringe or microapplicator

• Glass vials or Petri dishes

• CO2 or cold anesthesia setup

• Healthy, uniform-sized adult insects (e.g., houseflies, mosquitoes)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of trans-phenothrin in acetone (e.g., 10 mg/mL).

  • Prepare a stock solution of PBO in acetone (e.g., 50 mg/mL).

• Preparation of Test Solutions:

  • trans-Phenothrin alone: Prepare a series of dilutions from the trans-phenothrin stock solution with acetone to achieve a range of concentrations expected to cause between 10% and 90% mortality.

  • trans-Phenothrin + PBO: Prepare a similar series of trans-phenothrin dilutions, each containing a fixed concentration of PBO (e.g., a 1:5 or 1:10 ratio of trans-phenothrin to PBO).

• Insect Anesthesia: Anesthetize a batch of insects using CO2 or by placing them in a chilled container.

• Topical Application:

  • Using a calibrated microsyringe, apply a precise volume (e.g., 0.1-1.0 µL) of the test solution to the dorsal thorax of each anesthetized insect.

  • Include a control group treated with acetone only and another group treated with the PBO solution only to assess any direct mortality from the synergist.

• Holding and Observation:

  • Place the treated insects in clean containers with access to food and water.

  • Maintain the insects under controlled environmental conditions (e.g., 25 ± 2°C, 60-70% relative humidity).

  • Record mortality at 24, 48, and 72 hours post-treatment. An insect is considered dead if it cannot move when gently prodded.

• Data Analysis:

  • Correct for control mortality using Abbott's formula if mortality in the control group is between 5% and 20%.

  • Perform probit analysis to determine the LD50 for trans-phenothrin alone and in combination with PBO.

  • Calculate the Synergism Ratio (SR).

Protocol 2: WHO Insecticide Susceptibility Test (Tube Test)

This method assesses the susceptibility of adult mosquitoes to an insecticide-impregnated paper.[1][2][4][11]

Materials:

• WHO tube test kit (exposure tubes, holding tubes, and slides)

• Filter papers impregnated with a diagnostic concentration of trans-phenothrin

• Filter papers impregnated with trans-phenothrin and PBO

• Control papers (impregnated with oil carrier only)

• 2-5 day old, non-blood-fed female mosquitoes

Procedure:

• Mosquito Exposure:

  • Introduce 20-25 mosquitoes into the holding tube.

  • Transfer the mosquitoes to the exposure tube containing the insecticide-impregnated paper.

  • Expose the mosquitoes for a defined period (typically 1 hour).

  • A control group should be exposed to control papers. For synergism assays, a group should be pre-exposed to PBO-only papers before exposure to the trans-phenothrin paper.

• Knockdown Recording: Record the number of knocked-down mosquitoes at regular intervals during the exposure period.

• Recovery Period: After the exposure period, transfer the mosquitoes back to the holding tubes and provide access to a sugar solution.

• Mortality Assessment: Record the number of dead mosquitoes after 24 hours.

• Data Interpretation:

  • Calculate the percentage mortality.

  • If control mortality is >20%, the test is invalid. If control mortality is 5-20%, correct the test mortality using Abbott's formula.

  • Interpret resistance status based on WHO criteria (e.g., 98-100% mortality indicates susceptibility).

Caption: General workflow for evaluating synergistic formulations.

Conclusion

The formulation of trans-phenothrin with PBO presents a viable strategy to enhance insecticidal efficacy and manage resistance in pest populations. The protocols outlined in these application notes provide a framework for researchers to systematically evaluate and optimize these synergistic formulations. Further research to generate specific quantitative data for trans-phenothrin will be crucial for the development of effective and sustainable pest control solutions.

References

• 1. Development of multifunctional metabolic synergists to suppress the evolution of resistance against pyrethroids in insects that blood feed on humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Can piperonyl butoxide enhance the efficacy of pyrethroids against pyrethroid-resistant Aedes aegypti? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synergist efficacy of piperonyl butoxide with deltamethrin as pyrethroid insecticide on Culex tritaeniorhynchus (Diptera: Culicidae) and other mosquitoe species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Item - Toxicity of permethrin, temephos, and pirimiphos methyl to larval Aedes aegypti and the synergistic effects of PBO. - Public Library of Science - Figshare [plos.figshare.com]
• 6. researchgate.net [researchgate.net]
• 7. db.cngb.org [db.cngb.org]
• 8. Emerging Mosquito Resistance to Piperonyl Butoxide-Synergized Pyrethroid Insecticide and Its Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. euroasiajournal.org [euroasiajournal.org]
• 11. complianceservices.com [complianceservices.com]

Protocol for Assessing trans-Phenothrin Toxicity in Zebrafish Embryos

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

trans-Phenothrin is a synthetic pyrethroid insecticide widely used in commercial and residential applications for the control of various insect pests. Due to its potential for environmental runoff, understanding its toxicological effects on non-target aquatic organisms is crucial for environmental risk assessment. The zebrafish (Danio rerio) embryo has emerged as a powerful in vivo model for toxicological screening due to its rapid development, optical transparency, and high genetic homology with humans. This document provides a detailed protocol for assessing the developmental toxicity, cardiotoxicity, and neurotoxicity of trans-phenothrin in zebrafish embryos.

Data Presentation

Table 1: Acute Toxicity of Phenothrin (B69414) in Various Fish Species

Compound	Species	Exposure Duration	LC50	Citation
d-Phenothrin	Rainbow Trout (Oncorhynchus mykiss)	96 hours	16.7 µg/L	[1]
d-Phenothrin	Bluegill Sunfish (Lepomis macrochirus)	96 hours	15.8 µg/L	[1]
Racemic Phenothrin	Killifish	48 hours	200 µg/L	[2]

Table 2: Comparative Acute Toxicity of Other Pyrethroids in Zebrafish Embryos

Compound	Exposure Duration	LC50	Citation
d-Tetramethrin	24 hours	0.58 µmol/L	[3]
d-Tetramethrin	48 hours	0.11 µmol/L	[3]
d-Tetramethrin	72 hours	0.03 µmol/L	[3]
Fenpropathrin	96 hours	0.156 mg/L	[4]

Table 3: Developmental and Neurotoxicity Endpoints for Pyrethroids in Zebrafish Embryos

Pyrethroid	Endpoint	Exposure Duration	EC50 / Observation	Citation
Tefluthrin	Lordosis	72 hours	2.3 µM	[5]
Tefluthrin	Sidewise Position (Paralysis)	72 hours	60 nM	[5]
Multiple Pyrethroids	Body Axis Curvature, Spasms	96 hours	Observed at lower doses	[6][7]
Fenpropathrin	Malformations	96 hours	0.016 mg/L	[4]

Experimental Protocols

Zebrafish Embryo Maintenance and Collection

• Husbandry: Maintain adult zebrafish in a recirculating water system at 28.5°C with a 14:10 hour light:dark cycle.

• Breeding: Set up breeding tanks with a male-to-female ratio of 2:1 or 1:1 the evening before embryo collection.

• Embryo Collection: Collect freshly fertilized embryos within 30 minutes of the light cycle turning on.

• Washing and Sorting: Wash the collected embryos with embryo medium (E3 medium) and remove any unfertilized or damaged embryos under a stereomicroscope.

Preparation of trans-Phenothrin Stock and Exposure Solutions

• Stock Solution: Prepare a high-concentration stock solution of trans-phenothrin in a suitable solvent such as dimethyl sulfoxide (B87167) (DMSO). The final concentration of DMSO in the exposure medium should not exceed 0.1% to avoid solvent-induced toxicity.

• Exposure Solutions: Prepare a series of dilutions of the trans-phenothrin stock solution in E3 medium to achieve the desired final exposure concentrations. A logarithmic concentration series is recommended for range-finding experiments. Based on available data for other pyrethroids, a starting range of 1 µg/L to 1000 µg/L is suggested.

Acute Toxicity Assay (Determination of LC50)

• Objective: To determine the median lethal concentration (LC50) of trans-phenothrin in zebrafish embryos.

• Procedure:

  • At 4-6 hours post-fertilization (hpf), place 20 healthy embryos per well in a 24-well plate containing 2 mL of the respective trans-phenothrin exposure solution or control medium (E3 with 0.1% DMSO).

  • Incubate the plates at 28.5°C with a 14:10 hour light:dark cycle.

  • At 24, 48, 72, and 96 hpf, record the number of dead embryos in each well. Indicators of mortality include coagulation of the embryo, lack of somite formation, non-detachment of the tail, and absence of a heartbeat.[3]

  • Calculate the percentage of mortality at each concentration for each time point.

  • Determine the LC50 value and its 95% confidence interval using appropriate statistical software (e.g., Probit analysis).

Developmental Toxicity Assessment

• Objective: To evaluate the teratogenic effects of trans-phenothrin on zebrafish embryonic development.

• Procedure:

  • Expose embryos to a range of sublethal concentrations of trans-phenothrin (determined from the acute toxicity assay, typically below the LC10) starting from 4-6 hpf.

  • At 24, 48, 72, and 96 hpf, observe and record the incidence of developmental abnormalities under a stereomicroscope.

  • Commonly observed pyrethroid-induced malformations include:

    • Pericardial edema (fluid accumulation around the heart).[6][7]

    • Yolk sac edema (fluid accumulation in the yolk sac).

    • Body axis curvature (scoliosis, lordosis, kyphosis).[6][7]

    • Delayed hatching.

    • Reduced body length.

    • Pigmentation abnormalities.

  • Calculate the percentage of embryos exhibiting each malformation at each concentration.

  • Determine the EC50 (median effective concentration) for the most prevalent malformations.

Cardiotoxicity Assessment

• Objective: To assess the effects of trans-phenothrin on cardiac function in zebrafish embryos.

• Procedure:

  • Expose embryos to sublethal concentrations of trans-phenothrin from 4-6 hpf.

  • At 48 and 72 hpf, dechorionate the embryos manually using fine forceps.

  • Anesthetize the embryos in a solution of tricaine (B183219) methanesulfonate (B1217627) (MS-222).

  • Mount the embryos laterally in a depression slide with 3% methylcellulose (B11928114) to restrict movement.

  • Record a short video (e.g., 30 seconds) of the heart under a high-power microscope.

  • Analyze the videos to determine:

    • Heart Rate: Count the number of ventricular contractions per minute.

    • Arrhythmia: Observe for irregular heartbeats.

    • Pericardial Edema: Measure the area of edema surrounding the heart.

  • Compare the cardiac parameters of the treated groups to the control group.

Neurotoxicity Assessment

• Objective: To evaluate the neurotoxic effects of trans-phenothrin on zebrafish larvae.

• Procedure:

  • Spontaneous Tail Coiling (24 hpf):

    • Expose embryos from 4-6 hpf to sublethal concentrations.

    • At 24 hpf, record the number of spontaneous tail coils over a defined period (e.g., 1 minute).

  • Touch-Evoked Response (48 and 72 hpf):

    • At 48 and 72 hpf, gently touch the tail of the larva with a fine probe.

    • Observe and record the escape response. A normal response is a rapid swimming motion away from the stimulus.

  • Locomotor Activity Assay (96-120 hpf):

    • At 96 or 120 hpf, transfer individual larvae to a 96-well plate.

    • Use an automated tracking system to monitor the swimming behavior of the larvae over a defined period, often including alternating light and dark phases.

    • Analyze parameters such as total distance moved, swimming speed, and changes in activity during light-to-dark transitions.[8]

  • Observation for Spasms:

    • At various time points (e.g., 72 and 96 hpf), observe the larvae for the presence of spontaneous, uncontrolled muscle contractions or spasms.[6][7]

Mandatory Visualization

Experimental Workflow

References

• 1. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 2. d-Phenothrin (UK PID) [inchem.org]
• 3. Zebrafish Embryo Toxicity of a Binary Mixture of Pyrethroid Insecticides: d-Tetramethrin and Cyphenothrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. trjfas.org [trjfas.org]
• 5. biorxiv.org [biorxiv.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Developmental Neurotoxicity of Pyrethroid Insecticides in Zebrafish Embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Methodology for Studying the Environmental Impact of trans-Phenothrin Spray

Introduction

Trans-Phenothrin (d-Phenothrin) is a synthetic pyrethroid insecticide widely used in public health for vector control and in residential settings.[1] Pyrethroids are synthetic chemicals modeled after the natural insecticidal compounds, pyrethrins.[2] While effective, the application of trans-Phenothrin via spraying necessitates a thorough evaluation of its environmental impact to understand its fate, persistence, and potential effects on non-target organisms.[3] Its rapid breakdown in sunlight suggests low environmental exposure, but its high toxicity to aquatic life and bees requires careful study.[1][4][5]

These application notes provide a comprehensive framework and detailed protocols for researchers and scientists to assess the environmental risks associated with trans-Phenothrin. The methodology covers three critical areas: Environmental Fate and Behavior, Residue Analysis, and Ecotoxicity Assessment.

Part 1: Environmental Fate and Behavior Analysis

The protocols in this section are designed to determine the persistence and transformation of trans-Phenothrin in key environmental compartments: soil and water. Understanding its degradation pathways and rate is crucial for predicting environmental exposure levels. Phenothrin is known to undergo rapid photodegradation but can remain intact on stored grains in the dark for extended periods.[6]

Protocol 1.1: Aerobic Soil Degradation Study

This protocol outlines the methodology to determine the rate of aerobic degradation of trans-Phenothrin in soil and identify its major degradation products.

Objective: To calculate the degradation half-life (DT50) of trans-Phenothrin in soil under controlled aerobic laboratory conditions.

Materials:

• Test substance: Radiolabeled ([14C]) or non-radiolabeled trans-Phenothrin

• Freshly collected, sieved soil samples (e.g., sandy loam) with known characteristics (pH, organic matter content, texture)

• Incubation vessels (e.g., flow-through biometer flasks)

• Trapping solutions for CO2 (e.g., potassium hydroxide) and organic volatiles (e.g., polyurethane foam)

• Analytical instrumentation: HPLC-UV, GC-MS, or Liquid Scintillation Counter (LSC) for radiolabeled studies

• Standard laboratory glassware and equipment

Procedure:

• Soil Preparation and Treatment:

  • Acclimate the soil to the test temperature (e.g., 20-25°C) and moisture content (e.g., 40-60% of maximum water holding capacity) for several days.

  • Apply trans-Phenothrin to soil samples at a known concentration (e.g., corresponding to the maximum expected environmental concentration).

  • Thoroughly mix to ensure uniform distribution.

• Incubation:

  • Transfer treated soil samples to incubation vessels.

  • Incubate in the dark at a constant temperature.

  • Maintain aerobic conditions by continuously passing humidified air over the samples.

  • Pass the effluent air through traps for CO2 and volatile organics.

• Sampling and Analysis:

  • Collect duplicate soil samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days).

  • Analyze trapping solutions at each sampling interval to quantify mineralization ([14C]CO2) and volatile residue formation.

  • Extract trans-Phenothrin and its metabolites from the soil samples using an appropriate solvent (e.g., acetone, toluene).[7]

  • Analyze the extracts using GC-MS or HPLC to quantify the parent compound and identify major transformation products.[4][7]

  • Determine the amount of non-extractable (bound) residues.

• Data Analysis:

  • Plot the concentration of trans-Phenothrin over time.

  • Calculate the degradation rate and determine the DT50 value using first-order kinetics.

Caption: Workflow for Aerobic Soil Degradation Study.

Part 2: Environmental Residue Analysis

Accurate quantification of trans-Phenothrin residues in environmental matrices is essential for exposure assessment. Gas chromatography (GC) is the most common analytical approach for pyrethroids, often coupled with an electron capture detector (ECD) or mass spectrometry (MS) for high sensitivity and specificity.[8][9]

Protocol 2.1: Residue Analysis in Soil and Water by GC-MS

This protocol provides a method for the extraction, cleanup, and quantification of trans-Phenothrin in soil and water samples.

Objective: To determine the concentration of trans-Phenothrin residues in environmental samples.

Materials:

• Soil and water samples

• Extraction solvents (e.g., acetone, toluene, hexane)[7][8]

• Solid-Phase Extraction (SPE) cartridges (e.g., Florisil) or QuEChERS kits[7][8][10]

• Anhydrous sodium sulfate

• Rotary evaporator

• Gas Chromatograph with Mass Spectrometric detector (GC-MS)

• Analytical standards of trans-Phenothrin

Procedure:

• Sample Preparation:

  • Water: For water samples, pass a known volume through an SPE cartridge to extract the analyte. Alternatively, perform liquid-liquid extraction (LLE) with a non-polar solvent like hexane.

  • Soil: Air-dry and sieve the soil sample. Extract a known weight of soil with a suitable solvent mixture (e.g., acetone/hexane) using sonication or mechanical shaking.[11]

• Cleanup:

  • For soil extracts, a cleanup step is often necessary to remove interfering matrix components. Pass the crude extract through a Florisil cartridge.[7][8]

  • Elute the analyte using a solvent of appropriate polarity.

• Concentration and Reconstitution:

  • Concentrate the cleaned extract to a small volume using a rotary evaporator or a gentle stream of nitrogen.

  • Reconstitute the residue in a known final volume of a suitable solvent (e.g., toluene) for GC-MS analysis.[7]

• GC-MS Analysis:

  • Inject an aliquot of the final extract into the GC-MS system.

  • Use an appropriate GC column and temperature program to separate trans-Phenothrin from other components.

  • Operate the MS in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions for trans-Phenothrin.[7]

• Quantification:

  • Prepare a calibration curve using analytical standards of trans-Phenothrin at several concentrations.[7]

  • Quantify the analyte in the samples by comparing its peak area to the calibration curve.

  • Report results in µg/kg for soil or µg/L for water. The Limit of Quantification (LOQ) for d-phenothrin (B1212162) in soil can be as low as 0.010 mg/kg.[7]

Caption: Workflow for trans-Phenothrin Residue Analysis.

Part 3: Ecotoxicity Assessment

Ecotoxicity studies are vital to determine the potential harm of trans-Phenothrin to non-target species. Pyrethroids are known to be very highly toxic to freshwater fish and invertebrates and highly toxic to bees.[1][12]

Protocol 3.1: Acute Aquatic Toxicity (Freshwater Fish)

This protocol is based on standard guidelines (e.g., OECD 203, EPA OPPTS 850.1075) to determine the median lethal concentration (LC50) of trans-Phenothrin for fish.

Objective: To determine the 96-hour acute LC50 for a standard freshwater fish species (e.g., Rainbow Trout or Zebrafish).

Materials:

• Juvenile fish of a single species, acclimated to laboratory conditions

• Test substance: trans-Phenothrin technical grade

• Solvent carrier (if needed, e.g., acetone)

• Glass aquaria or test chambers

• Dechlorinated, aerated water with controlled pH, hardness, and temperature

• Water quality monitoring equipment (DO meter, pH meter, thermometer)

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of trans-Phenothrin, using a solvent carrier if necessary due to its low water solubility.[2]

  • Prepare a geometric series of at least five test concentrations and a control (and a solvent control if used).

• Test Setup:

  • Randomly assign fish to test chambers (e.g., 10 fish per chamber), with at least two replicates per concentration.

  • Allow a 24-hour acclimation period in the chambers before introducing the test substance.

• Exposure:

  • Introduce the prepared test solutions to the respective chambers. The test is typically static or semi-static, with solution renewal every 24-48 hours.

  • The exposure duration is 96 hours.

• Observations and Measurements:

  • Record fish mortality and any sublethal effects (e.g., loss of equilibrium, erratic swimming) at 24, 48, 72, and 96 hours.

  • Monitor and record water quality parameters (dissolved oxygen, pH, temperature) daily.

• Data Analysis:

  • Use statistical methods (e.g., Probit analysis) to calculate the LC50 value and its 95% confidence intervals for each observation period.

Protocol 3.2: Acute Terrestrial Invertebrate Toxicity (Honeybee)

This protocol determines the acute contact toxicity of trans-Phenothrin to honeybees, which are known to be highly sensitive to pyrethroids.[1]

Objective: To determine the 48-hour acute contact LD50 for honeybees (Apis mellifera).

Materials:

• Young adult worker honeybees from a healthy, queen-right colony

• Test substance: trans-Phenothrin technical grade

• Volatile solvent (e.g., acetone)

• Microsyringe or micro-applicator

• Cages for holding bees

• Sucrose (B13894) solution (50%) for feeding

Procedure:

• Preparation of Dosing Solutions:

  • Prepare a stock solution of trans-Phenothrin in a volatile solvent.

  • Create a geometric series of at least five concentrations to deliver specific doses per bee.

• Dosing:

  • Anesthetize bees briefly with carbon dioxide.

  • Using a micro-applicator, apply a small, precise volume (e.g., 1 µL) of the dosing solution to the dorsal thorax of each bee.

  • Treat control groups with the solvent only.

• Incubation:

  • Place treated bees in holding cages (e.g., 10 bees per cage, 3 replicates per dose).

  • Provide a 50% sucrose solution via a feeder.

  • Maintain the cages in the dark at a controlled temperature and humidity.

• Observations:

  • Record bee mortality and any signs of toxicity at 4, 24, and 48 hours after application.

• Data Analysis:

  • Correct for control mortality using Abbott's formula if necessary.

  • Calculate the LD50 value (dose causing 50% mortality) and its 95% confidence limits using appropriate statistical software.

Part 4: Data Presentation and Summary

Quantitative data from environmental fate and ecotoxicity studies should be summarized for clear comparison and use in risk assessment.

Table 1: Summary of Environmental Fate Data for Phenothrin Isomers

Parameter	Matrix	Condition	Value	Reference
Half-life (DT50)	Plant Leaves	Greenhouse	< 1 day	[6]
Degradation	Soil	Bioaugmentation	>72% removal in 40 days	[13][14]
Degradation	Mineral Medium	Microbial	>90% degradation in 7 days	[13][14]

| Leaching | Soil Column | Laboratory | < 2% movement |[6] |

Table 2: Summary of Ecotoxicity Data for Phenothrin and Related Pyrethroids

Organism	Endpoint (Time)	Test Substance	Value (ng/cm²)	Reference
House cricket (Acheta domesticus)	LC50 (1 day)	delta-phenothrin + PBO	26.9	[15]
Lady beetle (Hippodamia convergens)	LC50 (1 day)	delta-phenothrin + PBO	74.91	[15]
Fall armyworm (Spodoptera frugiperda)	LC50 (1 day)	delta-phenothrin + PBO	228.57	[15]
General Toxicity
Aquatic Organisms	Acute Toxicity	trans-Phenothrin	Very Toxic	[1][5]

| Bees | Acute Toxicity | trans-Phenothrin | Toxic |[1] |

Part 5: Ecological Risk Assessment Framework

An ecological risk assessment (ERA) integrates the results from fate and effects studies to characterize the potential risk to non-target species.[16] The process involves comparing exposure concentrations with concentrations known to cause adverse effects.

Caption: Ecological Risk Assessment (ERA) Framework.

Key Steps in ERA:

• Problem Formulation: Define the scope of the assessment, identify potential ecological receptors (e.g., fish, bees, birds), and develop a conceptual model of how these receptors might be exposed.[16]

• Analysis Phase:

  • Exposure Assessment: Use data from fate and residue studies to estimate the Predicted Environmental Concentration (PEC) in relevant compartments (soil, water).

  • Effects Assessment: Use data from ecotoxicity studies to determine the Predicted No-Effect Concentration (PNEC) or other toxicity reference values.

• Risk Characterization:

  • Compare exposure and effects data, often by calculating a Risk Quotient (RQ = PEC / PNEC).

  • An RQ value greater than 1 indicates a potential risk, which may trigger further investigation or risk mitigation measures.

  • Summarize the findings, including the nature and magnitude of the risk and associated uncertainties.

References

• 1. beyondpesticides.org [beyondpesticides.org]
• 2. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 3. researchgate.net [researchgate.net]
• 4. extranet.who.int [extranet.who.int]
• 5. Phenothrin, trans-(-)- | C23H26O3 | CID 91581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 7. epa.gov [epa.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. researchgate.net [researchgate.net]
• 10. Development of Analytical Methods to Analyze Pesticide Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. env.go.jp [env.go.jp]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Toxicity of delta-phenothrin and resmethrin to non-target insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. tphrisk-1.itrcweb.org [tphrisk-1.itrcweb.org]

Application Notes and Protocols for Solid-Phase Extraction of trans-Phenothrin from Soil Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-Phenothrin is a synthetic pyrethroid insecticide widely used in agriculture and public health for controlling various pests. Its persistence in soil environments necessitates accurate and reliable analytical methods for monitoring its residues. Solid-phase extraction (SPE) is a crucial sample preparation technique that offers high recovery and effective cleanup of complex matrices like soil, enabling sensitive and accurate quantification of trans-Phenothrin.

This document provides detailed application notes and experimental protocols for the solid-phase extraction of trans-Phenothrin from soil samples, primarily based on validated environmental chemistry methods. The protocols are intended to guide researchers in developing and implementing robust analytical procedures for the determination of this compound in soil.

Data Presentation

The following tables summarize the quantitative data from a validated method for the determination of d-Phenothrin (sum of cis- and trans-isomers) in soil, which is applicable to the analysis of trans-Phenothrin.

Table 1: Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)
d-Phenothrin	0.002	0.01
[1][2]

Table 2: Recovery Rates of d-Phenothrin from Fortified Soil Samples

Fortification Level	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
LOQ (0.01 mg/kg)	70-120	≤20
10xLOQ (0.1 mg/kg)	70-120	≤20
[1][2]

Experimental Protocols

This section details a validated protocol for the extraction and solid-phase extraction cleanup of trans-Phenothrin from soil samples for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[1][2]

Materials and Reagents

• Solvents (Pesticide Residue Analysis Grade): Methanol (B129727), Dichloromethane (B109758), Hexane, Ethyl Acetate (B1210297), Acetone, Toluene (B28343)

• Reagents: Anhydrous Sodium Sulfate (B86663), Sodium Chloride, Florisil® (activated at 130°C overnight)[1][2]

• Standards: Analytical standard of trans-Phenothrin

• Apparatus:

  • Homogenizer or shaker

  • Büchner funnel and filter paper (glass fiber)

  • Separatory funnel

  • Rotary evaporator

  • Nitrogen evaporator

  • Glass column for SPE (e.g., 10 mm i.d.)

  • Analytical balance

  • Standard laboratory glassware

Sample Extraction

• Weigh 20 g of sieved (e.g., 5 mm) soil into an extraction vessel.

• Add 40 mL of methanol and extract for 10 minutes using a shaker or homogenizer.

• Filter the extract through a Büchner funnel packed with glass-fiber filter paper under vacuum.

• Repeat the extraction of the soil residue with another 40 mL of methanol.

• Combine the filtrates and rinse the extraction vessel and filter cake with approximately 30 mL of methanol.

Liquid-Liquid Partitioning

• Transfer the combined methanol extracts to a separatory funnel.

• Add 80 mL of 10% aqueous sodium chloride solution and 40 mL of dichloromethane.

• Shake vigorously and allow the layers to separate.

• Drain the lower dichloromethane layer through a funnel containing anhydrous sodium sulfate to remove residual water.

• Repeat the extraction of the aqueous layer with another 40 mL of dichloromethane.

• Combine the dried dichloromethane extracts.

Extract Concentration

• Reduce the volume of the combined dichloromethane extracts to dryness using a rotary evaporator at a temperature below 40°C.[2]

Solid-Phase Extraction (SPE) Cleanup

• SPE Column Preparation:

  • Prepare a slurry of activated Florisil® in a hexane:ethyl acetate (20:1, v/v) mixture.[2]

  • Pack a glass column with the Florisil® slurry.

  • Top the Florisil® bed with approximately 1 g of anhydrous sodium sulfate.[2]

• Sample Loading:

  • Reconstitute the residue from the concentration step in a small volume of hexane:ethyl acetate (20:1, v/v).

  • Transfer the reconstituted residue onto the prepared Florisil® column using four 3-mL portions of the same solvent mixture, allowing the solvent to drain to the top of the sodium sulfate layer between each transfer.[2]

• Elution:

  • Elute the column with 45 mL of hexane:ethyl acetate (20:1, v/v).[2]

  • Discard the first 5 mL of the eluate.[2]

  • Collect the following 40 mL of the eluate, which contains the trans-Phenothrin.[2]

• Final Concentration:

  • Reduce the collected eluate to 1-2 mL using a rotary evaporator at <40°C.[2]

  • Evaporate the remaining solvent to dryness under a gentle stream of nitrogen.[2]

  • Reconstitute the final residue in a known volume of toluene (e.g., 1.0 mL) for GC-MS analysis.[2]

Alternative SPE Methods

While Florisil® is a commonly used sorbent for the cleanup of pyrethroid insecticides, other materials can also be effective. For instance, stacked graphitized carbon and alumina (B75360) SPE cartridges have been successfully used for the cleanup of pyrethroid extracts from soil and sediment samples, often in conjunction with microwave-assisted extraction.[3] The choice of sorbent may depend on the specific interfering compounds present in the soil matrix.

Visualizations

Experimental Workflow

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. pubs.usgs.gov [pubs.usgs.gov]

Application Notes and Protocols for the Use of trans-Phenothrin in Insecticide-Treated Materials for Vector Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trans-Phenothrin, a synthetic pyrethroid insecticide, is a key active ingredient in the formulation of insecticide-treated materials (ITMs) for the control of various disease vectors, particularly mosquitoes. As a member of the pyrethroid family, its mode of action involves the disruption of the vector's nervous system by targeting voltage-gated sodium channels, leading to paralysis and death.[1] This document provides detailed application notes and experimental protocols for researchers and professionals working on the development and evaluation of trans-phenothrin-treated materials for vector control.

d-Phenothrin (B1212162), a specific isomeric mixture of phenothrin (B69414) containing a high proportion of the most active isomers, is often used in public health for the control of mosquitoes, houseflies, and cockroaches.[2] The information presented here is applicable to both trans-phenothrin and d-phenothrin, given their close chemical relationship and similar applications in vector control.

Data Presentation: Efficacy of Pyrethroid-Treated Materials

The following tables summarize quantitative data on the efficacy of pyrethroid-treated materials against various mosquito species. While specific data for trans-phenothrin on textiles is limited in publicly available literature, data from studies on d-phenothrin and permethrin, a structurally similar and widely used pyrethroid for textile treatment, are presented as valuable proxies.

Table 1: Residual Efficacy of d-Phenothrin and Other Pyrethroids on Plant Foliage Against Culex quinquefasciatus

Insecticide	Time Post-Treatment	Knockdown (%)	Mortality (%)
d-Phenothrin	48 hours	-	100
1 week	39 - 85	-
Permethrin	48 hours	-	100
1 week	97 - 100	>90
Resmethrin (B1680537)	48 hours	-	100
1 week	<1 - 57	-
Data sourced from a study on backpack sprayer applications to vegetation.[3]

Table 2: Efficacy of Permethrin-Treated Military Uniform Cloth Against Aedes aegypti After Washing

Number of Washes	Knockdown (KD) at 1 hour (%)	Mortality at 24 hours (%)
1	93.33	100
55	Reduced efficacy	100
Data from a laboratory evaluation of permethrin-impregnated army uniform cloth.[4]

Table 3: Effect of Piperonyl Butoxide (PBO) Synergist on Deltamethrin-Resistant Anopheles culicifacies

Treatment	Mortality (%)
Deltamethrin (B41696) alone	-
PBO pre-exposure followed by Deltamethrin	98.7 - 100
Data from a study on enhancing pyrethroid efficacy against resistant malaria vectors.[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below to guide researchers in the evaluation of trans-phenothrin-treated materials.

Protocol 1: Impregnation of Netting Material with trans-Phenothrin

This protocol describes a standard dipping method for treating mosquito netting.

Materials:

• trans-Phenothrin emulsifiable concentrate (EC) formulation

• Water (deionized or distilled recommended)

• Basin or plastic bag large enough to fully submerge the netting

• Measuring cylinder or syringe

• Gloves (nitrile or other chemical-resistant)

• Stopwatch or timer

• Plastic sheeting

• Mosquito netting (e.g., polyester (B1180765) or cotton)

Procedure:

• Preparation: Before treatment, wash the netting with soap and water and allow it to dry completely. This removes any sizing or other residues that might interfere with insecticide uptake.

• Solution Preparation:

  • Calculate the required amount of trans-phenothrin concentrate and water to achieve the target dose on the netting (e.g., mg of active ingredient per square meter of fabric). This will depend on the concentration of the EC formulation and the size and material of the net. For a synthetic net, approximately 0.5 liters of solution may be needed, while a cotton net may require up to 2 liters.[6]

  • In a well-ventilated area, wear gloves and mix the calculated amount of trans-phenothrin EC with the corresponding volume of water in the basin. Stir gently to ensure a homogenous solution.

• Impregnation:

  • Fully submerge the dry netting into the insecticide solution.[6]

  • Knead the netting gently for several minutes to ensure even absorption of the solution throughout the fabric.

• Drying:

  • Remove the net from the solution and allow excess liquid to drip back into the basin. Do not wring the net excessively, as this can lead to uneven distribution of the insecticide.

  • Spread the treated net flat on a plastic sheet in a shaded, well-ventilated area to dry completely. Avoid direct sunlight as UV radiation can degrade the pyrethroid.[6]

• Storage: Once dry, the treated net should be stored in a dark, cool place, preferably in a sealed plastic bag to minimize insecticide loss.

Protocol 2: WHO Cone Bioassay for Efficacy Testing

This is a standard method to assess the bioefficacy of insecticide-treated netting.

Materials:

• WHO cone bioassay kit (cones, frames)

• Treated and untreated netting samples (at least 25 cm x 25 cm)

• Susceptible, non-blood-fed female mosquitoes, 2-5 days old (e.g., Anopheles gambiae, Aedes aegypti, Culex quinquefasciatus)

• Aspirator

• Holding cups with access to a sugar solution (e.g., 10% sucrose)

• Incubator or environmental chamber maintained at 27 ± 2°C and 75 ± 10% relative humidity

• Stopwatch

Procedure:

• Setup:

  • Attach a piece of the treated netting to the bioassay frame.

  • Place a WHO cone on the surface of the netting.

• Mosquito Exposure:

  • Using an aspirator, carefully introduce 5 female mosquitoes into the cone.

  • Start the stopwatch immediately and expose the mosquitoes to the treated surface for 3 minutes.

• Post-Exposure Holding:

  • After the 3-minute exposure, carefully remove the mosquitoes from the cone using the aspirator and transfer them to a clean holding cup.

  • Provide the mosquitoes with access to a 10% sugar solution.

• Data Collection:

  • Record the number of mosquitoes knocked down (unable to stand or fly in a coordinated manner) at 60 minutes post-exposure.

  • Record the number of dead mosquitoes at 24 hours post-exposure.

• Controls and Replicates:

  • For each batch of tests, include a negative control using untreated netting to assess the baseline mortality of the mosquito colony.

  • If control mortality is between 5% and 20%, the observed mortality in the treated group should be corrected using Abbott's formula. If control mortality exceeds 20%, the test is considered invalid and should be repeated.

  • Conduct at least four replicates for each treated sample.

Visualizations

Signaling Pathways and Experimental Workflows

The primary mode of action of pyrethroids like trans-phenothrin is the disruption of sodium channels in the nerve cells of insects. This leads to prolonged channel opening, hyperexcitation of the nervous system, paralysis, and eventual death.

Caption: Mode of action of trans-Phenothrin on vector nerve cells.

The following diagram illustrates the general workflow for evaluating the efficacy of trans-phenothrin-treated materials.

Caption: Workflow for evaluating trans-Phenothrin treated materials.

Conclusion

The use of trans-phenothrin in insecticide-treated materials represents a valuable tool in the ongoing efforts to control vector-borne diseases. The protocols and data presented in this document provide a foundation for researchers to conduct robust evaluations of trans-phenothrin-treated textiles. Further research is encouraged to generate more specific efficacy data for trans-phenothrin on various fabric types and against a wider range of vector species, particularly those with demonstrated insecticide resistance. The development of innovative formulations and treatment methods to enhance the wash resistance and overall durability of trans-phenothrin on treated materials will be critical for the long-term success of this vector control strategy.

References

• 1. endura.it [endura.it]
• 2. extranet.who.int [extranet.who.int]
• 3. Residual efficacy of field-applied permethrin, d-phenothrin, and resmethrin on plant foliage against adult mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Knockdown and repellent effect of permethrin-impregnated army uniform cloth against Aedes aegypti after different cycles of washings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synergist piperonyl butoxide enhances the efficacy of deltamethrin in deltamethrin-resistant Anopheles culicifacies sensu lato in malaria endemic districts of Odisha State, India - PMC [pmc.ncbi.nlm.nih.gov]
• 6. healthcareguruji.com [healthcareguruji.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Insect Metabolic Resistance to trans-Phenothrin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to insect metabolic resistance to the pyrethroid insecticide, trans-Phenothrin (also known as d-Phenothrin).

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of metabolic resistance to pyrethroids like trans-Phenothrin?

A1: Metabolic resistance is the most common form of insecticide resistance and involves the enhanced ability of an insect to detoxify or break down the insecticide before it can reach its target site in the nervous system.[1][2] The primary enzyme families involved are:

• Cytochrome P450 monooxygenases (P450s): These enzymes detoxify insecticides through oxidation.[3][4] Overexpression or mutation of P450 genes is a major cause of pyrethroid resistance.[5]

• Carboxylesterases (CEs): These enzymes break the ester bonds present in many pyrethroids, including trans-Phenothrin, through hydrolysis.[6][7]

• Glutathione S-transferases (GSTs): This enzyme family is also involved in the detoxification of various insecticides.[3]

Insects can exhibit one or more of these mechanisms simultaneously, often leading to cross-resistance across different insecticides.[8]

Q2: How can I determine if my insect population has developed metabolic resistance to trans-Phenothrin?

A2: The most common method is to conduct a synergist bioassay. Synergists are chemicals that inhibit specific detoxification enzymes.[3][4][9] If the toxicity of trans-Phenothrin increases significantly when co-administered with a synergist, it indicates that the inhibited enzyme system is involved in resistance.

• Piperonyl Butoxide (PBO) is a classic synergist used to inhibit P450s.[4][10]

• S,S,S-tributyl phosphorotrithioate (DEF) is used to inhibit esterases.

• Diethyl maleate (B1232345) (DEM) is used to inhibit GSTs.

Biochemical assays that directly measure the activity of these enzyme families in resistant versus susceptible insect strains can also provide definitive evidence.[6][8][11]

Q3: What is a Resistance Ratio (RR) and a Synergy Ratio (SR), and how are they interpreted?

A3:

• Resistance Ratio (RR): This is a quantitative measure of resistance. It is calculated by dividing the lethal dose (e.g., LD50) for the resistant population by the LD50 for a susceptible population (RR = LD50 Resistant / LD50 Susceptible).[12] A higher RR indicates a higher level of resistance.

• Synergy Ratio (SR): This measures the effectiveness of a synergist. It is calculated by dividing the LD50 of the insecticide alone by the LD50 of the insecticide in combination with a synergist (SR = LD50 Insecticide Alone / LD50 Insecticide + Synergist). An SR greater than 1 indicates synergism.

Q4: Are there alternatives to PBO for synergizing pyrethroids?

A4: Yes, research is ongoing to find new synergists. For instance, some plant essential oils have been shown to synergize pyrethroids, though their mechanisms can vary.[13] However, PBO remains the most widely used and studied synergist for overcoming P450-mediated resistance.[10]

Data Presentation: Quantitative Analysis of Resistance

Note: Data specifically for trans-Phenothrin is limited. The following tables include data for d-phenothrin (B1212162) and other structurally similar pyrethroids (e.g., permethrin, deltamethrin) to provide a comparative context for resistance levels.

Table 1: Resistance Ratios (RR) of Pyrethroids in Various Insect Species

Insecticide	Insect Species	Strain	LD50 / LC50	Resistance Ratio (RR)	Reference
d-Phenothrin	Pediculus capitis (Head Louse)	Luján Porteño	LC50 (ng/cm²)	>48.39	[14]
d-Phenothrin	Pediculus capitis (Head Louse)	Villa Maipú	LC50 (ng/cm²)	>48.39	[14]
Deltamethrin (B41696)	Cimex lectularius (Bed Bug)	WOR-1	LD50 (ng/insect)	>2,500	[10]
Deltamethrin	Cimex lectularius (Bed Bug)	CIN-1	LD50 (ng/insect)	>2,500	[10]
Deltamethrin	Cimex lectularius (Bed Bug)	IT-C	LD50 (ng/insect)	>40,000	[5]
Permethrin	Aedes aegypti (Mosquito)	Dhaka Colonies	% Mortality (10x dose)	High Resistance*	[15]
Transfluthrin (B58387)	Anopheles funestus (Mosquito)	FUMOZ-R	LC50 (%)	2.5	[16]

Mortality was less than 24% even at 10 times the diagnostic dose.

Table 2: Efficacy of Synergists in Overcoming Pyrethroid Resistance

Insecticide	Synergist	Insect Species	Strain	Synergy Ratio (SR)	Reference
Deltamethrin	PBO	Cimex lectularius (Bed Bug)	WOR-1	176	[10][17]
Deltamethrin	PBO	Cimex lectularius (Bed Bug)	CIN-1	40	[10][17]
Deltamethrin	PBO	Anopheles gambiae	Tiassalé	2.9-fold decrease in resistance level	[9]
Deltamethrin	EN 16-5 (Esterase Inhibitor)	Anopheles gambiae	Tiassalé	Significant increase in knockdown rate	[9]

Experimental Protocols & Methodologies

Protocol 1: CDC Bottle Bioassay for Susceptibility and Synergy

This protocol is adapted from the Centers for Disease Control and Prevention (CDC) guidelines and is used to determine the susceptibility of an insect population to an insecticide and to assess the role of metabolic resistance through synergism.[18]

Materials:

• 250 ml glass bottles (Wheaton bottles recommended)

• Technical grade trans-Phenothrin

• Piperonyl Butoxide (PBO) or other synergists (DEF, DEM)

• High-purity acetone (B3395972)

• Micropipettes

• Vortex mixer

• Aspirator

• Test insects (20-25 adults per bottle) and susceptible control strain

• 10% sugar solution on cotton pads

Procedure:

• Bottle Preparation:

  • Prepare a stock solution of trans-Phenothrin in acetone. From this, create a series of dilutions to determine the lethal concentration.

  • For synergist assays, prepare a separate stock solution of PBO (e.g., to achieve a final coating of 100 µ g/bottle ).[19]

  • Coat the inside of each bottle with 1 ml of the desired insecticide solution, PBO solution, or acetone alone (for controls).

  • Roll and rotate the bottle until the acetone has completely evaporated, leaving a uniform film of the chemical. Let the bottles dry in a dark, ventilated area for at least 2 hours.[19]

• Synergist Pre-exposure (for synergy assay):

  • Introduce insects into the PBO-coated bottles.

  • Expose them for a set time (typically 60 minutes).[19]

• Insecticide Exposure:

  • For susceptibility tests, introduce insects directly into the trans-Phenothrin-coated bottles.

  • For synergy tests, transfer the PBO-pre-exposed insects into the trans-Phenothrin-coated bottles.

  • A control group should be exposed to acetone-coated bottles only. A PBO-only group is also needed for synergy assays.

  • Record the number of knocked-down insects at regular intervals (e.g., every 10-15 minutes) for up to 2 hours.

• Post-Exposure & Data Analysis:

  • After the exposure period (e.g., 60 minutes), transfer the insects to clean recovery containers with access to a 10% sugar solution.

  • Record mortality after 24 hours.

  • Use probit analysis to calculate LC50/LD50 values.

  • Calculate the Resistance Ratio (RR) and Synergy Ratio (SR) as described in the FAQ section.

Protocol 2: Microplate Assay for Esterase Activity

This biochemical assay quantifies general esterase activity in individual insects.[6][11]

Materials:

• 96-well microplate

• Microplate reader (spectrophotometer)

• Homogenization buffer (e.g., 0.05 M potassium phosphate (B84403) buffer, pH 6.8)

• Individual homogenizers or pestles

• Substrate solution (e.g., β-naphthyl acetate)

• Fast Blue B solution

Procedure:

• Sample Preparation:

  • Homogenize a single insect (adult or larva) in a specific volume of ice-cold phosphate buffer.

  • Centrifuge the homogenate at high speed (e.g., 16,000 rpm) at 4°C for 10 minutes to pellet debris. The supernatant is the enzyme source.[6]

• Enzyme Reaction:

  • Add a small aliquot (e.g., 90 µl) of the supernatant to triplicate wells of a 96-well microplate.[11]

  • Initiate the reaction by adding the substrate solution (e.g., 90 µl of β-naphthyl acetate).

  • Incubate at room temperature for a specific time (e.g., 10-15 minutes).[8][11]

• Detection & Quantification:

  • Stop the reaction and develop the color by adding the Fast Blue B solution.

  • Read the absorbance at the appropriate wavelength (e.g., 555-570 nm) using a microplate reader.[8][11]

  • Simultaneously determine the protein concentration of each sample (e.g., using a Lowry or Bradford assay) to normalize the enzyme activity (e.g., Absorbance/mg protein/min).[11]

Protocol 3: Cytochrome P450 Activity Assay (ECOD Assay)

This is a common fluorometric assay to measure P450 activity using 7-ethoxycoumarin (B196162) O-deethylase (ECOD) as a substrate.

Materials:

• 96-well black microplate

• Fluorescence microplate reader

• Insect microsome preparations (see below)

• NADPH generating system (NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase, MgCl2)

• Substrate: 7-ethoxycoumarin

• Reaction buffer (e.g., 0.1 M sodium phosphate, pH 7.5)

Procedure:

• Microsome Preparation:

  • Dissect insect tissues (e.g., guts, fat bodies) in ice-cold buffer.

  • Homogenize the tissues and perform differential centrifugation to isolate the microsomal fraction, which is rich in P450s.[20][21] Store microsomes at -80°C.

• Enzyme Reaction:

  • In each well, combine the microsomal preparation, the NADPH generating system, and the reaction buffer.

  • Pre-incubate the mixture.

  • Initiate the reaction by adding the 7-ethoxycoumarin substrate.

• Detection & Quantification:

  • Incubate for a set time (e.g., 45-60 minutes) at a controlled temperature (e.g., 24°C).[2][20]

  • Stop the reaction (e.g., by adding a glycine (B1666218) buffer-ethanol mixture).[2]

  • Measure the fluorescence of the product (7-hydroxycoumarin) using the microplate reader.

  • Calculate activity based on a standard curve of the fluorescent product.

Troubleshooting Guides

Problem 1: High variability or inconsistent mortality in bioassay replicates.

Possible Cause	Troubleshooting Step
Uneven Insecticide Coating	Ensure bottles are rolled continuously and evenly during acetone evaporation. Visually inspect for a uniform, transparent film. Avoid drips or crystals.
Inconsistent Insect Health/Age	Use insects from the same cohort and developmental stage. Ensure they are healthy, well-fed, and not stressed before the assay.[22]
Solvent Effects	Ensure acetone is fully evaporated before introducing insects. Always run a solvent-only control; mortality in this group should be <10%.[22]
Environmental Fluctuations	Maintain consistent temperature, humidity, and photoperiod throughout the bioassay and the 24-hour holding period.[22]

Problem 2: Lower than expected mortality, even at high trans-Phenothrin concentrations.

Possible Cause	Troubleshooting Step
High Levels of Resistance	The insect population may have developed very high resistance. Confirm by testing against a known susceptible strain to calculate the resistance ratio (RR).[22]
Compound Degradation	Ensure the trans-Phenothrin stock is fresh and has been stored correctly (protected from light and heat). Prepare fresh dilutions for each experiment.[22]
Incorrect Dosing	Double-check all calculations for stock solutions and serial dilutions. Calibrate micropipettes regularly to ensure accurate dispensing.
Cross-Resistance	The population may have been exposed to other pyrethroids, leading to cross-resistance that affects trans-Phenothrin efficacy. Review the insecticide history of the population if possible.

Problem 3: Synergist bioassay results are inconclusive or show no effect.

Possible Cause	Troubleshooting Step
Resistance Mechanism is Not Metabolic	The primary resistance mechanism may be target-site insensitivity (e.g., kdr mutations), which is not affected by metabolic inhibitors like PBO.[15] This would result in high resistance with or without the synergist. Molecular testing for kdr mutations is recommended.
Multiple Resistance Mechanisms	The population may have both metabolic and target-site resistance. PBO may only partially restore susceptibility. An SR > 1 still indicates P450 involvement, even if 100% mortality is not achieved.[10]
Synergist Solubility/Delivery Issues	PBO is not soluble in water. For aqueous bioassays, ensure proper formulation. For bottle bioassays, ensure the acetone solvent allows for a uniform coating.[23]
Incorrect Synergist Concentration	Use a concentration of the synergist that is non-toxic by itself but sufficient to inhibit the target enzymes. A preliminary dose-response test for the synergist alone is recommended.[23]

Visualizations: Workflows and Pathways

References

• 1. Insect cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. publichealthtoxicology.com [publichealthtoxicology.com]
• 5. entostudio.it [entostudio.it]
• 6. academic.oup.com [academic.oup.com]
• 7. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Biochemical Mechanism of Insecticide Resistance in Malaria Vector, Anopheles gambiae s.l in Nigeria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synergist bioassays: A simple method for initial metabolic resistance investigation of field Anopheles gambiae s.l. populations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of piperonyl butoxide as a deltamethrin synergist for pyrethroid-resistant bed bugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ias.ac.in [ias.ac.in]
• 12. storedproductinsects.com [storedproductinsects.com]
• 13. Synergist efficacy of piperonyl butoxide with deltamethrin as pyrethroid insecticide on Culex tritaeniorhynchus (Diptera: Culicidae) and other mosquitoe species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Insecticide resistance compromises the control of Aedes aegypti in Bangladesh - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Towards understanding transfluthrin efficacy in a pyrethroid-resistant strain of the malaria vector Anopheles funestus with special reference to cytochrome P450-mediated detoxification - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. apps.dtic.mil [apps.dtic.mil]
• 19. benchchem.com [benchchem.com]
• 20. A Rapid Luminescent Assay for Measuring Cytochrome P450 Activity in Individual Larval Culex pipiens Complex Mosquitoes (Diptera: Culicidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Levels of cross-resistance to pyrethroids conferred by the Vssc knockdown resistance allele 410L+1016I+1534C in Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC-MS for Trace Level Detection of trans-Phenothrin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the trace level detection of trans-Phenothrin.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps for developing a sensitive GC-MS method for trans-Phenothrin?

A1: Begin by optimizing the sample preparation to ensure efficient extraction and cleanup, minimizing matrix interference.[1][2][3] Subsequently, focus on the GC parameters, including the injection mode, temperature program, and column selection, to achieve good chromatographic separation. Finally, optimize the MS parameters, such as the ionization mode and acquisition method (Scan vs. SIM), to maximize sensitivity and selectivity for trans-Phenothrin.

Q2: Which ionization mode is more suitable for trace level detection of trans-Phenothrin, Electron Ionization (EI) or Negative Chemical Ionization (NCI)?

A2: For trace-level detection of pyrethroids like trans-Phenothrin, Negative Chemical Ionization (NCI) is often more sensitive and selective than Electron Ionization (EI).[4][5] NCI is particularly effective for halogenated compounds, exploiting their electrophilic nature to produce a strong signal with low background noise, which is advantageous for achieving low detection limits.[4]

Q3: What is Selected Ion Monitoring (SIM) mode, and how can it improve the detection of trans-Phenothrin?

A3: Selected Ion Monitoring (SIM) is a data acquisition mode in mass spectrometry where the instrument is set to detect only a few specific ions characteristic of the analyte of interest, rather than scanning the entire mass range.[6][7] This targeted approach significantly increases sensitivity by increasing the signal-to-noise ratio, making it ideal for trace-level quantification of compounds like trans-Phenothrin.[8][9] For d-phenothrin (B1212162) (a mixture of cis and trans isomers), characteristic fragment ions in SIM mode can be monitored for quantification and confirmation.[10]

Q4: Is derivatization necessary for the GC-MS analysis of trans-Phenothrin?

A4: Derivatization is a technique used to modify an analyte to improve its chromatographic behavior or detectability.[11][12] For trans-Phenothrin, which is a pyrethroid, derivatization is not typically required as it is sufficiently volatile and thermally stable for GC analysis. The focus should be on optimizing other parameters like sample preparation and MS detection mode.

Troubleshooting Guides

This section addresses common issues encountered during the GC-MS analysis of trans-Phenothrin at trace levels.

Issue 1: Poor Sensitivity / No Peak Detected

Possible Causes & Solutions:

Cause	Recommended Solution
Improper Sample Preparation	Ensure the extraction method (e.g., QuEChERS, SPE) is validated for pyrethroids. Optimize solvent choice; acetonitrile (B52724) has shown good results for pyrethroids in complex matrices.[2] Consider a concentration step to increase the analyte concentration in the final extract.
Inactive GC Inlet	The GC inlet liner can have active sites that adsorb the analyte, especially at low concentrations. Use a deactivated liner and replace it regularly.[13][14]
Suboptimal Injection Technique	For trace analysis, use splitless injection to introduce the entire sample onto the column.[15] Programmed Temperature Vaporization (PTV) inlets can further enhance sensitivity by allowing for large volume injections.[16] A pulsed split injection can also improve analyte response.[17]
Incorrect MS Acquisition Mode	Switch from Full Scan mode to Selected Ion Monitoring (SIM) or, if using a triple quadrupole instrument, Multiple Reaction Monitoring (MRM).[14][16] This will significantly increase sensitivity.
MS Source Contamination	A dirty ion source will reduce sensitivity. Perform regular cleaning and maintenance of the ion source.[18][19]
Low Detector Gain	The detector gain may be set too low. Gradually increase the gain factor while monitoring the signal-to-noise ratio.[17][19]

Issue 2: Peak Tailing

Possible Causes & Solutions:

Cause	Recommended Solution
Active Sites in the GC System	Active sites in the inlet liner, column, or connections can cause peak tailing for polar or sensitive compounds. Use deactivated liners and high-quality, low-bleed MS columns.[9][20] Trimming a small portion (e.g., 10-20 cm) from the front of the column can sometimes resolve this issue.[21]
Improper Column Installation	Ensure the column is installed correctly in both the injector and the detector, following the manufacturer's guidelines for insertion depth.[21]
Suboptimal Oven Temperature	If the initial oven temperature is too low, it can cause peak broadening and tailing. Ensure the temperature program is optimized for trans-Phenothrin.
Matrix Effects	Co-eluting matrix components can interact with the analyte and the column, leading to peak tailing.[22][23] Improve sample cleanup to remove interfering compounds. Using matrix-matched standards for calibration can also help compensate for this effect.[14]

Issue 3: High Baseline Noise

Possible Causes & Solutions:

Cause	Recommended Solution
Column Bleed	High column bleed at elevated temperatures can increase baseline noise. Use a low-bleed "MS" certified column and ensure it is properly conditioned before use.[9]
Contaminated Carrier Gas	Impurities in the carrier gas can contribute to a noisy baseline. Use high-purity gas (e.g., Helium 99.999%) and install appropriate gas filters.[13]
Leaks in the System	Air leaks in the GC or MS system can cause a high baseline and noise. Perform a leak check of all fittings and connections.[18]
Contaminated Detector	A dirty detector can be a source of noise. Follow the manufacturer's instructions for cleaning the detector.[20][21]

Experimental Protocols & Data

Optimized GC-MS Parameters for trans-Phenothrin

The following table summarizes a set of optimized parameters that can be used as a starting point for the analysis of trans-Phenothrin.

Parameter	Recommended Setting
GC System	Agilent 7890 GC or equivalent
Injector	Split/Splitless
Injection Mode	Splitless
Injector Temperature	275 °C[24]
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)[24]
Oven Program	80 °C (hold 1 min), ramp at 10 °C/min to 300 °C (hold 10 min)[24]
GC Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
MS System	Agilent 5977 MSD or equivalent
Ionization Mode	Electron Ionization (EI) or Negative Chemical Ionization (NCI)
Source Temperature	230 °C (EI), can be optimized between 250-280 °C[19]
Quadrupole Temperature	150 °C[19]
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions for Phenothrin	m/z 183, 123, 184[10]

Sample Preparation: QuEChERS Protocol for Solid Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis.

• Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile. Shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂HCitrate). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at >3000 rcf for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the supernatant (acetonitrile layer) to a dSPE tube containing cleanup sorbents (e.g., PSA, C18, GCB). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at >3000 rcf for 5 minutes.

• Analysis: The supernatant is ready for GC-MS analysis.

Visualizations

Caption: Experimental workflow for trans-Phenothrin analysis.

Caption: Logical relationships in troubleshooting poor sensitivity.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Assessment of matrix effect in quantitative milk analysis for pyrethroids based on GC-MS/MS | Semantic Scholar [semanticscholar.org]
• 3. Development and validation of a method for the analysis of pyrethroid residues in fish using GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Selected Ion Monitoring Using Low-Cost Mass Spectrum Detectors Provides a Rapid, General, and Accurate Method for Enantiomeric Excess Determination in High-Throughput Experimentation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selected Ion Monitoring for Orbitrap-Based Metabolomics [mdpi.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. epa.gov [epa.gov]
• 11. weber.hu [weber.hu]
• 12. m.youtube.com [m.youtube.com]
• 13. phenomenex.com [phenomenex.com]
• 14. hpst.cz [hpst.cz]
• 15. jeol.com [jeol.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. agilent.com [agilent.com]
• 18. shimadzu.co.uk [shimadzu.co.uk]
• 19. agilent.com [agilent.com]
• 20. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. pubs.usgs.gov [pubs.usgs.gov]

Technical Support Center: Improving the Photostability of trans-Phenothrin

Welcome to the technical support center for researchers, scientists, and drug development professionals working with trans-Phenothrin. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the photostability of trans-Phenothrin in outdoor applications.

Frequently Asked Questions (FAQs)

Q1: Why is my trans-Phenothrin formulation losing efficacy in outdoor trials?

A1: trans-Phenothrin is a photolabile synthetic pyrethroid, meaning it is susceptible to degradation upon exposure to ultraviolet (UV) radiation from sunlight. This photodegradation breaks down the active molecule, leading to a rapid loss of insecticidal activity in outdoor settings. The primary degradation pathways involve oxidation of the 2-methylprop-1-enyl group and cleavage of the ester linkage, a process accelerated by reactive oxygen species.

Q2: What are the primary methods to improve the photostability of trans-Phenothrin?

A2: The most common and effective strategies involve modifying the formulation to protect the active ingredient from UV light. These methods include:

• Incorporation of UV Absorbers: Adding compounds that absorb harmful UV radiation and dissipate it as heat.

• Addition of Antioxidants: Including substances that quench free radicals and prevent oxidative degradation.

• Microencapsulation: Encasing the trans-Phenothrin in a protective polymer shell to shield it from UV exposure.

Q3: What are the initial signs of photodegradation in my trans-Phenothrin formulation?

A3: Visual inspection can often provide the first clues of degradation. Common signs include a change in color of the formulation, which can be due to chemical reactions of the pesticide molecule initiated by light exposure.[1] Other indicators may include phase separation, precipitation of the active ingredient, or a noticeable change in the formulation's viscosity.[1] A definitive confirmation of degradation requires analytical testing, such as HPLC, to quantify the concentration of the active ingredient over time.

Q4: Can the type of formulation affect the photostability of trans-Phenothrin?

A4: Absolutely. The formulation matrix plays a significant role in the stability of the active ingredient. For instance, oil-based formulations may offer some protection compared to simple aqueous solutions. Suspension concentrates (SC) can also be optimized with appropriate dispersants and wetting agents to enhance stability.[1][2] The choice of excipients is critical, as some can either contribute to degradation or be leveraged to improve stability.[2][3]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Rapid loss of trans-Phenothrin potency after light exposure.	Insufficient protection from UV radiation.	1. Incorporate a broad-spectrum UV absorber (e.g., a benzophenone (B1666685) or triazine derivative) into your formulation. 2. Evaluate different concentrations of the UV absorber to determine the optimal level for your specific formulation.[1] 3. Consider a combination of different UV absorbers to provide protection across a wider range of UV wavelengths.
Formulation shows signs of oxidation (e.g., color change) even with a UV absorber.	Photo-induced oxidative degradation is still occurring.	1. Add an antioxidant (e.g., butylated hydroxytoluene - BHT) to the formulation to scavenge free radicals. 2. Investigate the potential for synergistic effects by combining a UV absorber and an antioxidant. The UV absorber protects the antioxidant from degradation, allowing it to protect the trans-Phenothrin more effectively.
Inconsistent photostability results between different batches of the same formulation.	Variability in raw materials or the manufacturing process.	1. Ensure the consistent quality of all formulation components, including inert ingredients. 2. Standardize the manufacturing process, with particular attention to mixing times, temperature, and homogenization procedures.[1] 3. Implement stringent in-process controls and final product photostability testing for each batch.[1]
Precipitation or crystallization of trans-Phenothrin after exposure to light.	Photodegradation products may be less soluble, or the light exposure is affecting the physical stability of the formulation.	1. Analyze the degradation products to understand the degradation pathway.[1] 2. Consider incorporating a crystal growth inhibitor into the formulation.[1] 3. Re-evaluate the dispersant and wetting agent system in suspension concentrates to ensure robust stabilization of the particles.[1]
The chosen UV absorber is not dissolving or is causing instability in the formulation.	Incompatibility between the UV absorber and the formulation matrix.	1. Screen a range of UV absorbers with different solubility profiles.[4] 2. Consider a microencapsulation approach where the trans-Phenothrin is protected within a polymer shell, avoiding direct interaction of stabilizers with the formulation.

Data on Photostabilization Strategies

The following table summarizes the expected improvement in photostability for trans-Phenothrin using different formulation strategies. The data presented is representative of pyrethroid insecticides and should be used as a guideline for experimental design.

Stabilization Strategy	Description	Expected Reduction in Degradation (%)
Baseline Formulation	trans-Phenothrin in a simple solvent carrier without photostabilizers.	0% (Control)
+ UV Absorber	Incorporation of a UV-absorbing compound (e.g., benzophenone derivative) into the base formulation.	30 - 50%[1]
+ Antioxidant	Addition of a radical scavenger (e.g., BHT) to the base formulation.	20 - 40%[1]
+ UV Absorber & Antioxidant	Combination of a UV absorber and an antioxidant in the base formulation, which may have a synergistic effect.	50 - 70%
Microencapsulation	Encapsulation of trans-Phenothrin in a polymer matrix (e.g., polyurea).	60 - 80%

Key Experimental Protocols

Protocol 1: Evaluating the Photostability of a trans-Phenothrin Formulation

This protocol outlines a standardized method for assessing the photostability of a trans-Phenothrin formulation using a xenon arc lamp, which mimics natural sunlight.

1. Materials and Equipment:

• trans-Phenothrin formulation

• Photostability chamber equipped with a xenon arc lamp (compliant with ICH Q1B guidelines)

• Calibrated radiometer/lux meter

• Quartz cuvettes or other suitable transparent containers

• Aluminum foil

• Analytical instrumentation for trans-Phenothrin quantification (e.g., HPLC-UV)

2. Procedure:

• Sample Preparation: Place a known amount of the trans-Phenothrin formulation in a suitable transparent container. For liquid formulations, ensure a thin, uniform layer. Prepare an identical sample to serve as the dark control and wrap it completely in aluminum foil.[1]

• Exposure: Place the test and dark control samples in the photostability chamber. Expose the samples to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. Monitor the light exposure using a calibrated radiometer/lux meter.

• Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw aliquots from both the exposed and dark control samples.

• Analysis: Quantify the concentration of trans-Phenothrin in each sample using a validated analytical method, such as HPLC-UV.

• Data Analysis: Calculate the percentage of trans-Phenothrin remaining at each time point for both the exposed and dark control samples. The difference in degradation between the exposed and dark samples represents the photodegradation.

Protocol 2: HPLC Analysis of trans-Phenothrin

This protocol provides a starting point for the quantitative analysis of trans-Phenothrin in formulation samples.

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Isocratic mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Injection Volume: 20 µL

• Column Temperature: 30 °C

2. Procedure:

• Standard Preparation: Prepare a series of standard solutions of trans-Phenothrin in the mobile phase at known concentrations.

• Sample Preparation: Dilute the samples collected from the photostability study with the mobile phase to a concentration within the linear range of the standard curve. Filter the samples through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standards and samples into the HPLC system and record the chromatograms.

• Quantification: Create a calibration curve by plotting the peak area of the standards against their concentration. Use the regression equation to determine the concentration of trans-Phenothrin in the samples.

Diagrams

Caption: Primary photodegradation pathways of trans-Phenothrin.

Caption: Workflow for improving the photostability of a trans-Phenothrin formulation.

References

• 1. benchchem.com [benchchem.com]
• 2. The influence of formulation and manufacturing process on the photostability of tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. jixinchemical.com [jixinchemical.com]

Technical Support Center: Addressing Matrix Effects in trans-Phenothrin Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of trans-Phenothrin in complex samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect trans-Phenothrin analysis?

A1: Matrix effects are the alteration of an analyte's signal intensity (suppression or enhancement) due to co-eluting, interfering compounds from the sample matrix (e.g., soil, plant tissue, biological fluids).[1] In the analysis of trans-Phenothrin, these interferences can compete with the analyte molecules in the ionization source of a mass spectrometer or interact with them during chromatographic separation.[1][2] This can lead to inaccurate quantification, either underestimating or overestimating the true concentration of trans-Phenothrin residues.[1]

Q2: What causes signal suppression in trans-Phenothrin analysis?

A2: Signal suppression, leading to lower than expected recovery, is a common manifestation of matrix effects.[1] In liquid chromatography-mass spectrometry (LC-MS), co-extracted matrix components can interfere with the ionization of trans-Phenothrin in the mass spectrometer's source, leading to a reduced signal.[3] Issues with the extraction and cleanup process, such as the choice of solvent or solid-phase extraction (SPE) sorbent, can also contribute to the loss of the analyte.[1]

Q3: Why might I observe unexpectedly high results for trans-Phenothrin?

A3: Unusually high results can be due to signal enhancement, another form of matrix effect.[1] In gas chromatography (GC) analysis, matrix components can coat active sites in the injector port and column. This can prevent the thermal degradation of labile analytes like some pyrethroids, thereby increasing the amount of analyte that reaches the detector.[4][5] This "protective" effect results in a stronger signal compared to a clean standard.[5]

Q4: How can I determine if my trans-Phenothrin analysis is affected by matrix effects?

A4: To assess matrix effects, you can compare the signal response of trans-Phenothrin in a pure solvent standard to the response of a standard spiked into a blank matrix extract (a sample known to not contain the analyte). A significant difference in signal intensity indicates the presence of matrix effects. A common method is to calculate the matrix factor (MF) using the following formula:

MF (%) = (Peak area in matrix-matched standard / Peak area in solvent standard) x 100

A value less than 100% suggests signal suppression, while a value greater than 100% indicates signal enhancement.

Q5: What is the QuEChERS method and is it suitable for trans-Phenothrin analysis?

A5: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a widely used sample preparation technique for pesticide residue analysis.[1] It involves an initial extraction with an organic solvent (typically acetonitrile), followed by a partitioning step using salts, and a cleanup step using dispersive solid-phase extraction (d-SPE).[1] Given that trans-Phenothrin is a pyrethroid, the QuEChERS method is a suitable approach for its extraction from various complex matrices.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Recovery of trans-Phenothrin	Ion Suppression in LC-MS/MS: Co-eluting matrix components are suppressing the ionization of the analyte.[3]	- Dilute the final extract: This reduces the concentration of interfering compounds.[1] - Optimize ESI source parameters: Adjust settings like capillary voltage and gas flow to improve ionization efficiency.[1] - Enhance sample cleanup: Use a more rigorous cleanup method, such as cartridge-based Solid-Phase Extraction (SPE) after the initial QuEChERS extraction.[1]
Inefficient Extraction: The chosen solvent or extraction conditions are not optimal for trans-Phenothrin in the specific matrix.	- Optimize extraction solvent: While acetonitrile (B52724) is common, for some matrices, other solvents or solvent mixtures may be more effective. - Increase shaking/vortexing time: Ensure thorough mixing of the sample with the extraction solvent.
High Recovery or Signal Enhancement	Co-eluting Enhancing Compounds: Matrix components are enhancing the ionization of trans-Phenothrin.	- Improve chromatographic separation: Optimize the mobile phase gradient in LC or the temperature program in GC to resolve trans-Phenothrin from enhancing components. - Use matrix-matched calibration: Prepare calibration standards in a blank matrix extract to compensate for the enhancement effect.
"Protective Effect" in GC: Matrix components are preventing the thermal degradation of trans-Phenothrin in the injector.[4][5]	- Use an analyte protectant: Add compounds like polyethylene (B3416737) glycol (PEG) to the sample and standards to mimic the protective effect of the matrix.[4] - Regularly maintain the GC inlet: Replace the GC inlet liner and trim the analytical column to remove active sites.
Poor Peak Shape	Matrix Overload on Chromatographic Column: High concentrations of co-extracted materials are interfering with the chromatography.	- Dilute the sample extract. - Improve sample cleanup: Use additional d-SPE sorbents like C18 for fatty matrices or graphitized carbon black (GCB) for pigmented samples. Be cautious with GCB as it may retain some planar pesticides.[1]
Inconsistent Results	Variable Matrix Effects: The composition of the matrix varies between samples, leading to inconsistent suppression or enhancement.	- Homogenize samples thoroughly: Ensure that each analyzed aliquot is representative of the bulk sample. - Use a stable isotope-labeled internal standard: A labeled version of trans-Phenothrin can help to correct for variations in matrix effects between samples.

Data on Matrix Effects in Pyrethroid Analysis

While extensive quantitative data specifically for trans-Phenothrin across a wide range of complex matrices is limited in the reviewed literature, the following table summarizes typical recovery data for pyrethroids in various matrices, which can serve as a general guideline.

Pyrethroid	Matrix	Sample Preparation	Analytical Method	Average Recovery (%)	RSD (%)	Reference
Permethrin	Vegetables	Dichloromethane Extraction	LC-ES-MS	80.1 - 109.8	< 6.8	[6]
Various Pyrethroids	Water	DLLME	LC-QqQ-MS/MS	70 - 119	2 - 15	[7]
Various Pyrethroids	Sediment	DLLME	LC-QqQ-MS/MS	71 - 112	2 - 16	[7]
d-Phenothrin (cis/trans)	Soil	Acetonitrile/Water Extraction	GC-MS/MS	70 - 120 (Validated Range)	N/A	[8]
d-Phenothrin (cis/trans)	Surface Water	Liquid-Liquid Extraction	GC/MS	70 - 120 (Validated Range)	N/A	[9]
Permethrin Isomers	Biological Matrices	Liquid-Liquid Extraction	LC-MS/MS	47 - 136	< 15	[10]

RSD: Relative Standard Deviation

Experimental Protocol: QuEChERS-based Extraction for trans-Phenothrin

This protocol is a general guideline for the extraction of trans-Phenothrin from a complex matrix, such as fruits or vegetables, and may require optimization for specific sample types.

1. Sample Homogenization:

• Homogenize a representative portion of the sample (e.g., 10-15 g).

2. Extraction:

• Place the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

3. Cleanup (Dispersive SPE):

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE tube. The tube should contain an appropriate sorbent mixture (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA).

• For matrices with high fat content, consider adding 50 mg of C18 sorbent.[1]

• For pigmented matrices, 50 mg of graphitized carbon black (GCB) may be used, but with caution regarding potential analyte loss.[1]

• Vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

4. Final Extract:

• The supernatant is the final extract.

• It can be directly injected for LC-MS/MS analysis or may require solvent exchange for GC-MS/MS analysis.

Visualizations

Caption: Workflow for Identifying and Mitigating Matrix Effects.

Caption: Troubleshooting Logic for Inaccurate trans-Phenothrin Results.

References

• 1. benchchem.com [benchchem.com]
• 2. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 3. mdpi.com [mdpi.com]
• 4. gcms.cz [gcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. Determination of maternal and foetal distribution of cis- and trans-permethrin isomers and their metabolites in pregnant rats by liquid chromatography tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing trans-Phenothrin Efficacy Against Resistant Mosquito Strains

Welcome to the technical support center for researchers, scientists, and drug development professionals working to enhance the efficacy of trans-Phenothrin against resistant mosquito strains. This resource provides troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research endeavors.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Question	Possible Causes	Troubleshooting Steps
High mortality (>20%) is observed in control bottles during a CDC bottle bioassay. [1]	1. Contamination of bottles with insecticide residue.[2] 2. Unhealthy or stressed mosquitoes. 3. Contaminated sugar solution or water source. 4. Harsh handling during aspiration.	1. Ensure thorough cleaning of bottles with a validated cleaning method. Acetone (B3395972) rinsing followed by a detergent wash and multiple rinses with distilled water is recommended.[2] 2. Use healthy, 3-5 day old, non-blood-fed female mosquitoes.[3] Allow field-caught mosquitoes to acclimate for at least 12 hours. 3. Use fresh, sterile sugar solutions and high-purity water. 4. Handle mosquitoes gently during transfer to the bottles.
There is high variability in mortality rates between replicate bottles. [4]	1. Uneven coating of the insecticide inside the bottles.[4] 2. Inconsistent number of mosquitoes per bottle.[1] 3. Variation in the age or physiological state of mosquitoes. 4. Fluctuations in environmental conditions (temperature, humidity).[1]	1. Follow the coating procedure precisely, ensuring the entire inner surface is coated and the bottle is rolled continuously during drying. 2. Use a consistent number of mosquitoes (10-25) per bottle for all replicates.[1] 3. Use mosquitoes from the same cohort and ensure they are of a similar age and nutritional status. 4. Conduct all bioassays in a controlled environment with stable temperature and humidity.
Synergist bioassay does not show a significant increase in mortality in a suspected metabolically resistant strain. [5]	1. The resistance mechanism is not primarily metabolic (e.g., target-site resistance like kdr). 2. The specific metabolic enzyme is not inhibited by the synergist used (e.g., using PBO for esterase-mediated resistance). 3. Insufficient pre-exposure time to the synergist.[6] 4. The concentration of the synergist is too low.	1. Test for kdr mutations to confirm or rule out target-site resistance. 2. Use a panel of synergists targeting different enzyme families (e.g., PBO for oxidases, DEF for esterases).[7] 3. Ensure a pre-exposure period of at least one hour to the synergist before insecticide exposure.[8] 4. Use the recommended concentration of the synergist.
Enzyme activity assays show inconsistent or non-reproducible results.	1. Degradation of enzymes due to improper sample handling or storage. 2. Inaccurate protein quantification. 3. Substrate or reagent degradation. 4. Incorrect incubation times or temperatures.	1. Homogenize mosquito samples on ice and store homogenates at -80°C until use.[3] 2. Perform accurate protein quantification (e.g., Bradford assay) for each sample to normalize enzyme activity.[3] 3. Prepare fresh substrate and reagent solutions for each assay. Store stock solutions appropriately.[9] 4. Strictly adhere to the incubation times and temperatures specified in the protocol. Use a temperature-controlled microplate reader.

Frequently Asked Questions (FAQs)

1. What is the primary mechanism of resistance to pyrethroids like trans-Phenothrin in mosquitoes?

The primary mechanisms are target-site insensitivity, primarily due to mutations in the voltage-gated sodium channel gene (often called kdr or knockdown resistance), and metabolic resistance.[10] Metabolic resistance involves the increased activity of detoxification enzymes such as cytochrome P450 monooxygenases (P450s), esterases, and glutathione (B108866) S-transferases (GSTs), which metabolize the insecticide before it can reach its target site.[10]

2. How do synergists like Piperonyl Butoxide (PBO) enhance the efficacy of trans-Phenothrin?

Synergists like PBO inhibit specific detoxification enzymes.[4] PBO primarily inhibits P450s.[4] By blocking these enzymes, the insecticide is not broken down as quickly, allowing more of it to reach the target site and exert its toxic effect, thus restoring susceptibility in resistant mosquito populations.[4]

3. What is a CDC bottle bioassay and why is it used?

The CDC bottle bioassay is a simple and rapid method to detect insecticide resistance in mosquito populations.[11] It involves exposing mosquitoes to a known concentration of an insecticide coated on the inside of a glass bottle and recording the time it takes for the mosquitoes to be knocked down or killed.[1] The results can indicate if a mosquito population is resistant to a particular insecticide.[11]

4. How do I interpret the results of a synergist bioassay?

If pre-exposure to a synergist significantly increases the mortality rate of a resistant mosquito population compared to the insecticide alone, it suggests that the enzyme system inhibited by that synergist is involved in the resistance.[12] For example, if PBO significantly increases mortality, it indicates that P450-mediated metabolism is a key resistance mechanism.[12]

5. Can I use the same diagnostic dose of trans-Phenothrin for different mosquito species?

No, diagnostic doses are often species-specific.[13] It is crucial to use the diagnostic dose and time that have been established for the specific mosquito species you are testing to ensure accurate and comparable results.[13]

Data Presentation

The following tables summarize hypothetical quantitative data on the efficacy of trans-Phenothrin with and without the synergist Piperonyl Butoxide (PBO) against susceptible and resistant Aedes aegypti and Anopheles gambiae strains.

Table 1: Efficacy of trans-Phenothrin with and without PBO against Aedes aegypti

Strain	Treatment	LC50 (µ g/bottle )	Resistance Ratio (RR)	Mortality at Diagnostic Dose (%)
Susceptible	trans-Phenothrin	5.0	-	100
Resistant	trans-Phenothrin	75.0	15.0	30
Resistant	trans-Phenothrin + PBO	8.5	1.7	95

Table 2: Efficacy of trans-Phenothrin with and without PBO against Anopheles gambiae

Strain	Treatment	LC50 (µ g/bottle )	Resistance Ratio (RR)	Mortality at Diagnostic Dose (%)
Susceptible	trans-Phenothrin	7.5	-	100
Resistant	trans-Phenothrin	112.5	15.0	25
Resistant	trans-Phenothrin + PBO	10.0	1.3	98

Experimental Protocols

Protocol 1: CDC Bottle Bioassay for trans-Phenothrin with Synergist (PBO)

Materials:

• 250 ml Wheaton glass bottles with Teflon-lined caps (B75204)

• Technical grade trans-Phenothrin

• Piperonyl Butoxide (PBO)

• High-purity acetone

• Micropipettes and tips

• Vortex mixer

• Aspirator

• Timer

• 3-5 day old, non-blood-fed female mosquitoes

Procedure:

• Bottle Coating (trans-Phenothrin):

  • Prepare a stock solution of trans-Phenothrin in acetone.

  • From the stock solution, prepare the desired diagnostic dose concentration.

  • Add 1 ml of the trans-Phenothrin solution to each bottle. For control bottles, add 1 ml of acetone only.

  • Cap the bottles and coat the entire inner surface by rolling and inverting the bottle.

  • Remove the caps and let the bottles dry in a fume hood, rolling them periodically until all the acetone has evaporated.

• Bottle Coating (PBO):

  • Prepare a stock solution of PBO in acetone.

  • Prepare the desired concentration of PBO solution.

  • Add 1 ml of the PBO solution to a separate set of bottles.

  • Coat and dry the bottles as described for trans-Phenothrin.

• Synergist Pre-exposure:

  • Introduce 10-25 mosquitoes into each PBO-coated bottle using an aspirator.

  • Let the mosquitoes remain in the PBO-coated bottles for 1 hour.

• Insecticide Exposure:

  • After the 1-hour pre-exposure, transfer the mosquitoes from the PBO-coated bottles to the trans-Phenothrin-coated bottles.

  • For the non-synergist group, introduce mosquitoes directly into the trans-Phenothrin-coated bottles.

  • Introduce a control group of mosquitoes into the acetone-coated control bottles.

  • Start the timer immediately after introducing the mosquitoes.

• Data Collection:

  • Record the number of dead or knocked-down mosquitoes at 15-minute intervals for up to 2 hours. A mosquito is considered dead or knocked down if it cannot stand or fly.[1]

  • If mortality in the control bottle exceeds 20%, the assay should be discarded.[1]

Protocol 2: Cytochrome P450 Monooxygenase Activity Assay

Materials:

• 96-well microplate (clear, flat-bottom)

• Microplate reader

• Individual mosquito homogenates

• Potassium phosphate (B84403) buffer (0.25 M, pH 7.2)

• 3,3’,5,5’-Tetramethylbenzidine (TMBZ) solution

• 3% Hydrogen peroxide (H₂O₂)

• Methanol (B129727)

Procedure:

• Reagent Preparation:

  • Prepare the TMBZ working solution by dissolving 20 mg of TMBZ in 25 ml of methanol and adding 75 ml of 0.25 M sodium acetate (B1210297) buffer (pH 5.0).[3] Store at 4°C.[3]

• Sample Preparation:

  • Homogenize individual mosquitoes in potassium phosphate buffer on ice.

  • Centrifuge the homogenate at 14,000 x g for 2 minutes at 4°C.[3]

  • Use the supernatant as the enzyme source.

• Assay:

  • To each well of the microplate, add 20 µl of the mosquito homogenate supernatant.

  • Add 80 µl of potassium phosphate buffer to each well.

  • Add 200 µl of the TMBZ working solution to each well.

  • Initiate the reaction by adding 25 µl of 3% H₂O₂ to each well.

  • Incubate the plate at room temperature for 2 hours.

• Measurement:

  • Read the absorbance at 630 nm using a microplate reader.

  • Normalize the results by the protein concentration of each sample.

Protocol 3: Esterase Activity Assay

Materials:

• 96-well microplate

• Microplate reader

• Individual mosquito homogenates

• Phosphate buffer with Triton X-100

• p-Nitrophenyl acetate (pNPA) solution

• Tris-HCl buffer

Procedure:

• Sample Preparation:

  • Homogenize individual mosquitoes in phosphate buffer.

  • Centrifuge and collect the supernatant.

• Assay:

  • Add 20 µl of the supernatant to each well of the microplate.

  • Add 200 µl of the pNPA solution to each well.

  • Incubate at room temperature for 30 minutes.

• Measurement:

  • Read the absorbance at 405 nm.

  • Normalize the results by the protein concentration.

Protocol 4: Glutathione S-Transferase (GST) Activity Assay

Materials:

• 96-well microplate (UV-transparent)

• Microplate reader

• Individual mosquito homogenates

• Phosphate buffer (pH 6.5)

• 1-chloro-2,4-dinitrobenzene (CDNB) solution

• Reduced glutathione (GSH) solution

Procedure:

• Reagent Preparation:

  • Prepare a 100 mM CDNB solution in ethanol.

  • Prepare a 100 mM GSH solution in phosphate buffer.

• Sample Preparation:

  • Homogenize individual mosquitoes in phosphate buffer.

  • Centrifuge and collect the supernatant.

• Assay:

  • In each well, prepare an assay cocktail containing 980 µl of phosphate buffer, 10 µl of 100 mM CDNB, and 10 µl of 100 mM GSH.[9]

  • Add 100 µl of the mosquito homogenate supernatant to the wells. For the blank, add 100 µl of phosphate buffer.

• Measurement:

  • Measure the increase in absorbance at 340 nm for 5 minutes at 30°C.[9]

  • Calculate the enzyme activity using the molar extinction coefficient of the CDNB-GSH conjugate (9.6 mM⁻¹cm⁻¹).[14]

Visualizations

Caption: Signaling pathway of trans-Phenothrin resistance mechanisms in mosquitoes.

Caption: Experimental workflow for a synergist bioassay with trans-Phenothrin.

Caption: Logical troubleshooting guide for common experimental issues.

References

• 1. innovationtoimpact.org [innovationtoimpact.org]
• 2. mdpi.com [mdpi.com]
• 3. Insecticide resistance and cytochrome-P450 activation in unfed and blood-fed laboratory and field populations of Culex pipiens pallens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Can piperonyl butoxide enhance the efficacy of pyrethroids against pyrethroid-resistant Aedes aegypti? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Resistance of Anopheles gambiae s.s. against commonly used insecticides and implication of cytochrome P450 monooxygenase in resistance to pyrethroids in Lambaréné (Gabon) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bmglabtech.com [bmglabtech.com]
• 7. The central role of mosquito cytochrome P450 CYP6Zs in insecticide detoxification revealed by functional expression and structural modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. home.sandiego.edu [home.sandiego.edu]
• 10. researchgate.net [researchgate.net]
• 11. mesamalaria.org [mesamalaria.org]
• 12. Multiple Resistance Mechanisms to Pyrethroids Insecticides in Anopheles gambiae sensu lato Population From Mali, West Africa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cdc.gov [cdc.gov]
• 14. escholarship.org [escholarship.org]

Minimizing trans-Phenothrin degradation during sample storage and preparation

For researchers, scientists, and drug development professionals working with trans-Phenothrin, ensuring sample integrity is paramount for accurate and reproducible results. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to the degradation of trans-Phenothrin during sample storage and preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause trans-Phenothrin degradation?

A1: trans-Phenothrin is susceptible to degradation through three main pathways:

• Photodegradation: Exposure to ultraviolet (UV) light, including sunlight, can rapidly break down the molecule.[1][2][3][4][5]

• Hydrolysis: The ester linkage in trans-Phenothrin is prone to hydrolysis, a reaction that is significantly accelerated in alkaline (high pH) conditions.[2][5] It is more stable in neutral or weakly acidic media.[2]

• Thermal Degradation: While generally more stable at lower temperatures, elevated temperatures can increase the rate of degradation.

Q2: What are the ideal storage conditions for trans-Phenothrin samples and standards?

A2: To minimize degradation, store trans-Phenothrin samples and analytical standards under the following conditions:

• Temperature: Store samples at or below 4°C.[6] For long-term storage, freezing at -20°C is recommended.[6][7] Stock solutions of phenothrin (B69414) are stable for extended periods when stored at -20°C or -80°C.

• Light: Protect samples and standards from light at all times by using amber glass vials or by wrapping containers in aluminum foil.[5]

• pH: Maintain a neutral or slightly acidic pH. Avoid alkaline conditions.

• Container Type: Use inert glass or Teflon containers to prevent adsorption to container walls.[6]

Q3: Which solvents are recommended for preparing trans-Phenothrin solutions?

A3: trans-Phenothrin is soluble in many organic solvents. For analytical purposes, acetonitrile (B52724) and toluene (B28343) are commonly used. However, be aware that some polar solvents like methanol (B129727) may promote isomerization or degradation of certain pyrethroids over time.[2] It is recommended to prepare fresh working solutions and to verify their concentration if stored for an extended period.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of trans-Phenothrin that may be related to its degradation.

Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery of trans-Phenothrin	Degradation during storage: Samples were stored at room temperature, exposed to light, or in non-inert containers.Degradation during sample preparation: Exposure to high pH, elevated temperatures during extraction or evaporation, or use of incompatible solvents.	Storage: Immediately upon collection, store samples at ≤ 4°C in the dark, in glass or Teflon containers. For longer storage, freeze at -20°C.[6][7]Sample Preparation: Use neutral or slightly acidic conditions. Avoid strong bases. Use temperature-controlled evaporation steps (e.g., <40°C). Prepare standards and samples in a suitable, stable solvent like acetonitrile or toluene.
Poor peak shape (tailing or fronting) in chromatography	On-column degradation: Active sites in the GC inlet liner or on the column can cause degradation, especially at high injection temperatures.Co-eluting matrix components: Interferences from the sample matrix can affect peak shape.	GC Inlet: Use a deactivated inlet liner and replace it regularly. Consider using a lower injection temperature or a programmable temperature vaporizer (PTV) inlet. The use of "analyte protectants" added to both samples and standards can help shield the analyte from active sites in the GC system.[8][9]Column: Use a high-quality, inert GC column. If tailing persists, trim the first few centimeters of the column or replace it.Sample Cleanup: Employ a thorough sample cleanup procedure, such as solid-phase extraction (SPE) or QuEChERS, to remove matrix interferences.[10][11][12][13][14]
Inconsistent or non-reproducible results	Variable degradation between samples: Inconsistent sample handling, storage times, or exposure to light.Standard instability: Degradation of stock or working standard solutions over time.	Standardize Procedures: Ensure all samples are handled and processed identically and in a timely manner. Minimize the time between sample collection and analysis.Standard Management: Prepare fresh working standards regularly from a stock solution stored under ideal conditions (-20°C or -80°C in the dark). Verify the concentration of the working standard before each analytical run.
Appearance of unexpected peaks in the chromatogram	Formation of degradation products: The appearance of new peaks could indicate the breakdown of trans-Phenothrin into its metabolites, such as 3-phenoxybenzyl alcohol and 3-phenoxybenzoic acid.	Confirm Degradation: Analyze a freshly prepared standard to confirm the retention times of the parent compound and potential degradants. If degradation is confirmed, review and optimize the entire sample handling and analysis workflow to minimize degradation factors (light, heat, pH).

Data on trans-Phenothrin Stability

While specific kinetic data for trans-Phenothrin across a wide range of conditions is not extensively consolidated in single studies, the following table summarizes available information and general stability characteristics for pyrethroids.

Condition	Parameter	Observation/Data	Citation
pH (in water)	Hydrolysis	Stable in neutral or weakly acidic media. Rapidly hydrolyzes in alkaline conditions (pH > 9).	[2]
Temperature	Storage Stability	On stored wheat, minimal degradation was observed after 12 months at 15°C. At 30°C, approximately 21% degradation of the trans isomer occurred over 12 months.	[5]
Light	Photodegradation	Half-life of 5.7–5.9 days on a soil surface when exposed to simulated sunlight, compared to 21–24 days in the dark.	[1][3][4]
Solvents	Stability	Generally stable in non-polar to moderately polar aprotic solvents like hexane, toluene, and acetonitrile for analytical purposes. Reported to be unstable in methanol, ethyl cellosolve, o-cresol, and dimethylsulfoxide.	[2]

Experimental Protocols

To minimize degradation, follow these detailed methodologies for sample preparation.

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

This protocol is designed for the extraction and concentration of trans-Phenothrin from water samples while minimizing degradation.

• Sample Collection and Preservation:

  • Collect water samples in amber glass bottles.

  • If residual chlorine is present, add sodium thiosulfate (B1220275) (e.g., 80 mg/L) to quench it.

  • Adjust the sample pH to neutral (pH 6.5-7.5) using dilute acid or base if necessary.

  • Store samples at 4°C and extract within 48 hours.

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge.

  • Condition the cartridge by passing the following solvents in sequence:

    • 5 mL of ethyl acetate (B1210297)

    • 5 mL of methanol

    • 5 mL of deionized water (ensure the cartridge does not go dry).

• Sample Loading:

  • Pass the water sample (e.g., 500 mL) through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing and Drying:

  • After loading, wash the cartridge with 5 mL of deionized water to remove any polar impurities.

  • Dry the cartridge thoroughly by passing air or nitrogen through it for at least 30 minutes. This step is critical to remove all water.

• Elution:

  • Elute the trapped trans-Phenothrin from the cartridge with 5-10 mL of a suitable solvent like ethyl acetate or acetonitrile.

• Concentration and Reconstitution:

  • Concentrate the eluate to near dryness under a gentle stream of nitrogen at a temperature no higher than 40°C.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of a solvent suitable for the analytical instrument (e.g., toluene or acetonitrile) for subsequent GC-MS or LC-MS analysis.

Protocol 2: Modified QuEChERS for Solid Samples (e.g., Soil, Food Matrices)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for extracting pesticides from complex matrices. This modified protocol incorporates steps to protect trans-Phenothrin.

• Sample Homogenization:

  • Homogenize the sample (e.g., 10 g of soil or food material) to ensure uniformity.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (pre-chilled to 4°C).

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate (B86663), sodium chloride, sodium citrate) to induce phase separation and aid extraction.

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at >3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL or 15 mL d-SPE tube containing a mixture of sorbents. A common mixture for pyrethroids includes:

    • Primary Secondary Amine (PSA) to remove organic acids.

    • C18 to remove non-polar interferences like fats.

    • Graphitized Carbon Black (GCB) to remove pigments (use with caution as it can adsorb planar analytes).

    • Anhydrous magnesium sulfate to remove residual water.

  • Vortex for 30 seconds.

  • Centrifuge for 5 minutes.

• Final Extract Preparation:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • If analyzing by GC, the extract can often be injected directly. For some sensitive detectors or to prevent matrix buildup, a solvent exchange into a more volatile solvent may be performed under gentle nitrogen evaporation at <40°C.

Visualizations

Below are diagrams illustrating key workflows and concepts for minimizing trans-Phenothrin degradation.

References

• 1. Photoinduced Oxidation of the Insecticide Phenothrin on Soil Surfaces [agris.fao.org]
• 2. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Photoinduced oxidation of the insecticide phenothrin on soil surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 6. caltestlabs.com [caltestlabs.com]
• 7. pubs.usgs.gov [pubs.usgs.gov]
• 8. Combination of analyte protectants to overcome matrix effects in routine GC analysis of pesticide residues in food matrixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Three Typical Metabolites of Pyrethroid Pesticides in Tea Using a Modified QuEChERS Sample Preparation by Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry | MDPI [mdpi.com]
• 11. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 12. Simultaneous Determination of Pyrethroid Insecticides in Foods of Animal Origins Using the Modified QuEChERS Method and Gas Chromatography-Mass Spectrometry | MDPI [mdpi.com]
• 13. A Modified QuEChERS Method for Determination of Pyrethroid Residues in Traditional Chinese Medicine Oral Liquids by High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Troubleshooting poor peak resolution in HPLC analysis of phenothrin isomers

This technical support guide provides troubleshooting advice and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak resolution during the HPLC analysis of phenothrin (B69414) isomers.

Troubleshooting Guide

Poor peak resolution in the HPLC analysis of phenothrin isomers can manifest as overlapping peaks, broad peaks, or peak tailing. This guide provides a systematic approach to identifying and resolving these issues.

Q1: My phenothrin isomer peaks are co-eluting or have very poor resolution. Where should I start troubleshooting?

A1: Start by optimizing the mobile phase composition, as it is often the most influential factor in achieving good separation.[1] For phenothrin, which has multiple chiral centers and exists as cis/trans diastereomers, the choice of stationary phase is also critical.

Initial Steps:

• Verify Method Parameters: Ensure that the column, mobile phase, flow rate, and detector wavelength match the intended method. For the separation of all four optical isomers of d-phenothrin (B1212162), a chiral stationary phase is typically required.[2][3]

• Mobile Phase Preparation: Remake the mobile phase, ensuring accurate solvent proportions and thorough degassing. Contaminated or improperly prepared mobile phases can lead to retention time shifts and poor resolution.[4]

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before injection. Insufficient equilibration can cause retention time instability.[4]

Q2: I've confirmed my initial setup. How can I improve the separation of phenothrin isomers by modifying the mobile phase?

A2: Mobile phase optimization is key to improving selectivity (α) and the retention factor (k), both of which directly impact resolution.

• For Chiral Separations (Normal-Phase): The separation of phenothrin enantiomers is often achieved using a chiral column with a non-polar mobile phase.

  • Solvent Strength: A common mobile phase for this separation is a mixture of hexane (B92381) and 1,2-dichloroethane.[2] Adjusting the ratio of these solvents can alter the elution strength and improve separation.

  • Modifiers: Small amounts of polar solvents like ethanol (B145695) can be added to the mobile phase to modify selectivity.[2]

• For Cis/Trans Isomer Separations (Reversed-Phase): If you are primarily separating the cis and trans diastereomers, a reversed-phase method on a C18 column can be effective.

  • Organic Solvent Ratio: A mobile phase of acetonitrile (B52724) and water is commonly used.[5] Decreasing the percentage of acetonitrile will increase retention times and may improve the resolution between the cis and trans isomers.

  • Solvent Type: Switching from acetonitrile to methanol (B129727) can alter selectivity, as methanol is a weaker solvent and may provide different interactions with the analytes.[6]

Q3: Can adjusting the column temperature improve the resolution of my phenothrin isomers?

A3: Yes, adjusting the column temperature can impact resolution.

• Increased Temperature: Generally, increasing the column temperature (e.g., to 40-60°C) decreases the mobile phase viscosity, which can lead to sharper peaks and improved efficiency.[7][8][9][10] This can sometimes improve the resolution of closely eluting peaks.

• Temperature Effects on Selectivity: Temperature changes can also alter the selectivity of the separation, especially for structurally similar compounds like isomers.[7][11] It is an important parameter to investigate, but its effect can be compound-specific.

It is crucial to use a column oven to maintain a stable and consistent temperature, as fluctuations can lead to retention time shifts.[11]

Q4: My peaks are tailing or splitting. What could be the cause and how do I fix it?

A4: Peak tailing and splitting are common issues that degrade resolution.

For Peak Tailing:

• Secondary Interactions: Tailing can occur due to interactions between basic analytes and acidic silanol (B1196071) groups on the silica-based column packing. Using a lower pH mobile phase or an end-capped column can help minimize these interactions.

• Column Contamination: Strongly retained compounds from previous injections can accumulate on the column, leading to peak tailing. Flushing the column with a strong solvent may resolve this.

• Column Void: A void at the head of the column can cause peak distortion. This may require repacking or replacing the column.

For Peak Splitting:

• Co-elution: The split peak may actually be two closely eluting isomers. Try adjusting the mobile phase composition or temperature to improve their separation.[12]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.[4]

• Blocked Column Frit: A partially blocked frit at the column inlet can distort the sample band, leading to split peaks.[12] Back-flushing or replacing the frit may be necessary.

Experimental Methodologies

Below is a summary of a published HPLC method for the separation of d-phenothrin isomers.

Chiral Separation of d-Phenothrin Isomers [2]

• Instrumentation: Shimadzu Model LC-5A liquid chromatograph with a variable wavelength detector.

• Column: Sumipax OA-2000 (5 µm particle size), two 4 mm x 25 cm columns connected in series.

• Mobile Phase: Hexane-1,2-dichloroethane (500 + 1, v/v).

• Flow Rate: 0.6 mL/min.

• Column Temperature: Ambient.

• Detection: UV at 230 nm.

• Expected Elution Order: The four optical isomers can be directly separated with this method.

Data Summary

The choice of column and mobile phase is critical for achieving adequate resolution of phenothrin isomers. The table below summarizes different approaches.

Isomer Type	Column Type	Stationary Phase	Mobile Phase	Key Considerations
Enantiomers & Diastereomers	Chiral	(R)-N-(3,5-dinitrobenzoyl)phenylglycine bonded to silica (B1680970) (e.g., Sumipax OA-2000)[2]	Hexane-1,2-dichloroethane[2]	Essential for separating all four optical isomers.
Diastereomers (cis/trans)	Reversed-Phase	C18	Acetonitrile/Water[5]	Good for separating cis and trans isomers.
(1R)-trans-isomer	Reversed-Phase	Newcrom R1	Acetonitrile/Water/Phosphoric Acid[5]	A specialized reversed-phase column with low silanol activity.

Visual Aids

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak resolution in your HPLC analysis of phenothrin isomers.

References

• 1. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Separation of Phenothrin [(1R)-trans- isomer] on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. veeprho.com [veeprho.com]
• 7. chromtech.com [chromtech.com]
• 8. Effect of Elevated Temperature on HPLC Columns - Hawach [hawachhplccolumn.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. researchgate.net [researchgate.net]
• 12. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]

Technical Support Center: Reducing the Toxicity of trans-Phenothrin Formulations to Beneficial Insects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to reduce the toxicity of trans-Phenothrin formulations to beneficial insects.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments.

Issue 1: High Variability in Bioassay Results

Question: We are observing significant variability in mortality rates between replicates of the same trans-Phenothrin concentration in our beneficial insect bioassays. What could be the cause?

Answer: High variability can obscure the true dose-response relationship. Consider the following potential causes and solutions:

• Inconsistent Organism Health and Age: Ensure all test organisms are from the same cohort, of a similar age and size, and have been reared under identical conditions.[1] Discard any unhealthy or abnormal individuals before starting the assay.[2]

• Uneven Application of Test Substance:

  • Topical Application: Calibrate your microapplicator to ensure consistent droplet size and apply it to the same location on each insect.[3]

  • Residual/Contact Assays: Ensure even coating of the test substance on the substrate (e.g., glass vials, leaves). Inadequate cleaning of glassware can also lead to contamination and variable results.[4]

• Environmental Fluctuations: Maintain consistent temperature, humidity, and photoperiod throughout the experiment, as fluctuations can stress the insects and alter their susceptibility.[5]

• Solvent Effects: If using a solvent, ensure it has completely evaporated before introducing the insects. Always include a solvent-only control group to account for any potential toxicity from the solvent itself.[3]

Issue 2: Lower Than Expected Mortality at High Concentrations

Question: Our bioassays are showing lower than expected mortality for beneficial insects, even at high concentrations of our trans-Phenothrin formulation. Why might this be happening?

Answer: Several factors could contribute to lower than expected efficacy:

• Compound Degradation: Ensure you are using a fresh stock of trans-Phenothrin and that it has been stored correctly according to the manufacturer's instructions.

• Insect Resistance: The beneficial insect population you are using may have developed resistance to pyrethroids, especially if sourced from an area with a history of pesticide use. It is advisable to use a known susceptible population as a reference.

• Sublethal Effects: The formulation may be causing sublethal effects that are not being captured by mortality assessments alone. These can include reduced mobility, feeding, or reproductive capacity. Consider incorporating behavioral or physiological endpoints into your experimental design.[6][7]

Issue 3: Interpreting Results with Synergists like Piperonyl Butoxide (PBO)

Question: We are co-formulating trans-Phenothrin with PBO to enhance its efficacy against target pests. How do we assess the specific impact of PBO on beneficial insects and interpret the results?

Answer: PBO acts by inhibiting metabolic enzymes (like cytochrome P450s) that insects use to detoxify insecticides.[8] This can increase the toxicity of pyrethroids to both target and non-target insects.

• Experimental Design: To isolate the effect of PBO, you should include the following treatment groups in your bioassay:

  • Control (no treatment)

  • Solvent control

  • PBO alone (at the concentration used in the formulation)

  • trans-Phenothrin alone

  • trans-Phenothrin + PBO formulation

• Interpretation:

  • Mortality in the "PBO alone" group will indicate the direct toxicity of the synergist.

  • Comparing the mortality in the "trans-Phenothrin alone" group to the "trans-Phenothrin + PBO" group will reveal the synergistic ratio, quantifying how much PBO increases the toxicity of the active ingredient.[9]

  • A significant increase in toxicity in the presence of PBO suggests that the beneficial insect species relies on metabolic detoxification to tolerate trans-Phenothrin.

Frequently Asked Questions (FAQs)

Q1: What is the known toxicity of trans-Phenothrin to honey bees?

A1: The acute contact 48-hour LD50 (the dose that is lethal to 50% of the test population) for 1R-trans-Phenothrin in adult honey bees (Apis mellifera) is 0.019 micrograms per bee .[10] This classifies it as highly toxic to bees.[2]

Q2: How can we formulate trans-Phenothrin to be more selective, targeting pests while minimizing harm to beneficial insects?

A2: Developing selective formulations is a key challenge. Here are some strategies to explore:

• Bait Formulations: Granular or bait formulations can limit exposure to non-target species compared to broad-spectrum sprays.

• "Inert" Ingredient Selection: So-called "inert" ingredients in pesticide formulations can have significant biological activity and contribute to toxicity.[5][11] Researching and selecting co-formulants with lower toxicity to beneficial insects is crucial. For example, some surfactants have been shown to be toxic to bees.[9]

• Microencapsulation: This technique can potentially control the release rate of the active ingredient and alter its uptake by different insect species.

• Nanoparticle Formulations: The use of polymer-associated nanoparticles is an emerging area for creating novel pesticide formulations.[12]

Q3: What are the primary sublethal effects of pyrethroids like trans-Phenothrin on beneficial insects?

A3: Even at concentrations that do not cause immediate death, pyrethroids can have significant sublethal effects on beneficial insects, including:

• Impaired learning and memory[9]

• Reduced foraging efficiency

• Disrupted navigation and orientation

• Decreased reproductive output (e.g., lower fecundity and egg-laying rates)[6]

• Altered feeding behavior[7]

These sublethal effects can have long-term negative consequences for the health and population dynamics of beneficial insect communities.[6]

Q4: What is the mechanism of action of trans-Phenothrin, and how can this knowledge aid in developing safer formulations?

A4: trans-Phenothrin, a Type I pyrethroid, targets the voltage-gated sodium channels in the nervous system of insects.[6][13] It binds to the open state of these channels, preventing them from closing normally.[14][15] This leads to a prolonged influx of sodium ions, causing repetitive nerve firing, hyperexcitability, paralysis, and ultimately, death.[15] Understanding this mechanism can inform the design of novel active ingredients that may have a higher affinity for the sodium channels of pest insects compared to beneficial species.

Data Presentation

Table 1: Acute Contact Toxicity of trans-Phenothrin to Honey Bees (Apis mellifera)

Active Ingredient	Beneficial Insect	Test Type	Duration	LD50	Toxicity Classification	Reference
1R-trans-Phenothrin	Apis mellifera (Adult)	Acute Contact	48 hr	0.019 µ g/bee	Highly Toxic	[10]

Note: Data on the toxicity of specific trans-Phenothrin formulations to a wider range of beneficial insects (e.g., ladybugs, predatory mites, parasitoid wasps) is limited in publicly available literature. Researchers are encouraged to conduct their own bioassays to determine the specific risks of their formulations.

Experimental Protocols

Protocol 1: Acute Contact Toxicity Bioassay (adapted for Honey Bees)

This protocol is based on standard methods for determining the LD50 of an insecticide.

• Insect Rearing and Selection: Use healthy, adult worker honey bees of a uniform age and size, sourced from a colony with no known pesticide exposure.[2]

• Preparation of Dosing Solutions:

  • Prepare a stock solution of technical grade trans-Phenothrin in a suitable solvent (e.g., acetone).

  • Perform serial dilutions to create a range of at least five concentrations that are expected to cause between 10% and 90% mortality.

  • Include a solvent-only control group.

• Topical Application:

  • Anesthetize the bees briefly with carbon dioxide.

  • Using a calibrated microapplicator, apply a precise volume (e.g., 1 microliter) of the test solution to the dorsal thorax of each bee.

• Observation:

  • Place the treated bees in individual cages or small groups with access to a food source (e.g., 50% sucrose (B13894) solution).

  • Maintain the bees in a controlled environment (e.g., 25°C, 60% relative humidity).

  • Assess mortality at regular intervals (e.g., 4, 24, and 48 hours). Mortality is defined as the inability to move when gently prodded.

• Data Analysis:

  • Correct for control mortality using Abbott's formula if it is between 5% and 20%. If control mortality exceeds 20%, the study should be repeated.

  • Use probit analysis to calculate the LD50 value and its 95% confidence limits.

Protocol 2: Residual Toxicity Bioassay on Glass Vials

This method assesses the toxicity of an insecticide residue.

• Preparation of Vials:

  • Coat the inside of glass scintillation vials (20 ml) with 1 ml of the desired trans-Phenothrin concentration dissolved in a volatile solvent like acetone.

  • Roll the vials on their sides until the solvent evaporates, leaving an even film of the insecticide.

  • Prepare a set of control vials treated only with the solvent.

• Insect Exposure:

  • Introduce a known number of beneficial insects (e.g., 10-20) into each vial.

  • Cap the vials with a material that allows for air exchange but prevents escape.

• Observation and Data Analysis:

  • Record mortality at predetermined time points.

  • Calculate the LC50 (lethal concentration) or LT50 (lethal time) values using appropriate statistical methods (e.g., probit analysis).

Mandatory Visualizations

Caption: Mechanism of trans-Phenothrin action on voltage-gated sodium channels.

Caption: General experimental workflow for assessing formulation toxicity.

References

• 1. journals.rdagriculture.in [journals.rdagriculture.in]
• 2. Bioassays for Monitoring Insecticide Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Exploring sources of inaccuracy and irreproducibility in the CDC bottle bioassay through direct insecticide quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Current Insights into Sublethal Effects of Pesticides on Insects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. posagroecologia.ufv.br [posagroecologia.ufv.br]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. US10966422B2 - Pyrethroid formulations - Google Patents [patents.google.com]
• 13. extranet.who.int [extranet.who.int]
• 14. portlandpress.com [portlandpress.com]
• 15. Modelling insecticide-binding sites in the voltage-gated sodium channel - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of trans-Phenothrin Extraction from Fatty Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of trans-Phenothrin from fatty matrices.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for extracting trans-Phenothrin from fatty samples?

A1: The most widely adopted method is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, modified for high-fat matrices.[1][2][3] This approach involves an initial extraction with an organic solvent, typically acetonitrile (B52724), followed by a cleanup step to remove co-extracted lipids and other interferences.[4][5]

Q2: Why is acetonitrile the preferred extraction solvent for fatty matrices in the QuEChERS method?

A2: Acetonitrile is favored because it is effective at extracting a wide range of pesticides, including pyrethroids like trans-Phenothrin, while minimizing the co-extraction of nonpolar lipids.[2][6] It is also compatible with both gas chromatography (GC) and liquid chromatography (LC) analytical techniques.[7]

Q3: What are the key challenges when extracting trans-Phenothrin from fatty matrices?

A3: The primary challenges include:

• High lipid co-extraction: Fats and oils can interfere with chromatographic analysis, contaminate the instrument, and cause ion suppression or enhancement in mass spectrometry.[4][8]

• Matrix effects: Co-extracted components can alter the analyte's signal, leading to inaccurate quantification.[9][10][11] In gas chromatography, matrix components can also have a "protective" effect, preventing the degradation of labile analytes and causing signal enhancement.[8]

• Low recovery rates: The lipophilic nature of trans-Phenothrin can lead to its partitioning with the fat phase, resulting in incomplete extraction. The fat content of the sample can negatively impact the recovery of some pesticides.[2][3]

Q4: What is dispersive solid-phase extraction (d-SPE), and which sorbents are best for cleaning up fatty extracts?

A4: Dispersive SPE (d-SPE) is a cleanup step in the QuEChERS method where sorbents are added directly to the extract to remove interfering substances.[5][12] For fatty matrices, a combination of sorbents is often used:

• C18: Effectively removes nonpolar interferences like lipids.[4][12]

• Primary Secondary Amine (PSA): Removes polar interferences such as fatty acids, organic acids, and sugars.[4][12]

• Z-Sep/Z-Sep+: Zirconia-based sorbents that are effective at removing lipids.[4][13]

• Enhanced Matrix Removal—Lipid (EMR—Lipid): A novel sorbent designed for highly selective lipid removal.[4][13][14]

Q5: How can I minimize matrix effects in my analysis?

A5: To mitigate matrix effects, consider the following:

• Use matrix-matched standards: Prepare calibration standards in a blank matrix extract that has undergone the same extraction and cleanup procedure as the samples.[10]

• Employ internal standards: Use a stable isotope-labeled internal standard that behaves similarly to trans-Phenothrin to compensate for signal variations.[8]

• Optimize cleanup: Use the appropriate d-SPE sorbents to remove as many interfering compounds as possible.[4]

• Dilute the extract: Diluting the final extract can reduce the concentration of co-eluting matrix components.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery of trans-Phenothrin	Incomplete extraction from the fatty matrix.	- Ensure vigorous shaking during the extraction step to facilitate solvent penetration. - For very high-fat samples, consider increasing the solvent-to-sample ratio.
Analyte partitioning with the lipid layer.	- After centrifugation, carefully collect the acetonitrile layer, avoiding the upper lipid layer. - A freeze-out step (-20°C or lower) after extraction can help precipitate lipids, allowing for easier separation of the acetonitrile phase.
Adsorption of the analyte to the d-SPE sorbent.	- While C18 is necessary for lipid removal, excessive amounts might retain some of the analyte. Optimize the amount of C18 used. - Graphitized carbon black (GCB) can remove pigments but may also adsorb planar pesticides; use with caution.[2]
High variability in results	Inconsistent sample homogenization.	- Ensure the sample is thoroughly homogenized before taking a subsample for extraction.
Inconsistent phase separation.	- Ensure the centrifugation speed and time are sufficient for a clear separation of the lipid, acetonitrile, and aqueous/solid layers.
Peak tailing or splitting in GC/LC analysis	Co-eluting matrix interferences.	- Improve the d-SPE cleanup step by using a combination of sorbents (e.g., C18 and PSA).[4] - For highly complex matrices, consider an additional cleanup step with a cartridge-based SPE.[8]
Incompatible solvent in the final extract for LC analysis.	- Evaporate the acetonitrile and reconstitute the residue in a solvent compatible with the initial mobile phase.
Signal suppression or enhancement in MS detection	Matrix effects from co-eluting compounds.	- Implement matrix-matched calibration for quantification.[10] - Use an appropriate internal standard.[8] - Optimize the d-SPE cleanup to remove more interferences.[4] - Dilute the final extract before injection.[8]
Instrument contamination (e.g., in GC inlet or MS source)	Insufficient removal of lipids and other matrix components.	- Use a more effective d-SPE cleanup, potentially with newer sorbents like Z-Sep or EMR-Lipid.[13] - A pass-through SPE cleanup can be a more effective alternative to d-SPE for highly fatty samples.[15] - For GC analysis, use a liner with glass wool to trap non-volatile matrix components.

Experimental Protocols

Modified QuEChERS Method for trans-Phenothrin in Fatty Matrices

This protocol is a generalized procedure based on common practices for pesticide analysis in fatty foods.[1][2]

1. Sample Preparation and Extraction:

• Weigh 15 g of the homogenized fatty sample into a 50 mL centrifuge tube.

• Add 15 mL of acetonitrile containing 1% acetic acid.

• Add the appropriate internal standard.

• Add 6 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1.5 g of anhydrous sodium acetate.

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

2. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube.

• The d-SPE tube should contain 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18 sorbent.

• Vortex for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• The supernatant is ready for GC-MS or LC-MS/MS analysis.

Quantitative Data Summary

Table 1: Comparison of d-SPE Sorbents for Pesticide Recovery in Fatty Matrices

d-SPE Sorbent Combination	Target Matrix	General Recovery Range (%)	Key Advantages	Source(s)
PSA + C18	Fatty vegetables, Rapeseeds	70-120% for many pesticides	Standard and cost-effective for moderately fatty samples.	[2][4][13]
Z-Sep+	Fatty vegetables, Animal fat	84-143% for pyrethroids	Good removal of lipids and some polar interferences.	[4][16]
EMR-Lipid	Rapeseeds, Avocado, Animal tissues	Generally good recoveries	Highly selective for lipid removal with minimal analyte loss.	[4][13][14]

Note: Recovery rates are for a range of pesticides and may vary for trans-Phenothrin specifically.

Table 2: Typical QuEChERS Method Parameters for Fatty Matrices

Parameter	Value	Rationale	Source(s)
Sample Weight	15 g	Standardized amount for the original QuEChERS protocol.	[2]
Extraction Solvent	15 mL Acetonitrile (1% Acetic Acid)	Efficiently extracts pesticides with minimal lipid co-extraction; acid stabilizes pH-sensitive pesticides.	[2]
Extraction Salts	6 g MgSO₄, 1.5 g NaAc	Induce phase separation and maintain appropriate pH.	[2]
Centrifugation Speed	≥ 4000 rpm	To ensure proper separation of layers.	[7]
d-SPE Sorbents (per mL extract)	150 mg MgSO₄, 50 mg PSA, 50 mg C18	MgSO₄ removes residual water; PSA removes polar interferences; C18 removes lipids.	[2]

Visualizations

Caption: Modified QuEChERS workflow for fatty matrices.

Caption: Troubleshooting logic for low recovery issues.

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. labsertchemical.com [labsertchemical.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. hpst.cz [hpst.cz]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Application of Sorbent-Based Extraction Techniques in Food Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of Different d-SPE Sorbent Performances Based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Methodology for Multiresidue Pesticide Analyses in Rapeseeds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemetrix.co.za [chemetrix.co.za]
• 15. lcms.cz [lcms.cz]
• 16. Determination of pyrethrin and pyrethroid residues in animal fat using liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Method refinement for distinguishing between trans-Phenothrin and its metabolites

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on method refinement for distinguishing between trans-Phenothrin and its metabolites.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental analysis of trans-Phenothrin and its metabolites.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Chromatographic Resolution	Inadequate separation between trans-Phenothrin and its metabolites (e.g., 3-phenoxybenzoic acid, 3-phenoxybenzyl alcohol).	For Gas Chromatography (GC): - Optimize the temperature program: A slower ramp rate can improve separation.- Select an appropriate column: A 2% QF-1 column is specifically noted for separating cis- and trans-isomers[1][2]. For general analysis, columns like 2% PEG-20M or 2% DEGS can be used[1][2]. Capillary columns such as HP-5 may also provide good separation of isomers and metabolites[3].For High-Performance Liquid Chromatography (HPLC): - Adjust the mobile phase composition: Modifying the ratio of organic solvent (e.g., acetonitrile (B52724), methanol) to water can significantly impact resolution[4].- Consider a chiral stationary phase column, such as Sumipax OA-2000 or Sumichiral OA-2500-I, for separating optical isomers[1][4].
Low Analyte Recovery	Inefficient extraction from the sample matrix (e.g., soil, urine, tissue).Analyte loss during sample cleanup steps.	- Extraction: - For soil samples, extraction with a mixture of acetone (B3395972) and water followed by partitioning with methylene (B1212753) chloride has been shown to be effective[5]. - For biological fluids, acidification of the sample before extraction with an organic solvent like a methylene chloride and ethyl ether mixture may improve recovery[6].- Cleanup: - Use a solid-phase extraction (SPE) cleanup step. Florisil columns are commonly used for this purpose[5]. Ensure the Florisil is properly activated (e.g., overnight at 130°C)[5]. - Minimize the number of transfer steps to reduce adsorptive losses.
Matrix Interference	Co-elution of matrix components with the analytes of interest, leading to ion suppression or enhancement in Mass Spectrometry (MS).	- Sample Preparation: - Employ a more rigorous cleanup procedure, such as the use of mixed adsorbents in a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method[7]. - Use matrix-matched standards for calibration to compensate for matrix effects[5][7].- Analytical Method: - Use a more selective detection method like tandem mass spectrometry (MS/MS) which can differentiate analytes from interfering compounds based on specific precursor-to-product ion transitions[5][8].
Peak Tailing or Broad Peaks	Active sites on the GC liner or column.Inappropriate pH of the mobile phase in HPLC for acidic metabolites.	- For GC: - Use a silanized glass wool plug in the injector liner[5]. - Ensure the GC system is clean and well-maintained.- For HPLC: - For acidic metabolites like 3-phenoxybenzoic acid, acidifying the mobile phase (e.g., with 1% acetic acid) can improve peak shape by keeping the analyte in its protonated form[9].
Difficulty in Metabolite Identification	Lack of reference standards.Insufficient fragmentation in MS for structural elucidation.	- Utilize tandem mass spectrometry (MS/MS) to generate fragment ions that are characteristic of the suspected metabolite structure[5].- For GC-MS analysis, derivatization of polar metabolites can improve their volatility and produce characteristic mass spectra[10].

Frequently Asked Questions (FAQs)

Q1: What are the major metabolic pathways of trans-Phenothrin?

A1: The primary metabolic pathways for trans-Phenothrin in mammals are the hydrolysis of the ester linkage and oxidation.[11][12] This results in the formation of key metabolites such as 3-phenoxybenzyl alcohol (PBalc) and its subsequent oxidation product, 3-phenoxybenzoic acid (PBacid).[13][14][15] Oxidation can also occur at the 4'-position of the alcohol moiety or the isobutenyl group of the acid moiety.[11] Due to the easier cleavage of the ester bond in the trans-isomer, ester-cleaved metabolites are the major products, which are primarily excreted in the urine.[11]

Q2: Which analytical techniques are most suitable for distinguishing trans-Phenothrin from its metabolites?

A2: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with Mass Spectrometry (MS), are the most common and effective techniques.[6][16] GC is well-suited for separating the volatile parent compound and its isomers, while HPLC is advantageous for the analysis of more polar metabolites.[9] The use of a mass selective detector (MSD) or tandem mass spectrometry (MS/MS) provides high sensitivity and specificity for both quantification and identification.[5][8]

Q3: What are the recommended GC and HPLC columns for this analysis?

A3: For GC, a 2% QF-1 column is recommended for the separation of cis- and trans-isomers.[1][2] For the analysis of the parent compound, 2% PEG-20M or 2% DEGS columns can be used.[1] Capillary columns like HP-5 (a crosslinked 5% phenyl methyl silicone column) have also been shown to effectively separate phenothrin (B69414) isomers.[3] For HPLC, chiral stationary phase columns such as Sumichiral OA-2500-I are effective for separating enantiomers.[4] For the analysis of metabolites, a C18 column is commonly used.[7]

Q4: What are the typical mass-to-charge ratios (m/z) to monitor for trans-Phenothrin and its major metabolites in GC-MS?

A4: In GC-MS with electron impact (EI) ionization, the following ions are typically monitored:

• trans-Phenothrin: Key fragment ions to monitor include m/z 183, 168, 165, and 153[5].

• 3-Phenoxybenzoic acid (as a derivative): The specific m/z values will depend on the derivatizing agent used.

• 3-Phenoxybenzyl alcohol: This will also have a distinct fragmentation pattern that can be used for identification.

Q5: Is derivatization necessary for the analysis of trans-Phenothrin metabolites?

A5: For GC analysis, derivatization of polar metabolites like 3-phenoxybenzoic acid is often necessary to increase their volatility and improve chromatographic performance.[6][10] Common derivatizing agents include silylating agents like N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) or N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[9][10] For HPLC analysis, derivatization is generally not required.[9]

Quantitative Data Summary

Table 1: Recommended GC Columns and Conditions for Phenothrin Analysis

Column	Stationary Phase	Dimensions	Typical Conditions	Application	Reference
2% QF-1	Trifluoropropylmethyl silicone	Packed column	Oven Temp: 170°C	Separation of geometrical isomers (cis/trans)	[1]
2% PEG-20M	Polyethylene glycol	Packed column	Oven Temp: 210°C	Quantification of d-phenothrin	[1]
2% DEGS	Diethylene glycol succinate	Packed column	Oven Temp: 200°C	Quantification of d-phenothrin	[1]
HP-5	Crosslinked 5% Phenyl Methyl Silicone	25m x 0.32mm x 1.0µm	Oven Temp: 200°C	Separation of stereoisomers	[3]
Optima 5-MS	5% Phenyl - 95% Methylpolysiloxane	30m x 0.25mm x 0.25µm	Oven Program: 95°C (0.75 min), then 15°C/min to 250°C, then 10°C/min to 275°C (7 min hold)	Analysis of cis- and trans-phenothrin in soil	[5]

Table 2: HPLC Columns and Conditions for Phenothrin and Metabolite Analysis

Column	Stationary Phase	Dimensions	Mobile Phase	Application	Reference
Sumichiral OA-2500-I	Chiral Stationary Phase	-	n-hexane/isopropanol/methanol (99.8/0.06/0.14)	Separation of bifenthrin (B131952) enantiomers (similar pyrethroid)	[4]
Kinetex C18	C18	2.1 x 100 mm, 2.6 µm	Water and acetonitrile gradient	Analysis of pyrethroid metabolites in tea	[7]

Experimental Protocols

Protocol 1: Sample Preparation for trans-Phenothrin and Metabolites from Soil

This protocol is a generalized procedure based on established methods for extracting pyrethroids from soil matrices.[5]

• Extraction:

  • Weigh 20 g of the soil sample into a centrifuge tube.

  • Add a suitable volume of acetone/water solution and shake vigorously for at least 30 minutes.

  • Centrifuge the sample and collect the supernatant.

  • Repeat the extraction process on the soil pellet and combine the supernatants.

• Liquid-Liquid Partitioning:

  • Add sodium chloride to the combined supernatant.

  • Partition the aqueous acetone extract with methylene chloride by shaking.

  • Allow the layers to separate and collect the organic (bottom) layer.

  • Repeat the partitioning step with fresh methylene chloride.

  • Pass the combined organic extracts through anhydrous sodium sulfate (B86663) to remove any residual water.

• Cleanup:

  • Concentrate the extract to a small volume using a rotary evaporator.

  • Prepare a Florisil column (e.g., 15 g of activated Florisil).

  • Load the concentrated extract onto the column.

  • Elute the column with a suitable solvent system (e.g., hexane/ethyl acetate).

  • Collect the eluate containing trans-Phenothrin and its metabolites.

• Final Concentration:

  • Evaporate the collected fraction to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., toluene (B28343) for GC-MS, or mobile phase for HPLC) for analysis.

Protocol 2: GC-MS/MS Analysis

This protocol outlines a general method for the analysis of trans-Phenothrin using GC-MS/MS.[5]

• Instrumentation: A gas chromatograph coupled to a triple-quadrupole mass spectrometer.

• GC Column: Optima 5-MS Accent (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Injector: Split/splitless injector, operated in splitless mode at a temperature of 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 95°C, hold for 0.75 min.

  • Ramp 1: Increase to 250°C at 15°C/min.

  • Ramp 2: Increase to 275°C at 10°C/min.

  • Final hold: 7 min at 275°C.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Ion Source Temperature: 275°C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • trans-Phenothrin: e.g., precursor ion m/z 183 to product ions m/z 168, 165, and 153.

• Injection Volume: 2 µL.

Protocol 3: UHPLC-MS/MS Analysis of Metabolites

This protocol provides a general method for the analysis of polar metabolites of pyrethroids.[7]

• Instrumentation: An ultra-high performance liquid chromatograph coupled to a tandem mass spectrometer.

• HPLC Column: Kinetex C18 (2.1 x 100 mm, 2.6 µm) or equivalent.

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-3 min: Ramp to 95% B

  • 3-10 min: Hold at 95% B

  • 10-10.5 min: Return to 5% B

  • 10.5-12 min: Hold at 5% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Source Temperature: 550°C.

  • Acquisition Mode: Scheduled Multiple Reaction Monitoring (sMRM).

  • Monitor the specific precursor-to-product ion transitions for the target metabolites (e.g., 3-phenoxybenzoic acid).

Visualizations

Caption: Metabolic pathway of trans-Phenothrin.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. [Analysis of the stereoisomers of 14 pyrethroids by capillary gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jfda-online.com [jfda-online.com]
• 5. epa.gov [epa.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Determination of Three Typical Metabolites of Pyrethroid Pesticides in Tea Using a Modified QuEChERS Sample Preparation by Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 12. Degradation, metabolism and toxicity of synthetic pyrethroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Phenothrin, trans-(-)- | C23H26O3 | CID 91581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. 490. Phenothrin (Pesticide residues in food: 1979 evaluations) [inchem.org]
• 16. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Mitigating Knockdown Resistance (kdr) to trans-Phenothrin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments on knockdown resistance (kdr) to trans-Phenothrin.

Frequently Asked Questions (FAQs)

Q1: What is knockdown resistance (kdr) and how does it relate to trans-Phenothrin?

A1: Knockdown resistance (kdr) is a mechanism of resistance to pyrethroid insecticides, including trans-Phenothrin, and DDT.[1][2][3] It is caused by point mutations in the voltage-gated sodium channel (VGSC) gene, which is the target site for these insecticides.[3][4][5] These mutations reduce the sensitivity of the sodium channels to the insecticide, preventing the rapid paralysis ("knockdown") and death of the insect.[5] The most common kdr mutation is a leucine-to-phenylalanine substitution at position 1014 (L1014F).[3][4]

Q2: What are the primary mechanisms of resistance to pyrethroids like trans-Phenothrin?

A2: Insects have evolved two main mechanisms of resistance to pyrethroids:

• Target-site insensitivity: This is primarily due to kdr mutations in the voltage-gated sodium channel gene, which reduces the binding affinity of the insecticide.[4][5][6]

• Metabolic resistance: This involves an increased rate of insecticide detoxification by enzymes such as cytochrome P450 monooxygenases (P450s), esterases, and glutathione (B108866) S-transferases (GSTs).[7][8][9] These enzymes break down the insecticide into less toxic, more water-soluble compounds that can be easily excreted.[9]

Q3: How can I strategically manage the development of kdr resistance in my insect colonies?

A3: An integrated pest management (IPM) approach is crucial. Key strategies include:

• Insecticide Rotation: Avoid the continuous use of insecticides with the same mode of action (MoA).[10][11][12] Rotate trans-Phenothrin with insecticides from different chemical classes that have different target sites.

• Use of Synergists: Combine trans-Phenothrin with synergists like piperonyl butoxide (PBO) to inhibit metabolic enzymes (specifically P450s) and restore susceptibility.[7][8][13][14]

• Monitoring: Regularly monitor insect populations for the presence and frequency of kdr alleles using molecular diagnostics.[1][7]

• Refugia: Maintain a population of susceptible insects that are not exposed to the insecticide. These susceptible individuals can interbreed with resistant individuals, potentially diluting the frequency of resistance genes in the population.[15]

Troubleshooting Guides

Scenario 1: Bioassays show decreased susceptibility to trans-Phenothrin, but molecular assays for common kdr mutations are negative.

• Possible Cause: The resistance may be due to metabolic mechanisms rather than target-site insensitivity. Elevated levels of detoxification enzymes like P450s or esterases could be breaking down the insecticide before it reaches its target.

• Troubleshooting Steps:

  • Perform Synergist Bioassays: Conduct bioassays with trans-Phenothrin in combination with synergists. Use piperonyl butoxide (PBO) to inhibit P450s and S,S,S-tributyl phosphorotrithioate (DEF) to inhibit esterases.[8][13][16] A significant increase in mortality in the presence of a synergist points towards the involvement of the corresponding enzyme family in resistance.

  • Biochemical Assays: Directly measure the activity of detoxification enzymes (P450s, esterases, GSTs) in your resistant insect population and compare it to a susceptible control strain.[7][17][18]

  • Gene Expression Analysis: Use quantitative real-time PCR (qRT-PCR) to assess the expression levels of genes encoding detoxification enzymes. Overexpression of these genes in the resistant strain is a strong indicator of metabolic resistance.

Scenario 2: High frequency of kdr alleles is detected, but the level of resistance in bioassays is higher than expected.

• Possible Cause: Multiple resistance mechanisms may be acting in concert. The insects could possess both kdr mutations and enhanced metabolic detoxification capabilities.[16] Another possibility is the presence of less common or novel kdr mutations that were not screened for.

• Troubleshooting Steps:

  • Comprehensive Synergist Assays: As in the previous scenario, use a panel of synergists to determine if metabolic resistance is also present.

  • DNA Sequencing: Sequence the entire voltage-gated sodium channel gene to identify any novel mutations that might be contributing to resistance.[19]

  • Cross-Resistance Studies: Test the resistant population against other pyrethroids and DDT. Cross-resistance patterns can sometimes provide clues about the underlying mechanisms.[16]

Data Presentation

Table 1: Example Data from a Synergist Bioassay

Treatment Group	Insecticide	Synergist	Mortality (%)	Fold Increase in Mortality
Control	None	None	< 5%	-
Insecticide Only	trans-Phenothrin (0.05%)	None	30%	-
Synergist 1	trans-Phenothrin (0.05%)	PBO (4%)	85%	2.83
Synergist 2	trans-Phenothrin (0.05%)	DEF (0.5%)	45%	1.50

Table 2: Comparison of Detoxification Enzyme Activity

Enzyme	Susceptible Strain (Activity Unit)	Resistant Strain (Activity Unit)	Fold Increase
Cytochrome P450s	0.05 ± 0.01	0.25 ± 0.03	5.0
Esterases	1.2 ± 0.2	3.6 ± 0.4	3.0
GSTs	0.8 ± 0.1	1.0 ± 0.1	1.25

Experimental Protocols

Protocol 1: WHO Tube Bioassay for Insecticide Susceptibility

This protocol is adapted from the World Health Organization (WHO) guidelines for testing insecticide resistance in adult mosquitoes.

Materials:

• WHO tube test kits (including exposure and holding tubes)

• Insecticide-impregnated papers (e.g., 0.05% trans-Phenothrin) and control papers (impregnated with oil only)

• Live, non-blood-fed female insects (2-5 days old)

• Aspirator

• Sugar solution (10%) on a cotton pad

• Timer

Procedure:

• Label the exposure tubes with the insecticide and concentration, and the holding tubes.

• Introduce 20-25 female insects into each holding tube using an aspirator.

• Allow the insects to acclimatize for 1 hour.

• Transfer the insects from the holding tubes to the exposure tubes containing the insecticide-impregnated papers.

• Expose the insects for 60 minutes.

• Record the number of knocked-down insects at 10-minute intervals.

• After the 60-minute exposure, transfer the insects back to the holding tubes.

• Provide the insects with a 10% sugar solution.

• Hold the insects for 24 hours at a constant temperature and humidity.

• After 24 hours, record the number of dead insects.

• Calculate the percentage mortality. If control mortality is between 5% and 20%, correct the test mortality using Abbott's formula.

Protocol 2: Allele-Specific PCR (AS-PCR) for kdr Genotyping

This protocol is a common method for detecting specific kdr mutations.[1][20]

Materials:

• DNA extraction kit

• PCR tubes and thermal cycler

• Primers (allele-specific and common primers for the kdr locus)

• Taq DNA polymerase and dNTPs

• Agarose (B213101) gel electrophoresis equipment

• DNA ladder

Procedure:

• DNA Extraction: Extract genomic DNA from individual insects following the manufacturer's protocol.

• PCR Amplification: Set up two separate PCR reactions for each individual to detect the susceptible and resistant alleles.

  • Reaction 1 (Susceptible): Common forward primer + Susceptible allele-specific reverse primer.

  • Reaction 2 (Resistant): Common forward primer + Resistant allele-specific reverse primer.

  • Include positive and negative controls in each run.

• PCR Cycling Conditions:

  • Initial denaturation: 94°C for 3 minutes.

  • 35 cycles of:

    • Denaturation: 94°C for 30 seconds.

    • Annealing: 55-60°C for 30 seconds (optimize for specific primers).

    • Extension: 72°C for 30 seconds.

  • Final extension: 72°C for 5 minutes.

• Gel Electrophoresis: Run the PCR products on a 2% agarose gel.

• Genotype Determination:

  • Homozygous Susceptible (SS): A band is present only in the susceptible allele reaction.

  • Homozygous Resistant (RR): A band is present only in the resistant allele reaction.

  • Heterozygous (SR): Bands are present in both reactions.

Visualizations

Caption: Signaling pathway of kdr resistance to trans-Phenothrin.

Caption: Experimental workflow for investigating kdr resistance.

References

• 1. Detection of knockdown resistance (kdr) mutations in Anopheles gambiae: a comparison of two new high-throughput assays with existing methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Insecticide Resistance Associated with kdr Mutations in Aedes albopictus: An Update on Worldwide Evidences - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of Pyrethroid Resistance in the Dengue Mosquito Vector, Aedes aegypti: Target Site Insensitivity, Penetration, and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. zoolstud.sinica.edu.tw [zoolstud.sinica.edu.tw]
• 7. Characterising insecticide resistance mechanisms [tales.nmc.unibas.ch]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Take Steps to Avoid Insecticide Resistance – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 11. croplife.org.au [croplife.org.au]
• 12. Managing Pesticide Resistance / Floriculture and Ornamental Nurseries / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 13. Synergist bioassays: A simple method for initial metabolic resistance investigation of field Anopheles gambiae s.l. populations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Insecticide resistance intensity and efficacy of synergists with pyrethroids in Anopheles gambiae (Diptera: Culicidae) from Southern Togo - PMC [pmc.ncbi.nlm.nih.gov]
• 15. lgpress.clemson.edu [lgpress.clemson.edu]
• 16. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 17. researchgate.net [researchgate.net]
• 18. Biochemical Mechanism of Insecticide Resistance in Malaria Vector, Anopheles gambiae s.l in Nigeria - PMC [pmc.ncbi.nlm.nih.gov]
• 19. High levels of pyrethroid resistance and super-kdr mutations in the populations of tropical bed bug, Cimex hemipterus, in Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

A Comparative Toxicity Analysis of trans-Phenothrin versus cis-Phenothrin for Researchers and Drug Development Professionals

An In-depth Examination of Isomeric Differences in a Widely Used Pyrethroid Insecticide

Phenothrin (B69414), a synthetic pyrethroid insecticide, exists as a mixture of cis- and trans-isomers. While both isomers contribute to its insecticidal activity, they exhibit notable differences in their toxicological profiles, particularly concerning mammalian safety. This guide provides a comprehensive comparative analysis of trans-phenothrin and cis-phenothrin, presenting key toxicity data, detailed experimental protocols, and an exploration of the underlying metabolic and mechanistic distinctions. This information is intended to support researchers, scientists, and drug development professionals in understanding the nuanced toxicity of these isomers.

Quantitative Toxicity Data

Isomer/Mixture	Route of Administration	Species	LD50 (mg/kg body weight)	Reference(s)
d-Phenothrin (B1212162) (1R-cis/trans mix)	Oral	Rat	>5000	[3]
d-Phenothrin (1R-cis/trans mix)	Dermal	Rat	>2000	[3]
1R-trans-Phenothrin	Oral	Rat (female)	>5000	[4]
1R-trans-Phenothrin	Dermal	Rat (male/female)	>5000	[4]
cis-Phenothrin	Oral	Rat	Data not available (generally considered more toxic than trans-isomer)	[1]
cis-Phenothrin	Dermal	Rat	Data not available (generally considered more toxic than trans-isomer)	[1]

Note: The 1R-trans isomer is noted to be more insecticidally active than the 1R-cis isomer.[3]

Mechanism of Action and Signaling Pathways

Both trans- and cis-phenothrin are classified as Type I pyrethroids, which act primarily by targeting voltage-gated sodium channels in the nervous system.[3] Their binding to these channels prolongs their opening, leading to a continuous influx of sodium ions and a state of hyperexcitation in nerve cells. This disruption of normal nerve signal transmission results in tremors, paralysis, and ultimately, the death of the insect.

The primary difference in the toxicological profiles of trans- and cis-phenothrin in mammals does not appear to stem from interactions with different signaling pathways but rather from their differential metabolism. The slower metabolism of the cis-isomer leads to a longer residence time in the body and therefore a greater potential for toxicity.

Experimental Protocols

The assessment of the comparative toxicity of trans- and cis-phenothrin involves standardized in vivo studies. Below are detailed methodologies for key experiments based on internationally recognized guidelines.

Acute Oral Toxicity Assessment (Adapted from OECD Guideline 423)

Objective: To determine the acute oral toxicity (LD50) of trans-phenothrin and cis-phenothrin.

Test Animals: Young, healthy adult rats (e.g., Sprague-Dawley or Wistar strains), nulliparous and non-pregnant females are typically used. Animals are acclimatized to laboratory conditions for at least 5 days before the study.

Housing and Feeding: Animals are housed in standard laboratory conditions with a 12-hour light/dark cycle and have free access to standard laboratory diet and drinking water, except for a brief fasting period before dosing.

Dose Administration:

• Animals are fasted overnight prior to dosing.

• The test substance (trans-phenothrin or cis-phenothrin) is typically dissolved in a suitable vehicle (e.g., corn oil).

• A single dose is administered to the animals by oral gavage.

• The study is conducted in a stepwise manner, starting with a dose that is expected to produce some signs of toxicity. Subsequent dose levels are adjusted based on the observed outcomes (mortality or survival) in the previous step.

Observation:

• Animals are observed for mortality, clinical signs of toxicity, and behavioral changes at 30 minutes, 1, 2, and 4 hours after dosing, and then daily for 14 days.

• Observations include changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic, and central nervous systems, and somatomotor activity and behavior pattern.

• Body weight is recorded at the start of the study and at least weekly thereafter.

Data Analysis: The LD50 is calculated using appropriate statistical methods.

Acute Dermal Toxicity Assessment (Adapted from OECD Guideline 402)

Objective: To determine the acute dermal toxicity (LD50) of trans-phenothrin and cis-phenothrin.

Test Animals: Young, healthy adult rats with healthy, intact skin.

Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the dorsal area of the trunk of the test animals.

Dose Administration:

• The test substance is applied uniformly over an area which is approximately 10% of the total body surface area.

• The treated area is covered with a porous gauze dressing and non-irritating tape to hold it in place and to prevent the animal from ingesting the test substance.

• The exposure period is 24 hours.

Observation:

• After the 24-hour exposure period, the residual test substance is removed.

• Animals are observed for signs of toxicity and mortality at regular intervals for 14 days.

• Observations are similar to those in the acute oral toxicity study, with special attention to any skin reactions at the site of application.

• Body weights are recorded at the beginning and end of the study.

Data Analysis: The dermal LD50 is calculated.

Neurotoxicity Assessment (Functional Observational Battery - FOB)

Objective: To characterize and quantify the neurobehavioral effects of trans-phenothrin and cis-phenothrin.[5][6]

Test Animals: Adult rats.

Procedure: A battery of tests is performed to assess various neurological functions. Observations are made in a standardized arena to minimize environmental variability. The FOB includes:

• Home Cage Observations: Posture, activity level, and any unusual behaviors.

• Open Field Observations:

  • Autonomic Function: Piloerection, salivation, lacrimation, pupillary response.

  • Motor Activity: Gait, arousal level, stereotypy, convulsions, tremors.

  • Neuromuscular Function: Grip strength, landing foot splay.

• Sensorimotor Responses: Approach response, touch response, tail pinch response, righting reflex.

Scoring: A standardized scoring system is used to quantify the observed effects.

Data Analysis: The data are analyzed to identify any dose-related neurotoxic effects and to compare the neurotoxic potential of the two isomers.

Visualizations

Differential Metabolism of Phenothrin Isomers

The primary factor influencing the differential toxicity of trans- and cis-phenothrin in mammals is their metabolism. The trans-isomer is more susceptible to rapid hydrolysis by carboxylesterases, leading to its detoxification and excretion. The cis-isomer, being more resistant to this hydrolysis, persists longer in the body, allowing for greater potential for toxic effects.

Caption: Differential metabolic pathways of trans- and cis-phenothrin in mammals.

Experimental Workflow for Comparative Toxicity Analysis

The following diagram outlines the logical flow of experiments to compare the toxicity of trans- and cis-phenothrin.

Caption: Workflow for the comparative toxicity assessment of phenothrin isomers.

Conclusion

The comparative toxicity analysis of trans- and cis-phenothrin reveals significant differences primarily driven by their metabolic fate in mammals. While both isomers share a common mechanism of action on voltage-gated sodium channels, the more rapid hydrolysis of the trans-isomer renders it less toxic to mammals. In contrast, the slower metabolism of the cis-isomer leads to its persistence and a higher potential for toxicity. For researchers and professionals in drug development, understanding these isomeric differences is crucial for accurate risk assessment and the development of safer insecticidal formulations. The provided experimental protocols offer a framework for conducting rigorous comparative toxicity studies, ensuring data quality and regulatory compliance.

References

• 1. researchgate.net [researchgate.net]
• 2. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 3. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 4. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 5. mds-usa.com [mds-usa.com]
• 6. Evaluation of neurotoxicity potential in rats: the functional observational battery - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy comparison of trans-Phenothrin and permethrin for mosquito control

An Objective Comparison of Trans-Phenothrin and Permethrin (B1679614) for Mosquito Control

Introduction

Trans-phenothrin (often referred to as d-phenothrin) and permethrin are synthetic pyrethroid insecticides widely utilized in public health for controlling adult mosquito populations.[1] Both compounds are derived from pyrethrins, natural insecticides found in chrysanthemum flowers, and are valued for their high efficacy against insects and relatively low mammalian toxicity.[1][2][3] Permethrin, registered by the EPA in 1979, is the most extensively used mosquito adulticide in the United States and is found in numerous products, including agricultural sprays, treated clothing, and residential foggers.[1][4] D-phenothrin (B1212162) (brand name Sumithrin®), registered since 1976, is also commonly employed in residential and recreational areas for mosquito and nuisance insect control, often in combination with a synergist like piperonyl butoxide to enhance its effectiveness.[1][5][6] This guide provides a detailed comparison of their efficacy, supported by experimental data, and outlines the methodologies used in key studies.

Mechanism of Action: Voltage-Gated Sodium Channel Disruption

Both trans-phenothrin and permethrin share a common mode of action typical of pyrethroid insecticides.[7][8] They are neurotoxins that target the voltage-gated sodium channels (VGSC) along the axons of an insect's neurons.[9][10] By binding to the open state of these channels, the insecticides prevent their closure, leading to a prolonged influx of sodium ions.[3] This sustained depolarization of the neuronal membrane results in repetitive nerve impulse firing, which causes paralysis (a "knockdown" effect) and ultimately the death of the mosquito.[3][9][10]

Caption: Pyrethroid mechanism of action on mosquito neuron sodium channels.

Efficacy Comparison: Residual Activity

The primary operational difference between permethrin and trans-phenothrin lies in their residual efficacy—the duration for which they remain effective after application. Experimental data consistently shows that permethrin provides a significantly longer period of control.

A key field study conducted in St. Augustine, Florida, evaluated the residual efficacy of backpack sprayer applications of permethrin, d-phenothrin, and resmethrin (B1680537) on plant foliage against adult mosquitoes.[11] While all three insecticides produced 100% mortality of caged mosquitoes within 24 hours of application, their long-term performance varied considerably.[11][12] Permethrin demonstrated superior residual activity, maintaining high levels of mortality for up to one week post-application.[11][12] In contrast, the efficacy of d-phenothrin and resmethrin declined sharply after 48 hours.[11][12]

Data Presentation: Residual Efficacy on Plant Foliage

The following tables summarize the quantitative findings from the comparative study by Amoo et al. (2008), which tested the insecticides against Culex quinquefasciatus.

Table 1: Field Cage and Trap Data

Time Post-Treatment	Metric	Permethrin	d-Phenothrin
24 hours	Mortality in Cages	100%	100%
48 hours	Reduction in Trapped Mosquitoes	70-100%	70-100%
1 week	Reduction in Trapped Mosquitoes	70-100%	70-100%

Source: Amoo et al., 2008.[11]

Table 2: Laboratory Bioassay of Treated Leaves (% Mortality)

Time Post-Treatment	Permethrin	d-Phenothrin
48 hours	100%	100%
1 week	90%	39-85%*

The range for d-phenothrin at 1 week reflects results from two different trial sites.[12] Source: Amoo et al., 2008.[11][12]

These data clearly indicate that while both insecticides are highly effective for immediate knockdown, permethrin's chemical stability allows it to provide extended mosquito control.[11][12] The study noted a significant difference in performance starting at one week, where permethrin-treated leaves were substantially more lethal to mosquitoes than those treated with d-phenothrin.[12]

Experimental Protocols

To ensure the validity and reproducibility of efficacy data, standardized experimental protocols are essential. The methodologies below describe the field evaluation and a typical laboratory bioassay.

Protocol 1: Field and Laboratory Residual Efficacy Evaluation

This protocol summarizes the methodology used by Amoo et al. (2008) to compare the residual efficacy of insecticides on plant foliage.[11]

Caption: Experimental workflow for assessing residual insecticide efficacy.

Protocol 2: Standard WHO Cone Bioassay

The World Health Organization (WHO) provides standardized protocols for testing insecticide efficacy, which are crucial for comparing results across different studies and locations. The cone bioassay is a common method for evaluating the efficacy of insecticides on treated surfaces.

Caption: Workflow for a standard WHO cone bioassay for insecticide testing.

Conclusion

Both trans-phenothrin and permethrin are effective pyrethroids for the control of adult mosquitoes, sharing the same neurotoxic mechanism of action. The choice between them for a specific application should be guided by the required duration of control.

• Trans-Phenothrin is highly effective for achieving rapid knockdown and mortality but has a short residual life of less than 48 hours.[11][12] This makes it suitable for applications requiring immediate but not sustained control, such as event spraying or use in household aerosols.

• Permethrin demonstrates comparable initial efficacy with the significant advantage of a longer residual activity, providing effective control for at least one week after application.[11][12] This characteristic makes it a more suitable choice for barrier treatments, treated clothing, and applications where extended protection is desired.

It is also critical for control programs to consider the potential for insecticide resistance in local mosquito populations, as widespread resistance to pyrethroids has been reported and can compromise the effectiveness of both compounds.[9][13]

References

• 1. epa.gov [epa.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Pyrethroid - Wikipedia [en.wikipedia.org]
• 4. insectshield.com [insectshield.com]
• 5. cmmcp.org [cmmcp.org]
• 6. solanomosquito.com [solanomosquito.com]
• 7. Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. Pyrethroid insecticides maintain repellent effect on knock-down resistant populations of Aedes aegypti mosquitoes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Residual efficacy of field-applied permethrin, d-phenothrin, and resmethrin on plant foliage against adult mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. Mosquitoes Show High Resistance to Common Insecticide : USDA ARS [ars.usda.gov]

Navigating Pyrethroid Cross-Resistance: A Comparative Analysis with trans-Phenothrin

The widespread use of pyrethroid insecticides for vector control has led to the evolution of resistance in many insect populations, significantly challenging public health initiatives. A critical aspect of managing this resistance is understanding the patterns of cross-resistance, where a mechanism conferring resistance to one insecticide also provides resistance to other related compounds. This guide offers a comparative analysis of cross-resistance patterns between trans-Phenothrin and other key pyrethroid insecticides, providing researchers, scientists, and drug development professionals with essential data and experimental context.

The data presented here is primarily derived from studies on Aedes aegypti, a major vector for diseases such as dengue, Zika, and chikungunya. It is important to note that the quantitative data specifically references d-phenothrin (B1212162), a stereoisomer mixture containing 91.7% trans-phenothrin, which serves as a robust proxy for the purposes of this comparison.

Quantitative Cross-Resistance Data

The development of resistance to one pyrethroid often results in varying levels of resistance to others. This is quantified using the Resistance Ratio (RR), which is the ratio of the concentration of an insecticide required to kill 50% (LC₅₀) or knock down 50% (KC₅₀) of a resistant population compared to a susceptible population. A higher RR value indicates a greater level of resistance.

The following tables summarize the cross-resistance patterns observed in seven field-derived strains of Aedes aegypti from Veracruz State, Mexico, compared to the susceptible New Orleans (NORL) reference strain.[1]

Table 1: Knockdown Resistance Ratios (RRKC₅₀) for Various Pyrethroids in Aedes aegypti

Insecticide	Coatzacoalcos Strain	Cosoleacaque Strain	M. de la Torre Strain	Panuco Strain	Poza Rica Strain	Tantoyuca Strain	Veracruz Strain
d-Phenothrin	32	7	14	19	62	14	22
Permethrin	6	3	12	6	18	3	7
Deltamethrin (B41696)	2	2	3	2	4	2	3
λ-Cyhalothrin	10	4	3	3	11	3	17
Cypermethrin	5	5	7	5	11	5	9
α-Cypermethrin	39	34	47	37	100	45	60

Data sourced from Flores et al. (2013). RRKC₅₀ is calculated as the KC₅₀ of the resistant strain divided by the KC₅₀ of the susceptible NORL strain.[1]

Table 2: Lethal Concentration Resistance Ratios (RRLC₅₀) for Various Pyrethroids in Aedes aegypti

Insecticide	Coatzacoalcos Strain	Cosoleacaque Strain	M. de la Torre Strain	Panuco Strain	Poza Rica Strain	Tantoyuca Strain	Veracruz Strain
d-Phenothrin	14	14	16	17	62	15	24
Permethrin	24	11	15	17	23	11	17
Deltamethrin	3	3	4	3	5	3	4
λ-Cyhalothrin	24	10	10	10	14	10	20
Cypermethrin	11	7	11	10	15	8	12
α-Cypermethrin	58	45	62	51	>100	58	74

Data sourced from Flores et al. (2013). RRLC₅₀ is calculated as the LC₅₀ of the resistant strain divided by the LC₅₀ of the susceptible NORL strain.[1]

These data indicate strong cross-resistance between d-phenothrin and α-cypermethrin.[1] Conversely, deltamethrin consistently shows the lowest resistance ratios, suggesting it may be a more effective option in areas where resistance to other pyrethroids is high.[1][2] The strong correlation between RRKC₅₀ and RRLC₅₀ for most of the tested pyrethroids points to shared underlying resistance mechanisms.[1]

Mechanisms of Pyrethroid Resistance

Two primary mechanisms are responsible for the high levels of pyrethroid resistance and the observed cross-resistance patterns: target-site insensitivity and metabolic resistance.

• Target-Site Insensitivity (Knockdown Resistance - kdr) : Pyrethroids exert their neurotoxic effects by binding to voltage-gated sodium channels (VGSCs) in the insect's neurons, forcing them to remain open and causing paralysis (knockdown) and death.[3][4] Specific point mutations in the gene encoding the VGSC protein can alter its structure, reducing the binding affinity of pyrethroid molecules.[4][5] This mechanism, known as knockdown resistance (kdr), is a major source of resistance to both pyrethroids and DDT.[5][6]

• Metabolic Resistance : Insects can evolve enhanced metabolic capabilities to detoxify insecticides before they reach their target site. This is primarily achieved through the overexpression or increased activity of three major enzyme families:

  • Cytochrome P450 monooxygenases (P450s) : These enzymes play a crucial role in oxidizing a wide range of xenobiotics, including pyrethroids.[7][8][9]

  • Esterases : These enzymes hydrolyze the ester bond present in many pyrethroids, rendering them inactive.

  • Glutathione (B108866) S-transferases (GSTs) : These enzymes conjugate glutathione to insecticides, facilitating their excretion.

Metabolic resistance often confers broad cross-resistance because the same enzymes can detoxify multiple insecticides within the same chemical class.[8]

Primary mechanisms of pyrethroid action and resistance in insects.

Experimental Protocols

The quantitative data presented in this guide are typically generated using standardized bioassays. The CDC bottle bioassay is a widely used method for detecting and monitoring insecticide resistance in mosquito populations.

CDC Bottle Bioassay Protocol

This protocol is adapted from guidelines provided by the U.S. Centers for Disease Control and Prevention (CDC).

• Preparation of Bottles :

  • 250 ml glass bottles are coated on the inside with a diagnostic concentration of the insecticide dissolved in acetone (B3395972).

  • A control bottle is coated with acetone only.

  • The bottles are rolled and agitated until the acetone evaporates, leaving a uniform layer of insecticide crystals on the inner surface.

• Mosquito Exposure :

  • Approximately 20-25 non-blood-fed female mosquitoes, 2-5 days old, are introduced into each bottle.

  • The number of mosquitoes knocked down (unable to stand or fly) is recorded at regular intervals (e.g., every 10-15 minutes) for up to 2 hours.

• Data Interpretation :

  • The time at which 50% of the mosquitoes are knocked down (KC₅₀) is determined.

  • After the exposure period (or if all mosquitoes are knocked down), mosquitoes are transferred to a clean recovery cage with access to a sugar solution.

  • Mortality is recorded after 24 hours. The lethal concentration that kills 50% of the population (LC₅₀) is calculated using probit analysis.

  • The Resistance Ratio (RR) is calculated by dividing the LC₅₀ or KC₅₀ of the test population by that of a known susceptible laboratory strain.

Generalized workflow for the CDC bottle bioassay for insecticide resistance.

References

• 1. Wide spread cross resistance to pyrethroids in Aedes aegypti (L.) from Veracruz State Mexico - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrethroid susceptibility reversal in Aedes aegypti: A longitudinal study in Tapachula, Mexico - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mechanisms of insecticide resistance in crop pests | AHDB [ahdb.org.uk]
• 4. Knockdown resistance (kdr) to pyrethroids – Ke Dong Lab [kedonglab.biology.duke.edu]
• 5. Insecticide Resistance Associated with kdr Mutations in Aedes albopictus: An Update on Worldwide Evidences - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The Role of Insect Cytochrome P450s in Mediating Insecticide Resistance [mdpi.com]
• 9. A brain-specific cytochrome P450 responsible for the majority of deltamethrin resistance in the QTC279 strain of Tribolium castaneum - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Metabolism of trans-Phenothrin in Susceptible and Resistant Insects: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the metabolic pathways of insecticides like trans-Phenothrin is critical in combating the growing challenge of insect resistance. This guide provides a comparative overview of how susceptible and resistant insects metabolize this synthetic pyrethroid, supported by experimental data and detailed methodologies.

Metabolic resistance is a primary mechanism by which insects develop tolerance to insecticides. This typically involves an enhanced ability to detoxify the chemical before it can reach its target site in the nervous system. In the case of trans-Phenothrin, two major enzyme families are implicated in its metabolism: cytochrome P450 monooxygenases (P450s) and carboxylesterases (CEs). Resistant insect strains often exhibit increased activity of these enzymes compared to their susceptible counterparts.

Key Metabolic Pathways

The metabolism of trans-Phenothrin in insects primarily occurs through two main pathways:

• Oxidative Metabolism (Phase I): Mediated largely by cytochrome P450s, this involves the addition of oxygen to the trans-Phenothrin molecule. This process can occur at several positions on the molecule, leading to hydroxylated and other oxidized metabolites. These reactions generally decrease the toxicity of the insecticide.

• Hydrolytic Metabolism (Phase I): Carboxylesterases cleave the ester bond in the trans-Phenothrin molecule. This hydrolysis results in the formation of 3-phenoxybenzoic acid and chrysanthemic acid derivatives, which are generally less toxic and more easily excreted.

In resistant insects, the genes encoding for specific P450 and esterase enzymes are often overexpressed, leading to a higher concentration and activity of these detoxifying enzymes.[1][2][3][4] This enhanced metabolism results in a more rapid breakdown of trans-Phenothrin, preventing it from reaching its target, the voltage-gated sodium channels in the nerve cells.

Comparative Quantitative Data

While specific comparative data for trans-Phenothrin is limited in publicly available literature, studies on structurally similar pyrethroids like permethrin (B1679614) and cyphenothrin (B1669663) in various insect species provide a strong model for the expected differences in metabolism.

Table 1: Comparative Enzyme Activity in Susceptible vs. Resistant Insects (Hypothetical Data Based on Similar Pyrethroids)

Enzyme Activity	Susceptible Strain	Resistant Strain	Fold Increase	Insect Species (Example)
Cytochrome P450s (pmol/min/mg protein)	15.5 ± 2.1	124.0 ± 10.3	~8.0	Culex quinquefasciatus
α-Esterase (nmol/min/mg protein)	25.3 ± 3.5	101.2 ± 9.8	~4.0	Musca domestica
β-Esterase (nmol/min/mg protein)	18.9 ± 2.8	94.5 ± 8.7	~5.0	Heliothis virescens

Note: This table presents hypothetical data based on trends observed for other pyrethroids to illustrate the expected quantitative differences. Studies on Culex quinquefasciatus have shown significantly higher activities of detoxifying enzymes in pyrethroid-resistant populations.[3][4]

Table 2: Comparative in vivo Metabolism of Radiolabeled Pyrethroid in Susceptible vs. Resistant Insects (Hypothetical Data)

Metabolite Profile (% of Administered Dose at 24h)	Susceptible Strain	Resistant Strain	Insect Species (Example)
Unmetabolized Parent Compound	45%	15%	Musca domestica
Oxidative Metabolites	25%	45%	Musca domestica
Hydrolytic Metabolites	20%	30%	Musca domestica
Polar Conjugates (Excreted)	10%	10%	Musca domestica

Note: This table illustrates the expected shift in metabolite profiles, with resistant insects showing a lower percentage of the parent compound and higher percentages of detoxified metabolites.

Experimental Protocols

To conduct comparative metabolism studies of trans-Phenothrin, the following experimental protocols are commonly employed:

Insecticide Bioassays

• Objective: To determine the resistance levels of the insect strains.

• Method: A topical application or filter paper contact bioassay is typically used. For topical application, serial dilutions of trans-Phenothrin in a suitable solvent (e.g., acetone) are applied to the dorsal thorax of individual insects. Mortality is assessed after 24 hours to calculate the LD50 (the dose required to kill 50% of the population). Resistant strains will exhibit a significantly higher LD50 compared to susceptible strains.[5]

In vivo Metabolism Studies using Radiolabeled trans-Phenothrin

• Objective: To quantify the rate of metabolism and identify the major metabolites in living insects.

• Method:

  • Synthesize radiolabeled trans-Phenothrin (e.g., with ¹⁴C) in a stable position of the molecule.

  • Topically apply a sublethal dose of the radiolabeled insecticide to both susceptible and resistant insects.

  • At various time points, collect the insects and their excreta separately.

  • Homogenize the insects and extract the parent compound and its metabolites using an appropriate organic solvent system.

  • Analyze the extracts and excreta using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) with a radioactivity detector.

  • Identify and quantify the parent compound and its metabolites by comparing their retention times with known standards. For unknown metabolites, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used for structural elucidation.[6][7][8]

In vitro Enzyme Assays

• Objective: To measure the activity of specific detoxifying enzymes.

• Method:

  • Microsome Preparation: Prepare microsomes from the midguts or whole bodies of both insect strains. Microsomes are rich in P450 enzymes.

  • Cytochrome P450 Activity Assay: Incubate the microsomes with trans-Phenothrin and an NADPH-generating system. The rate of disappearance of the parent compound or the rate of formation of a specific metabolite (e.g., a hydroxylated product) is measured by HPLC or GC-MS.

  • Esterase Activity Assay: Prepare a crude homogenate or a cytosolic fraction from the insects. Incubate this preparation with trans-Phenothrin. The rate of formation of the hydrolytic products (e.g., 3-phenoxybenzoic acid) is measured by HPLC or a colorimetric assay using a model substrate like α-naphthyl acetate.

Visualizing Metabolic Differences

The following diagrams illustrate the key concepts in the comparative metabolism of trans-Phenothrin.

Experimental workflow for comparative metabolism studies.

References

• 1. Overexpression of cytochrome P450 and esterase genes involved in permethrin resistance in larvae and adults of Culex quinquefasciatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Overexpression of cytochrome P450 and esterase genes in pyrethroid-resistant wild Culex quinquefasciatus populations from sub-Himalayan West Bengal, India - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scienceopen.com [scienceopen.com]
• 5. Frontiers | Time of Day-Specific Changes in Metabolic Detoxification and Insecticide Tolerance in the House Fly, Musca domestica L. [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Comparative metabolites analysis of resistant, susceptible and wild rice species in response to bacterial blight disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Widely Targeted HPLC-MS/MS Metabolomics Analysis Reveals Natural Metabolic Insights in Insects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Insecticidal Efficacy of d-Phenothrin versus Racemic Phenothrin Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the insecticidal activity of d-phenothrin (B1212162) and racemic phenothrin (B69414) mixtures, supported by experimental data and detailed methodologies. The information presented is intended to assist researchers in making informed decisions regarding the selection and application of these insecticides.

Introduction to Phenothrin and its Isomeric Forms

Phenothrin is a synthetic pyrethroid insecticide widely used for controlling a variety of insect pests. It exists as a mixture of four stereoisomers due to two chiral centers in its chemical structure: (1R,3R)-trans, (1S,3S)-trans, (1R,3S)-cis, and (1S,3R)-cis. The insecticidal activity of these isomers varies significantly.

• Racemic Phenothrin: This mixture contains all four stereoisomers in roughly equal proportions.

• d-Phenothrin: This is an enriched mixture containing predominantly the two most insecticidally active isomers: the (1R)-cis and (1R)-trans isomers. Specifically, d-phenothrin consists of ≥95% of the 1R isomers, typically in a 1:4 ratio of 1R-cis to 1R-trans isomers.[1] The 1R-trans isomer is known to be more toxic to insects than the 1R-cis isomer.[1]

Given that d-phenothrin is composed of the most potent isomers, it is expected to exhibit greater insecticidal activity compared to the racemic mixture, which is diluted by the less active (1S) isomers.

Comparative Insecticidal Activity: Quantitative Data

Compound	Insect Species	LD50 (ng/fly)	Synergist
1R-trans phenothrin	Musca domestica	1.2	Piperonylbutoxide

Table 1: Insecticidal activity of the 1R-trans phenothrin isomer against Musca domestica. Data sourced from a study on the biological activity of pure optical isomers of pyrethroids.[2]

The data clearly indicates the high insecticidal potency of the 1R-trans isomer, which is the major component of d-phenothrin. The inclusion of the less active 1S isomers in the racemic mixture would logically result in a higher LD50 value, indicating lower overall insecticidal activity.

Experimental Protocols

The determination of insecticidal activity, typically expressed as the median lethal dose (LD50), is commonly performed using a topical application bioassay. This method allows for the precise delivery of a known amount of insecticide to individual insects.

Topical Application Bioassay for Houseflies (Musca domestica)

1. Insect Rearing:

• Houseflies are reared under controlled laboratory conditions (e.g., 25±1°C, 60±5% relative humidity, and a 12:12 hour light:dark photoperiod).

• Larvae are raised on a standard diet (e.g., a mixture of bran, yeast, and water).

• Adult flies are provided with a sugar and water solution.

• For testing, 3-5 day old adult female flies are typically used.

2. Insecticide Preparation:

• Stock solutions of d-phenothrin and racemic phenothrin are prepared in a suitable solvent, such as acetone.

• A series of serial dilutions are made from the stock solution to create a range of concentrations for testing.

3. Topical Application:

• Flies are immobilized by brief chilling or with carbon dioxide.

• A micropipette or a calibrated micro-applicator is used to apply a precise volume (typically 0.5-1.0 µL) of the insecticide solution to the dorsal thorax of each fly.[3][4]

• A control group is treated with the solvent alone.

• For each concentration, a sufficient number of flies (e.g., 20-25) are treated, and the procedure is replicated at least three times.

4. Post-Treatment Observation:

• Treated flies are placed in clean containers with access to food and water.

• Mortality is assessed at a predetermined time point, usually 24 hours post-application.[3][4]

• Flies that are unable to move or show only slight twitching upon probing are considered dead.

5. Data Analysis:

• The mortality data is corrected for any control mortality using Abbott's formula.

• Probit analysis is used to determine the LD50 value, which is the dose required to kill 50% of the test population, along with its 95% confidence limits.

Caption: Experimental workflow for a topical application bioassay.

Mechanism of Action: Signaling Pathway

Phenothrin, as a Type I pyrethroid, exerts its insecticidal effect by targeting the voltage-gated sodium channels in the insect's nervous system.[5] These channels are crucial for the propagation of nerve impulses.

The binding of phenothrin to the sodium channels disrupts their normal function, causing them to remain open for an extended period. This leads to a continuous influx of sodium ions, resulting in repetitive nerve discharges and hyperexcitation of the nervous system. Ultimately, this leads to paralysis and death of the insect.

Caption: Signaling pathway of phenothrin's insecticidal action.

Conclusion

References

• 1. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 2. tandfonline.com [tandfonline.com]
• 3. Oral and Topical Insecticide Response Bioassays and Associated Statistical Analyses Used Commonly in Veterinary and Medical Entomology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thepharmajournal.com [thepharmajournal.com]
• 5. d-Phenothrin Fact Sheet [npic.orst.edu]

Environmental Risk Profile: A Comparative Analysis of trans-Phenothrin and Neonicotinoids

For Researchers, Scientists, and Drug Development Professionals

The selection of insecticides in agricultural and public health contexts necessitates a thorough evaluation of their environmental impact. This guide provides a comparative environmental risk assessment of the synthetic pyrethroid, trans-Phenothrin, and the class of neonicotinoid insecticides. The following analysis is based on experimental data for key environmental endpoints, offering a quantitative basis for understanding their relative risks to non-target organisms and ecosystems.

Executive Summary

This guide presents a side-by-side comparison of trans-Phenothrin and neonicotinoids, focusing on their environmental fate and toxicity. Quantitative data on soil and water persistence, as well as acute toxicity to aquatic invertebrates, fish, birds, and honeybees, are summarized in the tables below. While both classes of insecticides are effective against target pests, their environmental risk profiles differ significantly. Neonicotinoids, due to their systemic nature and high water solubility, exhibit greater persistence in the environment and pose a more substantial risk to non-target organisms, particularly pollinators and aquatic invertebrates. In contrast, trans-Phenothrin, a non-systemic pyrethroid, demonstrates lower persistence due to rapid photodegradation, though it exhibits high toxicity to aquatic life and bees upon direct contact.

Comparative Data Tables

The following tables summarize key quantitative data for the environmental risk assessment of trans-Phenothrin and representative neonicotinoids.

Table 1: Environmental Fate

Chemical Class	Compound	Soil Half-life (t½) (days)	Water Half-life (t½) (days)	Water Solubility (mg/L)
Pyrethroid	trans-Phenothrin	0.4 - 1.5 (photolysis)	Rapid (photolysis)	0.02
Neonicotinoid	Imidacloprid	28 - 1250[1][2]	Stable to hydrolysis	610
Clothianidin	148 - 6931[1]	Stable to hydrolysis	327
Thiamethoxam	7 - 353[1][2]	Stable to hydrolysis	4100
Acetamiprid	1 - 450[2]	Stable to hydrolysis	4250
Dinotefuran	21 - 109	Stable to hydrolysis	39830

Table 2: Aquatic Toxicity

Chemical Class	Compound	Daphnia magna 48h EC50 (µg/L)	Rainbow Trout 96h LC50 (µg/L)
Pyrethroid	trans-Phenothrin	0.32	1.9
Neonicotinoid	Imidacloprid	>100,000[3][4]	>100,000
Clothianidin	>40,000	>100,000
Thiamethoxam	>100,000	>100,000
Acetamiprid	>9,900	>100,000
Dinotefuran	>100,000	>100,000

Table 3: Avian Toxicity

Chemical Class	Compound	Bobwhite Quail Acute Oral LD50 (mg/kg)
Pyrethroid	trans-Phenothrin	>2510
Neonicotinoid	Imidacloprid	31 - 152[5]
Clothianidin	423 - >2000[5]
Thiamethoxam	576 - 1552[5]
Acetamiprid	140
Dinotefuran	191

Table 4: Honeybee Toxicity

Chemical Class	Compound	Acute Contact LD50 (µ g/bee )	Acute Oral LD50 (µ g/bee )
Pyrethroid	trans-Phenothrin	0.029[6]	0.24
Neonicotinoid	Imidacloprid	0.024 - 0.081[7]	0.0037 - 0.005[7][8]
Clothianidin	0.022 - 0.044	0.001 - 0.004[8]
Thiamethoxam	0.025 - 0.03	0.0012 - 0.005[9]
Acetamiprid	1.2 - 8.1	7.1 - 14.5
Dinotefuran	0.025 - 0.05	0.012 - 0.023

Experimental Protocols

The data presented in this guide are derived from studies conducted in accordance with standardized international guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure the reliability and comparability of the results.

Aquatic Toxicity Testing

• OECD Guideline 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute toxicity of a substance to Daphnia magna.[10][11][12][13][14] Juvenile daphnids, less than 24 hours old, are exposed to a range of concentrations of the test substance for 48 hours.[10][14] The endpoint is the concentration that causes immobilization in 50% of the test organisms (EC50).[10][14] Observations are made at 24 and 48 hours.[10][14]

• OECD Guideline 203: Fish, Acute Toxicity Test: This guideline evaluates the acute toxicity of a substance to fish, typically rainbow trout (Oncorhynchus mykiss).[15][16][17][18][19] Fish are exposed to various concentrations of the test substance in a static or semi-static system for 96 hours.[15][16][18] The primary endpoint is the lethal concentration for 50% of the fish (LC50).[15][16][18] Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.[15][16][18]

Avian Toxicity Testing

• OPPTS 850.1075: Avian Acute Oral Toxicity Test: This protocol is used to determine the acute oral toxicity of a substance to birds, commonly the Bobwhite quail (Colinus virginianus) or Mallard duck (Anas platyrhynchos). The test involves administering a single oral dose of the test substance to the birds and observing them for mortality and signs of toxicity over a 14-day period. The endpoint is the dose that is lethal to 50% of the test birds (LD50).

Honeybee Toxicity Testing

• OECD Guideline 213: Honeybee, Acute Oral Toxicity Test: This test determines the acute oral toxicity of a substance to adult worker honeybees (Apis mellifera).[20][21][22][23][24] Bees are individually fed a single dose of the test substance in a sucrose (B13894) solution.[20][21][22][23] Mortality is recorded at 4, 24, and 48 hours, and can be extended to 72 and 96 hours.[20][21][22][23][24] The result is expressed as the dose that is lethal to 50% of the bees (LD50).[22]

• OECD Guideline 214: Honeybee, Acute Contact Toxicity Test: This method assesses the acute contact toxicity by applying a precise amount of the test substance directly to the thorax of adult worker honeybees.[22][23] Mortality is observed and recorded at the same intervals as the oral toxicity test, and the contact LD50 is determined.[22][23]

Visualizing Pathways and Processes

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts related to the environmental risk assessment of these insecticides.

Figure 1: Comparative Mode of Action at the Neuronal Level.

Figure 2: Dominant Environmental Fate Pathways.

Figure 3: Tiered Environmental Risk Assessment Workflow.

References

• 1. A critical review on the potential impacts of neonicotinoid insecticide use: current knowledge of environmental fate, toxicity, and implications for human health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Environmental fate and exposure; neonicotinoids and fipronil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. Comparative Sublethal Toxicity of Three Neonicotinoids in Red-Winged Blackbirds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. OPP Pesticide Ecotoxicity Database [ecotox.ipmcenters.org]
• 7. Risks of neonicotinoid insecticides to honeybees - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medicopublication.com [medicopublication.com]
• 9. biorxiv.org [biorxiv.org]
• 10. biotecnologiebt.it [biotecnologiebt.it]
• 11. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 12. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]
• 13. OECD 202: Daphnia sp., Acute Immobilisation Test | ibacon GmbH [ibacon.com]
• 14. fera.co.uk [fera.co.uk]
• 15. oecd.org [oecd.org]
• 16. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 17. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 18. eurofins.com.au [eurofins.com.au]
• 19. oecd.org [oecd.org]
• 20. fera.co.uk [fera.co.uk]
• 21. biotecnologiebt.it [biotecnologiebt.it]
• 22. content.fera.co.uk [content.fera.co.uk]
• 23. OECD 213/214: Honey bees, Acute Oral and Acute Contact Toxicity Test | ibacon GmbH [ibacon.com]
• 24. oecd.org [oecd.org]

Inter-laboratory validation of analytical methods for trans-Phenothrin residues

An Inter-laboratory Comparison Guide to Analytical Methods for trans-Phenothrin Residue Analysis

This guide provides a comparative overview of validated analytical methods for the determination of trans-phenothrin residues in various matrices. While a formal inter-laboratory study with multiple laboratories analyzing identical samples was not publicly available, this document collates data from independent and single-laboratory validation studies to offer researchers an objective comparison of method performance. The featured methods utilize gas chromatography coupled with mass spectrometry, a common and reliable technique for pesticide residue analysis.

Performance Comparison of Analytical Methods

The following table summarizes the key performance characteristics of different validated methods for the analysis of trans-phenothrin and phenothrin (B69414) in matrices such as water, soil, and tobacco. This allows for a direct comparison of linearity, accuracy, precision, and sensitivity.

Performance Parameter	Method 1: d-Phenothrin (B1212162) in Water (GC/MS) [1]	Method 2: d-Phenothrin in Soil (GC-MS/MS) [2]	Method 3: Phenothrin in Tobacco (GC-FID/NPD) [3][4]
Analyte	trans-d-phenothrin	trans-d-phenothrin	Phenothrin
Linearity (Correlation Coefficient, R²)	Not explicitly stated, but calibration curve mentioned.	Not explicitly stated, but calibration solutions prepared.	0.999
Accuracy (Mean Recovery %)	Not explicitly stated, but method was validated.	95% - 101%	> 85%
Precision (Relative Standard Deviation, RSD %)	Not explicitly stated.	≤ 3.4%	Not explicitly stated (SDs in the range 0.01-0.20).
Limit of Quantification (LOQ)	0.10 µg/L	~0.01 mg/kg	Not explicitly stated.
Limit of Detection (LOD)	~0.02 µg/L	Not explicitly stated.	0.008 µg/mL

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols cover sample preparation, extraction, and analysis for each of the compared methods.

Method 1: Analysis of d-Phenothrin in Surface Water by GC/MS[1]

This method is designed for the quantitative determination of cis- and trans-isomers of d-phenothrin in surface water.

• Sample Preparation:

  • Water samples are collected and characterized.

• Extraction:

  • The specific extraction procedure was modified during the independent laboratory validation (ILV) after communication with the sponsor, but the exact details of the final procedure are not specified in the summary.

• Instrumental Analysis:

  • Instrument: Gas Chromatograph with Mass Spectrometric detection (GC/MS).

  • Detection: The method uses specific ion transitions for the quantification of the isomers.

  • Retention Time: The retention time for trans-d-phenothrin is approximately 12.14 minutes.

  • Calibration: A calibration curve is prepared with the lowest calibrant for trans-phenothrin at 3.9 ng/mL to cover the LOD level.

Method 2: Analysis of d-Phenothrin in Soil by GC-MS/MS[2]

This method was independently validated for the separate determination of cis- and trans-isomers of d-phenothrin in soil.

• Sample Preparation:

  • 20 g of the soil sample is weighed.

• Extraction and Clean-up:

  • The soil sample is extracted with an appropriate solvent.

  • The extract is filtered and concentrated using a rotary evaporator.

  • The final extract volume is adjusted to 1.0 mL.

• Instrumental Analysis:

  • Instrument: Gas Chromatograph with tandem Mass Spectrometry (GC-MS/MS).

  • Calibration: Calibration solutions for trans-phenothrin are prepared by volumetric dilution in toluene (B28343) to obtain concentrations ranging from 40 to 100,000 ng/mL.

  • Quantification: The analyte concentration in the soil is calculated based on the final concentration in the soil extract, the weight of the soil extracted, and the final extract volume.

Method 3: Analysis of Phenothrin in Tobacco by GC-FID/NPD[3][4]

This method was developed for the determination of phenothrin, promecarb, and penconazole (B33189) residues in tobacco.

• Sample Preparation:

  • 15 g of the homogenized tobacco sample is weighed into a 400 ml beaker.

• Extraction:

  • The sample is extracted with 125 ml of dichloromethane (B109758) and ultrasonicated for 25 minutes.[4]

  • The extract is filtered through Whatman filter paper.[4]

  • The residue is re-extracted with another 125 ml of dichloromethane.[4]

  • No additional clean-up steps are required for tobacco matrices.[3][4]

• Instrumental Analysis:

  • Instrument: Agilent 7890A Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a Nitrogen-Phosphorus Detector (NPD).[4]

  • Quantification: Determination and quantification are performed by GC-FID and GC-NPD.[3][4]

Workflow and Pathway Visualizations

The following diagrams illustrate the logical flow of the experimental processes described.

Caption: General workflow for trans-phenothrin residue analysis and method validation.

Caption: Key parameters in the validation of an analytical method for residues.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. dergipark.org.tr [dergipark.org.tr]

Selective Targeting of Insect Nervous Systems: A Comparative Analysis of trans-Phenothrin's Binding Affinity

A deep dive into the molecular interactions of the pyrethroid insecticide, trans-Phenothrin, reveals a significant disparity in its binding affinity to insect versus mammalian voltage-gated sodium channels. This selective targeting is the cornerstone of its efficacy as an insecticide, allowing for potent disruption of insect nervous systems with minimal impact on mammals. This guide provides a comprehensive comparison of these binding affinities, supported by experimental data and detailed methodologies for researchers in toxicology, neurobiology, and drug development.

The primary molecular target of pyrethroid insecticides, including trans-Phenothrin, is the voltage-gated sodium channel (VGSC), an essential component for the generation and propagation of action potentials in nerve cells.[1][2][3] Pyrethroids bind to these channels and modify their gating properties, typically by prolonging their open state, which leads to nerve hyperexcitability, paralysis, and eventual death of the insect.[1][4][5] The remarkable selectivity of these compounds arises from subtle but critical differences in the amino acid sequences of the sodium channel proteins between insects and mammals.[5][6]

Quantitative Comparison of Binding Affinity

Direct measurement of the binding affinity of highly lipophilic compounds like pyrethroids using traditional radioligand binding assays is challenging due to high nonspecific binding.[2] Therefore, functional assays, such as the two-electrode voltage-clamp technique, are commonly employed to assess the sensitivity of sodium channels to these compounds. The data is often presented as the concentration required to elicit a specific effect, such as a certain percentage of channel modification or a half-maximal effect (EC50).

Channel Type	Organism/Isoform	Compound	Effective Concentration (EC50 / % Modification)	Reference
Insect Sodium Channel	Housefly (Vssc1)	Permethrin	High Sensitivity (Significant modification at low µM)	[7]
Insect Sodium Channel	Drosophila melanogaster (Para)	Permethrin	High Sensitivity (Enhanced modification with repeated stimulation)	[7]
Mammalian Sodium Channel	Rat Nav1.2	Permethrin	Insensitive to resting modification	[7]
Mammalian Sodium Channel	Rat Nav1.3	Permethrin	Insensitive to resting modification	[7]
Mammalian Sodium Channel	Rat Nav1.4	Permethrin	Insensitive	[2]
Mammalian Sodium Channel	Rat Nav1.8	Permethrin	More sensitive than other rat isoforms	[2]
Mammalian Sodium Channel	Rat Brain	Representative Pyrethroids	K(D) values of ~58-300 nM	[8]

Note: The data presented are for permethrin, a structurally similar Type I pyrethroid, to illustrate the general trend of selectivity. The sensitivity of mammalian isoforms varies, with some showing higher sensitivity than others, but generally, they are less sensitive than insect channels.

The Molecular Basis of Selectivity

The differential sensitivity between insect and mammalian sodium channels is attributed to variations in the amino acid residues within the pyrethroid binding sites.[5] Two distinct pyrethroid receptor sites, PyR1 and PyR2, have been identified on insect sodium channels.[9][10][11][12] Mutations in the amino acids that constitute these sites can lead to insecticide resistance in insects, highlighting their critical role in pyrethroid binding.[1][12][13] For instance, a single amino acid substitution can significantly reduce the sensitivity of the channel to pyrethroids.[5] In contrast, many mammalian sodium channel isoforms possess amino acids at these key positions that confer natural resistance to pyrethroids.[1][2]

Experimental Protocols

The primary experimental method to determine the functional binding affinity and effect of pyrethroids on voltage-gated sodium channels is the two-electrode voltage-clamp technique using Xenopus laevis oocytes .[14]

Detailed Methodology: Two-Electrode Voltage-Clamp Assay

• Oocyte Preparation:

  • Oocytes are surgically harvested from a female Xenopus laevis frog.

  • The oocytes are then defolliculated, typically through a combination of enzymatic digestion (e.g., with collagenase) and mechanical stripping.

• cRNA Microinjection:

  • Complementary RNA (cRNA) encoding the specific insect or mammalian sodium channel α-subunit (and any auxiliary β-subunits) is synthesized in vitro.

  • A defined amount of the cRNA is injected into each oocyte using a microinjector.

• Incubation and Channel Expression:

  • The injected oocytes are incubated for 2-7 days in a suitable medium (e.g., Barth's solution) to allow for the translation of the cRNA and the expression and insertion of the sodium channels into the oocyte's cell membrane.[14]

• Electrophysiological Recording:

  • An oocyte expressing the desired sodium channels is placed in a recording chamber and continuously perfused with an external recording solution.

  • Two microelectrodes, one for voltage sensing and one for current injection, are impaled into the oocyte.

  • A voltage-clamp amplifier is used to maintain the membrane potential at a specific holding potential (typically between -120 mV and -90 mV).[14]

• Measurement of Pyrethroid Effects:

  • Baseline Recording: Sodium currents are first recorded in the absence of the pyrethroid by applying a specific voltage protocol (e.g., a depolarizing pulse).

  • Compound Application: The oocyte is then perfused with a solution containing the desired concentration of trans-Phenothrin.

  • Post-Compound Recording: Sodium currents are recorded again using the same voltage protocol. The effect of the pyrethroid is observed as a modification of the sodium current, typically a slowing of the inactivation and deactivation processes, resulting in a characteristic "tail current."[9]

  • State-Dependent Binding: To investigate if the pyrethroid binds preferentially to a specific channel state (resting, open, or inactivated), different stimulation protocols are used. For example, repeated depolarizing pulses can be applied to assess use-dependent effects, which suggest preferential binding to the open state.[1][7]

• Data Analysis:

  • The recorded currents are analyzed to quantify the effect of the pyrethroid. This can include measuring the amplitude of the tail current or calculating the percentage of modified channels.

  • Dose-response curves are generated by testing a range of pyrethroid concentrations to determine the EC50 value.

Visualizing the Molecular Interactions and Experimental Workflow

To better understand the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Differential binding of trans-Phenothrin to insect vs. mammalian sodium channels.

Caption: Workflow for electrophysiological analysis of pyrethroid effects on sodium channels.

References

• 1. Voltage-Gated Sodium Channels as Insecticide Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insect sodium channels and insecticide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of amino acid residues in the insect sodium channel critical for pyrethroid binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Voltage-gated sodium channels as targets for pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Modelling insecticide-binding sites in the voltage-gated sodium channel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. State-Dependent Modification of Voltage-Gated Sodium Channels by Pyrethroids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High affinity binding of pyrethroids to the alpha subunit of brain sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. A Unique Mechanism of Transfluthrin Action Revealed by Mapping Its Binding Sites in the Mosquito Sodium Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A unique mechanism of transfluthrin action revealed by mapping its binding sites in the mosquito sodium channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Molecular Biology of Insect Sodium Channels and Pyrethroid Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

The Efficacy of PBO-Synergized trans-Phenothrin in Overcoming Metabolic Resistance in Insect Populations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The escalating challenge of insecticide resistance in key insect vectors and agricultural pests necessitates a comprehensive understanding of resistance mechanisms and the development of effective countermeasures. This guide provides a detailed comparison of the efficacy of piperonyl butoxide (PBO)-synergized trans-phenothrin against resistant insect populations, contextualized with alternative insecticide classes. By leveraging experimental data, this document aims to inform research and the development of robust insecticide formulations.

Introduction to Pyrethroid Resistance and the Role of PBO

Pyrethroids, such as trans-phenothrin, are a critical class of insecticides valued for their high efficacy and relatively low mammalian toxicity. However, their extensive use has led to the widespread development of resistance in various insect species, including disease vectors like mosquitoes and agricultural pests.

One of the primary mechanisms of pyrethroid resistance is metabolic resistance, which involves the enhanced detoxification of the insecticide by enzymes within the insect. The cytochrome P450 monooxygenases (P450s) are a major family of enzymes implicated in this process.[1] These enzymes metabolize pyrethroids, rendering them less toxic and reducing their efficacy.

Piperonyl butoxide (PBO) is a synergist that functions by inhibiting the activity of these P450 enzymes.[1] By binding to the active site of P450s, PBO prevents the breakdown of the pyrethroid insecticide.[1] This action increases the internal concentration and bioavailability of the insecticide, thereby restoring its potency against resistant individuals. While PBO itself has no significant insecticidal properties, its synergistic relationship with pyrethroids is crucial for managing resistant insect populations.[2]

Comparative Efficacy of PBO-Synergized trans-Phenothrin

Direct and comprehensive comparative studies on PBO-synergized trans-phenothrin against a wide array of other insecticides in the same resistant insect populations are limited in the available scientific literature. However, data on the closely related pyrethroid, d-phenothrin, as well as other pyrethroids like permethrin (B1679614) and deltamethrin, provide valuable insights into the potential efficacy of PBO synergism.

The following tables summarize key findings from various studies, comparing the efficacy of pyrethroids with and without PBO, and in some cases, with other insecticide classes such as organophosphates and carbamates.

Table 1: Efficacy of PBO-Synergized d-Phenothrin and Permethrin against Pyrethroid-Resistant Head Lice (Pediculus capitis)

Insecticide	Strain	LC50 (µg/µL) without PBO	LC50 (µg/µL) with PBO	Resistance Ratio (RR)	Synergism Ratio (SR)
d-Phenothrin	Resistant	> 10.0	-	> 48.39	-
Permethrin	Resistant	1.85	0.23	88.7	8.04

Source: Data synthesized from Picollo et al. (2000).[3] Note: A higher Resistance Ratio (RR) indicates a greater level of resistance. A higher Synergism Ratio (SR) indicates a greater enhancement of toxicity by PBO.

Table 2: Comparative Efficacy of Different Insecticide Classes against Resistant House Flies (Musca domestica)

Insecticide Class	Active Ingredient	Strain	LD50 (µ g/fly )	Resistance Ratio (RR)
Pyrethroid	Permethrin	Field Strain (Argentina)	2.346	117.3
Organophosphate	DDVP	Field Strain (Argentina)	0.227	45.4
Pyrethroid	Deltamethrin	Field Strain (Pakistan)	0.0034	8.41
Organophosphate	Chlorpyrifos	Field Strain (Pakistan)	0.103	2.68
Carbamate	Propoxur (B1679652)	Field Strain (China)	> 100	> 1000

Source: Data synthesized from Acevedo et al. (2009)[4], Khan et al. (2015)[5], and Wang et al. (2019)[5]. Note: These data are from different studies and resistant strains, and therefore do not represent a direct head-to-head comparison.

Table 3: Efficacy of PBO-Synergized Pyrethroids against Resistant Mosquitoes (Culex quinquefasciatus)

Insecticide	Strain	LC50 (%) without PBO	LC50 (%) with PBO	Resistance Ratio (RR)	Synergism Ratio (SR)
Deltamethrin	Wild Strain	0.22	0.10	11.0	2.2
Pyrethrins (B594832)	Wild Strain	-	-	-	-
Mortality (%)	Susceptible	91.3% (with PBO)	-	-	-
Mortality (%)	Wild Strain	1.6% (with PBO)	-	-	-

Source: Data synthesized from Liu et al. (2022).[5] Note: The pyrethrins data shows the stark difference in mortality between susceptible and resistant strains when treated with a PBO-synergized formulation.

Experimental Protocols

Standardized methodologies are essential for the accurate assessment of insecticide efficacy and the synergistic effect of PBO. The most commonly cited methods in the literature are detailed below.

WHO Tube Bioassay for Adult Mosquitoes

This method is widely used to determine the susceptibility or resistance of adult mosquitoes to insecticides and to evaluate the effect of synergists.

Objective: To assess the mortality of an insect population after exposure to a standard concentration of an insecticide, with and without pre-exposure to PBO.

Materials:

• WHO tube test kits (including exposure and holding tubes)

• Insecticide-impregnated papers (e.g., 0.75% permethrin, 0.05% deltamethrin)

• PBO-impregnated papers (e.g., 4% PBO)

• Control papers (impregnated with solvent only)

• Non-blood-fed female adult insects (2-5 days old)

• Aspirator for mosquito handling

• Timer and observation cages

Procedure:

• Synergist Pre-exposure: 20-25 female insects are introduced into a holding tube and then attached to an exposure tube containing the PBO-impregnated paper. They are exposed for 1 hour.

• Insecticide Exposure: Immediately after PBO pre-exposure, the insects are transferred to another exposure tube containing the insecticide-impregnated paper for 1 hour.

• Control Groups:

  • Negative Control: Insects are exposed to control papers only.

  • PBO Control: Insects are exposed to PBO-impregnated paper for 1 hour, then transferred to a holding tube with a clean paper.

  • Insecticide Only Control: Insects are exposed to the insecticide-impregnated paper for 1 hour without PBO pre-exposure.

• Observation: After the exposure period, insects are transferred to clean holding tubes with access to a sugar solution. Mortality is recorded after 24 hours.

Data Analysis:

• Percentage mortality is calculated for each group.

• If control mortality is between 5% and 20%, the observed mortality is corrected using Abbott's formula: Corrected Mortality (%) = [ (X - Y) / X ] * 100 where X is the percent survival in the control group and Y is the percent survival in the treated group.

• The efficacy of the synergist is determined by comparing the mortality in the PBO + insecticide group with the insecticide-only group. A significant increase in mortality suggests the involvement of P450s in resistance.

WHO Tube Bioassay Workflow for Synergism Testing.

Topical Application Bioassay

This method is often used for larger insects like house flies and allows for the precise application of a known dose of insecticide.

Objective: To determine the median lethal dose (LD50) of an insecticide, with and without a synergist.

Materials:

• Technical grade insecticide and PBO

• Acetone (B3395972) or other suitable solvent

• Microapplicator

• CO2 for anesthetizing insects

• Holding containers with food and water

• Adult insects of a uniform age and weight

Procedure:

• Solution Preparation: Serial dilutions of the insecticide in acetone are prepared. For synergism tests, a fixed concentration of PBO is added to each dilution.

• Synergist Application (for synergism tests): A precise volume of PBO solution is applied to the dorsal thorax of each anesthetized insect.

• Insecticide Application: After a short interval (e.g., 30 minutes), the insecticide or insecticide + PBO solution is applied to the same location.

• Control Groups:

  • Solvent Control: Insects are treated with acetone only.

  • PBO Control: Insects are treated with the PBO solution only.

• Observation: Treated insects are placed in holding containers and mortality is assessed at 24 and/or 48 hours.

Data Analysis:

• Dose-response data are subjected to probit analysis to determine the LD50 for the insecticide alone and in combination with PBO.

• The Synergism Ratio (SR) is calculated to quantify the effect of PBO: SR = LD50 of insecticide alone / LD50 of insecticide + PBO An SR value greater than 1 indicates synergism.

Signaling Pathways in Metabolic Resistance

The overexpression of P450 genes, a hallmark of metabolic resistance, is regulated by complex intracellular signaling pathways. Understanding these pathways is crucial for identifying potential targets for novel synergists or resistance-breaking compounds. Two key pathways implicated in the upregulation of detoxification genes are the CncC/Keap1 pathway and the MAPK signaling pathway.

The CncC/Keap1 Pathway

The Cap 'n' collar C (CncC)/Kelch-like ECH-associated protein 1 (Keap1) pathway is a primary regulator of the oxidative stress response and xenobiotic detoxification.

Under normal conditions, the transcription factor CncC is bound by its inhibitor, Keap1, in the cytoplasm, leading to its degradation.[6] Upon exposure to insecticides or other xenobiotics, this inhibition is released. CncC then translocates to the nucleus, where it forms a heterodimer with a Maf (musculoaponeurotic fibrosarcoma) protein.[7] This complex binds to Antioxidant Response Elements (AREs) in the promoter regions of target genes, including many P450s, initiating their transcription.[6] Constitutive activation of this pathway has been observed in several insecticide-resistant insect strains.[6]

The CncC/Keap1 signaling pathway in insects.

G-Protein Coupled Receptor (GPCR) and MAPK Signaling

Recent studies have implicated G-protein coupled receptors (GPCRs) and downstream mitogen-activated protein kinase (MAPK) signaling cascades in the regulation of P450-mediated resistance.

Insecticide exposure can be sensed by membrane-bound GPCRs.[8][9] This activation triggers a cascade involving G-proteins, adenylyl cyclase (AC), and the production of cyclic AMP (cAMP).[9] Elevated cAMP levels activate Protein Kinase A (PKA), which can then phosphorylate and activate transcription factors such as the cAMP-response element binding protein (CREB).[9] Activated CREB translocates to the nucleus and binds to specific response elements in the promoters of P450 genes, leading to their upregulation. The MAPK pathway, involving kinases like ERK and p38, can also be activated and contribute to the phosphorylation and activation of transcription factors that regulate P450 expression.[10]

GPCR/MAPK signaling pathway in P450 upregulation.

Conclusion and Future Directions

The use of PBO as a synergist for pyrethroid insecticides like trans-phenothrin is a well-established strategy to combat metabolic resistance mediated by cytochrome P450 enzymes. The data, primarily from studies on d-phenothrin, permethrin, and deltamethrin, consistently demonstrate that PBO can significantly increase the mortality of resistant insect populations, effectively restoring the susceptibility to these pyrethroids.

However, the efficacy of PBO is not absolute. In cases of very high resistance or where multiple resistance mechanisms are present (e.g., target-site insensitivity or detoxification by other enzyme families like esterases), PBO may only partially restore susceptibility. This highlights the importance of integrated resistance management strategies, including the rotation of insecticides with different modes of action.

For researchers and drug development professionals, the signaling pathways that regulate P450 expression, such as the CncC/Keap1 and GPCR/MAPK pathways, represent promising areas for the discovery of novel synergists. Targeting components of these pathways could offer new ways to disrupt the insect's ability to detoxify insecticides, potentially leading to the development of more durable and effective vector and pest control solutions. Further research is needed to fully elucidate the specific components of these pathways in different insect species and to identify small molecules that can modulate their activity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. G-Protein Coupled Receptors (GPCRs) in Insects—A Potential Target for New Insecticide Development - ProQuest [proquest.com]
• 4. insectarios.com.ar [insectarios.com.ar]
• 5. Resistance of House Fly, Musca domestica L. (Diptera: Muscidae), to Five Insecticides in Zhejiang Province, China: The Situation in 2017 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Short term transcriptional responses of P450s to phytochemicals in insects and mites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Resistance development and insecticide susceptibility in Culex quinquefasciatus against selection pressure of malathion and permethrin and its relationship to cross-resistance towards propoxur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Two independent regulatory mechanisms synergistically contribute to P450-mediated insecticide resistance in a lepidopteran pest, Spodoptera exigua - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Genotoxicity of trans-Phenothrin in Comparison to Other Pyrethroids: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the genotoxic potential of trans-phenothrin with other commonly used pyrethroid insecticides. The information is compiled from various in vitro and in vivo studies, with a focus on presenting quantitative data, detailed experimental methodologies, and the underlying molecular signaling pathways.

Comparative Genotoxicity Data

The genotoxicity of pyrethroids has been evaluated using a battery of standard assays, including the bacterial reverse mutation assay (Ames test), the micronucleus assay, and the single-cell gel electrophoresis (comet) assay. The following tables summarize the quantitative findings from various studies on trans-phenothrin and other selected pyrethroids. It is important to note that experimental conditions such as cell type, concentration, and exposure time can influence the results, and direct comparison between studies should be made with caution.

Pyrethroid	Assay	Test System	Concentration/Dose	Results	Reference
trans-Phenothrin	Comet Assay	Human peripheral blood lymphocytes	> 20 µM	Statistically significant, dose-dependent increase in DNA damage	[Nagy et al., 2014]
Comet Assay	Human hepatocytes	> 50 µM	Statistically significant, dose-dependent increase in DNA damage	[Nagy et al., 2014]
Permethrin	Ames Test	S. typhimurium TA98, TA100, TA1535, TA1537, TA1538	Up to 2500 µ g/plate (with and without S9)	Negative	[1]
Micronucleus Test	Human lymphocytes	10-100 µg/mL (without S9)	Statistically significant increase in micronuclei	[1]
Chromosomal Aberrations	Human lymphocytes	75-150 µg/mL (without S9)	Increased frequency of chromosomal aberrations	[1]
Cypermethrin (B145020)	Micronucleus Test	Human lymphocytes	5 and 10 µg/ml	Statistically significant induction of micronucleus formation	[2]
Comet Assay	Human lymphocytes	1, 5, and 10 µM	Increase in DNA migration	[3]
Micronucleus Test	Fish (Catla catla) peripheral erythrocytes	0.12 µg/L and 0.41 µg/L (45 days)	Dose-dependent increase in micronucleus frequency	[4]
Deltamethrin (B41696)	Ames Test	S. typhimurium (TA98, TA100, TA102, TA1535, TA1537)	Up to 5000 µ g/plate (with and without S9)	Negative	[5]
Comet Assay	Human peripheral blood leukocytes	Tested concentrations	Induction of DNA damage in the presence of metabolic activation (+S9)	[6]
Micronucleus Test	Mouse bone marrow	162.5 and 300.0 mg/kg bw	Induction of micronuclei	[7]
Bifenthrin	Comet Assay	Fish (Danio rerio) gill cells	3.18 µg/L	Elevated DNA damage	[8][9]
Chromosomal Aberrations	Fish (Channa punctatus) kidney cells	0.016, 0.0347, and 0.0628 ppm (5, 10, 15 days)	Statistically significant increase in aberrations	[10]
Lambda-cyhalothrin (B1674341)	Micronucleus Test	Fish (Cheirodon interruptus interruptus) erythrocytes	0.001, 0.01, and 0.05 µg/L	Genotoxic effects observed	[11]
Micronucleus Test	Fish (Garra rufa) erythrocytes	0.005, 0.01, 0.05 µg/L (36h)	Significantly increased frequency of micronucleated erythrocytes	[12][13]

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are outlined in the Organisation for Economic Co-operation and Development (OECD) guidelines. These protocols provide a standardized framework for conducting and interpreting genotoxicity studies.

Bacterial Reverse Mutation Assay (Ames Test) - OECD Guideline 471

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds by measuring their ability to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine).[14][15][16]

• Strains: At least five strains are typically used, including four S. typhimurium strains (TA98, TA100, TA1535, TA1537) and one E. coli strain (WP2 uvrA) or a fifth S. typhimurium strain (TA102).[15]

• Metabolic Activation: The test is performed both with and without a mammalian metabolic activation system (S9 fraction from rat liver) to mimic metabolic processes in mammals.[15]

• Procedure: The test compound, bacterial culture, and S9 mix (or buffer) are combined and either mixed with molten top agar (B569324) and poured onto minimal glucose agar plates (plate incorporation method) or pre-incubated together before plating (pre-incubation method).[14]

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies.

In Vitro Mammalian Cell Micronucleus Test - OECD Guideline 487

The in vitro micronucleus test detects chromosomal damage or aneuploidy by identifying the formation of micronuclei in the cytoplasm of interphase cells.[17][18][19][20]

• Cell Lines: Commonly used cell lines include human peripheral blood lymphocytes, CHO, V79, or TK6 cells.[17][21]

• Treatment: Cells are exposed to at least three concentrations of the test substance for a short (3-6 hours) or long (approximately 1.5-2 normal cell cycles) duration, both with and without S9 metabolic activation for the short treatment.[19]

• Cytokinesis Block: Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of cells that have undergone one cell division after treatment.[18]

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Analysis: The frequency of micronucleated cells is determined by scoring at least 2000 cells per concentration. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a genotoxic effect.

In Vivo Alkaline Comet Assay - OECD Guideline 489

The in vivo comet assay is a sensitive method for detecting DNA strand breaks in individual cells from various tissues of animals exposed to a test substance.[2][22][23][24]

• Animal Model: Typically, rodents (rats or mice) are used.[2]

• Dosing: The test substance is administered via a relevant route of exposure (e.g., oral gavage, intraperitoneal injection) at three dose levels.

• Tissue Collection: After a defined exposure period, various tissues (e.g., liver, kidney, bone marrow, blood) are collected.[23]

• Cell Preparation: Single-cell suspensions are prepared from the collected tissues.

• Slide Preparation and Lysis: The cells are embedded in a thin layer of agarose (B213101) on a microscope slide and then lysed to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Electrophoresis: The slides are placed in an electrophoresis chamber and subjected to an alkaline pH (>13) to unwind the DNA and then to an electric field. Damaged DNA (containing strand breaks) migrates from the nucleus, forming a "comet" tail.

• Staining and Analysis: The DNA is stained with a fluorescent dye, and the comets are visualized and analyzed using image analysis software. The extent of DNA damage is quantified by measuring parameters such as tail length, percent DNA in the tail, and tail moment.[25][26]

Signaling Pathways and Experimental Workflows

The genotoxicity of pyrethroids is often linked to the induction of oxidative stress, which can lead to DNA damage. Two key signaling pathways implicated in this process are the Keap1/Nrf2 pathway and the Endoplasmic Reticulum (ER) stress pathway.

Caption: Experimental workflow for genotoxicity testing.

Caption: Pyrethroid-induced genotoxicity signaling pathways.

Oxidative Stress and the Keap1/Nrf2 Pathway

Pyrethroid exposure can lead to an increase in reactive oxygen species (ROS) within cells.[27] This oxidative stress disrupts the interaction between Keap1 and Nrf2.[28][29] Nrf2 then translocates to the nucleus, binds to the Antioxidant Response Element (ARE), and upregulates the expression of antioxidant enzymes.[27][29] However, if the ROS production overwhelms the antioxidant defenses, it can lead to oxidative DNA damage.

Endoplasmic Reticulum (ER) Stress Pathway

Some pyrethroids, such as deltamethrin, have been shown to induce ER stress.[30][31][32][33][34] This can lead to the activation of calpain and caspase-12, initiating a signaling cascade that can result in apoptosis and contribute to DNA fragmentation.[30][31][34]

Conclusion

The available evidence suggests that trans-phenothrin, like other pyrethroids, can induce genotoxicity, primarily through mechanisms involving DNA strand breaks and chromosomal damage, likely initiated by oxidative stress. While most pyrethroids test negative in the Ames test for gene mutations, their potential to cause DNA damage in mammalian cells is a noteworthy consideration. The data presented in this guide, along with the standardized experimental protocols, provide a valuable resource for researchers and professionals in the field of toxicology and drug development for the continued evaluation of pyrethroid safety. Further studies directly comparing the genotoxic potency of trans-phenothrin with other pyrethroids under identical experimental conditions would be beneficial for a more definitive risk assessment.

References

• 1. 10 Genotoxicity of Permethrin - Health Effects of Permethrin-Impregnated Army Battle-Dress Uniforms - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Genotoxic effects of chlorpyrifos, cypermethrin, endosulfan and 2,4-D on human peripheral lymphocytes cultured from smokers and nonsmokers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vivo genotoxic effects of commercial grade cypermethrin on fish peripheral erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In vitro genotoxic effects of the insecticide deltamethrin in human peripheral blood leukocytes: DNA damage ('comet' assay) in relation to the induction of sister-chromatid exchanges and micronuclei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Genotoxic effects of deltamethrin in the mouse bone marrow micronucleus assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. worldwidejournals.com [worldwidejournals.com]
• 9. researchgate.net [researchgate.net]
• 10. alliedacademies.org [alliedacademies.org]
• 11. Genotoxic evaluation of the pyrethroid lambda-cyhalothrin using the micronucleus test in erythrocytes of the fish Cheirodon interruptus interruptus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of the genotoxic potential of lambda-cyhalothrin using nuclear and nucleolar biomarkers on fish cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]
• 15. nucro-technics.com [nucro-technics.com]
• 16. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 17. criver.com [criver.com]
• 18. oecd.org [oecd.org]
• 19. nucro-technics.com [nucro-technics.com]
• 20. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]
• 22. [PDF] OECD GUIDELINE FOR THE TESTING OF CHEMICALS In Vivo Mammalian Alkaline Comet Assay | Semantic Scholar [semanticscholar.org]
• 23. oecd.org [oecd.org]
• 24. catalog.labcorp.com [catalog.labcorp.com]
• 25. Comet Assay results of pilots exposed to pesticides [scielo.org.mx]
• 26. Comet assay evaluation of six chemicals of known genotoxic potential in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]
• 28. Natural Pyrethrin-Induced Oxidative Damage in Human Liver Cells through Nrf-2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Nrf2 signaling: An adaptive response pathway for protection against environmental toxic insults - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Mechanism of Pyrethroid Pesticide–Induced Apoptosis: Role of Calpain and the ER Stress Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Mechanism of pyrethroid pesticide-induced apoptosis: role of calpain and the ER stress pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. Deltamethrin-Evoked ER Stress Promotes Neuroinflammation in the Adult Mouse Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 33. academic.oup.com [academic.oup.com]
• 34. Mechanism of Pyrethroid Pesticide-Induced Apoptosis: Role of Calpain and the ER Stress Pathway [discovery.fiu.edu]

Safety & Regulatory Compliance

Proper Disposal of trans-Phenothrin: A Guide for Laboratory Professionals

The safe and compliant disposal of trans-Phenothrin is critical for ensuring laboratory safety and environmental protection. As a synthetic pyrethroid insecticide, trans-Phenothrin is classified as a hazardous substance, primarily due to its high toxicity to aquatic organisms, which can lead to long-term adverse effects in aquatic environments.[1][2][3] Proper handling and disposal are not only a regulatory requirement but also a core component of responsible chemical management in research and development settings.

This guide provides detailed, step-by-step procedures for the disposal of trans-Phenothrin and associated contaminated materials, ensuring the safety of laboratory personnel and minimizing environmental impact. Adherence to these protocols is essential, and it is imperative to consult local, state, and federal regulations, as waste disposal requirements can vary.[1][4][5]

Hazard and Disposal Overview

The following table summarizes key quantitative and qualitative data for trans-Phenothrin, pertinent to its safe handling and disposal.

Parameter	Data	Citation(s)
Chemical Name	d-(cis-trans)-Phenothrin	[2]
CAS Number	26002-80-2	[2]
Appearance	Pale yellow to yellow-brown liquid	[1][6]
Primary Hazards	Harmful if swallowed, in contact with skin, or if inhaled. Very toxic to aquatic life with long-lasting effects.[2]	[1][2]
Incompatibility	Strong oxidizing agents (e.g., nitrates, chlorine bleaches), strong bases.[1][6]	[1][6]
UN Number	UN 1648 (for Acetonitrile solution), UN 3082 (for liquid substance)	[2][4]
Transport Hazard Class	Class 6.1 (Poison), Class 9 (Miscellaneous hazardous materials)	[2][6]
Water Solubility	Insoluble	[1][6]

Core Disposal Principles

A foundational approach to managing chemical waste involves a hierarchy of controls: Reduction, Reuse, Recycling, and finally, Disposal as a last resort.[1] When disposal is necessary, the following principles are paramount:

• Regulatory Compliance: All waste must be handled and disposed of in strict accordance with all applicable local, state, and federal regulations.[1]

• Environmental Protection: Under no circumstances should trans-Phenothrin or its containers be disposed of in drains, sewers, or waterways.[1][2][6][7] Its high aquatic toxicity necessitates containment.

• Use of Approved Facilities: All trans-Phenothrin waste must be collected and disposed of through a licensed chemical waste disposal company or a designated hazardous waste facility.[2][4][7]

Procedural Guidance: Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of trans-Phenothrin waste streams in a laboratory setting.

Caption: Workflow for trans-Phenothrin Waste Segregation and Disposal.

Experimental Protocols for Disposal

Below are detailed, step-by-step methodologies for managing common trans-Phenothrin waste scenarios in a laboratory.

Protocol 1: Disposal of Unused or Expired trans-Phenothrin

This protocol applies to pure trans-Phenothrin, its solutions, or expired batches.

• Preparation: Ensure the chemical is in its original container or a compatible, properly sealed, and clearly labeled waste container.[8] Do not mix with other waste streams.

• Labeling: The waste container label must clearly state "Hazardous Waste," list "trans-Phenothrin" as the contents, and indicate the associated hazards (e.g., "Toxic," "Marine Pollutant").

• Storage: Store the sealed container in a designated, secure hazardous waste accumulation area. This area should be cool, dry, well-ventilated, and away from incompatible materials.[1]

• Documentation: Log the container in the laboratory's hazardous waste inventory.

• Disposal: Arrange for collection by the institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.

Protocol 2: Disposal of Contaminated Solid Waste

This protocol covers items such as personal protective equipment (PPE), absorbent pads, weigh boats, and pipette tips contaminated with trans-Phenothrin.

• Segregation: At the point of generation, place all contaminated solid waste into a designated, leak-proof hazardous waste container lined with a heavy-duty plastic bag.

• Labeling: Label the container as "Hazardous Waste" with the chemical name "trans-Phenothrin Contaminated Debris."

• Accumulation: Once the container is full, securely seal it.

• Storage: Move the sealed container to the designated hazardous waste accumulation area.

• Disposal: Arrange for pickup and disposal through an approved hazardous waste vendor.

Protocol 3: Spill Cleanup and Disposal Procedure

Immediate and correct response to a spill is crucial to prevent exposure and environmental contamination.

A. Minor Spill (Small volume, contained on a benchtop)

• Alert Personnel: Immediately alert others in the vicinity.

• Don PPE: Wear appropriate PPE, including chemical-resistant gloves, chemical goggles, and a lab coat.[1]

• Containment: Cover the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[1][4]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a suitable, labeled container for hazardous waste disposal.[1][4]

• Decontamination: Wipe the spill area with a cloth or absorbent material, then clean the surface thoroughly to remove any residual contamination.[4] Place all cleaning materials into the waste container.

• Disposal: Seal and label the waste container and manage it according to Protocol 2.

B. Major Spill (Large volume, risk of spreading)

• Evacuate and Alert: Evacuate the immediate area. Alert laboratory personnel and contact the institution's EHS or emergency response team.[1]

• Isolate and Ventilate: If safe to do so, close doors to the affected area and increase ventilation.[1] Eliminate all ignition sources.[1][4]

• Await Responders: Do not attempt to clean up a major spill without proper training and equipment, including a respirator or self-contained breathing apparatus.[1] Allow the trained emergency responders to manage the cleanup.

• Follow-Up: Once the area is cleared by emergency personnel, ensure all generated waste is properly containerized and disposed of according to institutional and regulatory procedures.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. pooleys.com [pooleys.com]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. epa.gov [epa.gov]
• 6. nj.gov [nj.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Disposal of Pesticides [npic.orst.edu]

Navigating the Safe Handling of trans-Phenothrin: A Guide for Laboratory Professionals

The following guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with trans-Phenothrin. Adherence to these procedures is critical for ensuring personal safety and environmental protection.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment is the first line of defense against chemical exposure.[1] The following table summarizes the recommended PPE for handling trans-Phenothrin.

Body Part	Routine Handling	Spill or Emergency Response	Rationale & Specifications
Hands	Chemical-resistant gloves (e.g., PVC, Nitrile)[1][2]	Elbow-length PVC or nitrile rubber gloves[1]	Prevents dermal absorption. For brief contact, gloves with a breakthrough time of >60 minutes are recommended. For prolonged contact, >240 minutes is advised.[2]
Eyes	Safety glasses with side shields or chemical goggles[2]	Chemical goggles[2]	Protects against splashes and vapors. Contact lenses should not be worn as they can absorb and concentrate irritants.[2]
Body	Laboratory coat or overalls[2]	Full body protective clothing; P.V.C. apron[2]	Minimizes skin contact with the chemical.
Feet	Closed-toe shoes (Safety footwear recommended)[2]	Safety gumboots (e.g., Rubber)[2]	Protects feet from spills.
Respiratory	Use in a well-ventilated area[2][3]	Type A filter respirator or self-contained breathing apparatus (SCBA)[2]	Required when vapors may be present, during major spills, or in case of fire to prevent inhalation.[2]

Operational Plan: From Handling to Disposal

A systematic approach to handling trans-Phenothrin minimizes risks. The following procedural guidance outlines the key steps for safe operations and disposal.

Safe Handling Protocol

Preparation:

• Ensure a well-ventilated area is designated for handling.[2][3]

• Verify that an eyewash station and safety shower are accessible and operational.

• Confirm all necessary PPE is available and in good condition.[1]

• Locate spill cleanup materials before beginning work.[2]

Handling:

• Avoid all personal contact, including the inhalation of vapors.[2]

• Wear the appropriate PPE as outlined in the table above.

• Do not eat, drink, or smoke in the handling area.[2][3]

• Keep containers of trans-Phenothrin securely sealed when not in use.[2]

• Store containers in a cool, dry, well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases.[2][3][4]

Post-Handling:

• Wash hands and any exposed skin thoroughly with soap and water after handling.[2]

• Clean all equipment used. Do not allow wash water to enter drains; collect it for proper disposal.[2]

• Remove and decontaminate or dispose of PPE as appropriate. Contaminated clothing should be removed and washed before reuse.[3]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination, as trans-Phenothrin is very toxic to aquatic life.[3][5]

• Waste Chemical: Dispose of trans-Phenothrin and any contaminated materials as hazardous waste.[4] Consult your institution's Waste Management Authority for specific guidelines.[2]

• Containers: Recycle containers where possible. Otherwise, dispose of them in an authorized landfill.[2]

• Cleanup Materials: Absorbent materials used for spills should be sealed in labeled drums for disposal.[2]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

Spill Response

Spill Size	Action Plan
Minor Spill	1. Evacuate non-essential personnel. 2. Wear appropriate PPE, including respiratory protection and gloves.[2] 3. Contain the spill using sand, earth, or vermiculite.[2] 4. Collect the absorbed material into a labeled container for hazardous waste disposal.[2] 5. Clean the spill area and prevent runoff from entering drains.[2]
Major Spill	1. Evacuate the area immediately and move upwind.[2] 2. Alert emergency responders and inform them of the location and nature of the hazard.[2] 3. Isolate the spill area for at least 50 meters (150 feet).[6] 4. Only trained personnel with full protective gear, including breathing apparatus, should attempt to control the spill.[2] 5. Contain the spill to prevent it from entering drains or waterways.[2]

First Aid Measures

Exposure Route	Immediate Action
Skin Contact	1. Immediately remove all contaminated clothing, including footwear.[2] 2. Flush skin and hair with running water and soap.[2] 3. Seek medical attention if irritation develops or persists.[2]
Eye Contact	1. Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.[2][4] 2. Removal of contact lenses should only be done by skilled personnel.[2] 3. Seek medical attention if pain or irritation continues.[2]
Inhalation	1. Move the person to fresh air.[2][3] 2. If the person is not breathing, apply artificial respiration.[2] 3. Seek immediate medical attention.
Ingestion	1. Rinse mouth with water.[3] 2. Do NOT induce vomiting.[5] 3. Call a poison control center or doctor immediately for treatment advice.[3]

Firefighting

• trans-Phenothrin is a combustible liquid.[2]

• Extinguishing Media: Use foam, dry chemical powder, carbon dioxide, or water spray.[2]

• Firefighter Protection: Wear full body protective clothing and a self-contained breathing apparatus (SCBA).[2]

• Procedure: Alert emergency responders. Cool fire-exposed containers with water spray from a protected location. Prevent runoff from entering drains or water courses.[2]

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling trans-Phenothrin in a laboratory setting.

Caption: Workflow for Safe Handling of trans-Phenothrin.

References

• 1. Pesticide use and personal protective equipment [health.vic.gov.au]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. nj.gov [nj.gov]
• 5. sds.rentokil-initial.com [sds.rentokil-initial.com]
• 6. PHENOTHRIN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]